(E)-Piperolein A

• CAS: 30505-92-1

Core Science & Biosynthesis

(E)-Piperolein A: A Technical Guide to Natural Sources and Isolation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (E)-Piperolein A, a naturally occurring benzodioxole compound. The document details its primary natural source, comprehensive methods for its isolation and purification, and available quantitative data. It is intended to serve as a valuable resource for professionals in research, natural product chemistry, and drug development.

Natural Sources of (E)-Piperolein A

(E)-Piperolein A is a constituent of plants from the Piper genus, which is renowned for its rich diversity of bioactive amide alkaloids. The primary and most well-documented natural source of this compound is:

• Piper nigrum L. (Black Pepper): (E)-Piperolein A has been identified in the fruits (peppercorns) of Piper nigrum.[1][2] This plant is the source of numerous other piperamides, including the well-known piperine. While (E)-Piperolein A is present, it is generally found in lower concentrations compared to piperine. The Human Metabolome Database notes that (E)-Piperolein A has been detected in pepper spice, though it has not been quantified.[3]

A structurally similar compound, Piperolein B, has been isolated from both Piper nigrum and Piper retrofractum (Javan long pepper), suggesting that related species within the Piper genus may also serve as potential, yet unconfirmed, sources of (E)-Piperolein A.

Isolation and Purification Methodologies

While specific protocols targeting the isolation of (E)-Piperolein A are not extensively detailed in the literature, a robust methodology can be constructed based on established techniques for separating piperamides from Piper nigrum. The following is a detailed experimental protocol synthesized from multiple validated methods for related compounds.

Experimental Protocol: Isolation and Purification of (E)-Piperolein A from Piper nigrum

Objective: To extract, isolate, and purify (E)-Piperolein A from dried Piper nigrum fruits.

Materials and Equipment:

• Dried fruits of Piper nigrum

• Grinder or mill

• Accelerated Solvent Extractor (ASE) or Soxhlet apparatus

• Rotary evaporator

• Solvents: Ethyl acetate, n-hexane, methanol, acetonitrile (HPLC grade), water (deionized)

• Silica gel for column chromatography

• Semi-preparative High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector (DAD)

• C18 semi-preparative HPLC column (e.g., 10 x 250 mm, 5 µm)

• Analytical HPLC system

• NMR spectrometer and Mass Spectrometer for structural elucidation and purity confirmation

Procedure:

Step 1: Sample Preparation

• Obtain high-quality dried fruits of Piper nigrum.

• Grind the dried fruits into a fine powder (approximately 40-60 mesh size) to maximize the surface area for extraction.

Step 2: Extraction of Crude Piperamides

• Pack the powdered plant material into the extraction cell of an Accelerated Solvent Extractor (ASE).

• Perform the extraction using ethyl acetate as the solvent at room temperature.[1] This solvent is effective for creating a piperamide-rich extract.

• Alternatively, use a Soxhlet apparatus with methanol or perform maceration with glacial acetic acid followed by partitioning into chloroform for a more traditional approach.[4][5]

• Collect the ethyl acetate extract and concentrate it under reduced pressure using a rotary evaporator at 40°C to obtain a viscous, dark oleoresin.

Step 3: Preliminary Purification (Defatting and Piperine Removal)

• Dissolve the crude oleoresin in a minimal amount of methanol.

• Add n-hexane to the methanolic solution and perform liquid-liquid partitioning to remove non-polar constituents like fats and oils. Discard the n-hexane layer.

• Cool the methanol extract to induce the crystallization of the most abundant alkaloid, piperine.

• Filter the solution to remove the piperine crystals. The remaining mother liquor is now enriched with less abundant piperamides, including (E)-Piperolein A.

• Evaporate the solvent from the mother liquor to yield the enriched piperamide extract.

Step 4: Chromatographic Separation

• Silica Gel Column Chromatography (Optional): For further enrichment, subject the extract from Step 3 to column chromatography over silica gel. Elute with a gradient of n-hexane and ethyl acetate. Collect fractions and monitor using Thin Layer Chromatography (TLC) to pool fractions containing compounds with similar polarity to (E)-Piperolein A.

• Semi-Preparative HPLC:

  • Dissolve the enriched extract in methanol.

  • Inject the sample into a semi-preparative HPLC system equipped with a C18 column.

  • Elute the compounds using a gradient mobile phase, such as acetonitrile and water. A typical gradient might be:

    • 0-30 min: 60% Acetonitrile

    • 30-40 min: 60% to 80% Acetonitrile

  • Monitor the elution profile at 280 nm, the maximum absorption wavelength for many piperamides.[6]

  • Collect fractions corresponding to the retention time of (E)-Piperolein A. The identity of the peak can be tentatively assigned based on analytical HPLC-MS data if available.

Step 5: Purity Assessment and Structural Confirmation

• Analyze the collected fractions using analytical HPLC to confirm the purity of the isolated compound.

• Perform structural elucidation using spectroscopic methods:

  • Mass Spectrometry (MS): To confirm the molecular weight (C₁₉H₂₅NO₃, MW: 315.4 g/mol ).[2]

  • Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR to confirm the chemical structure of (E)-7-(1,3-benzodioxol-5-yl)-1-(piperidin-1-yl)hept-6-en-1-one.

Quantitative Data

Specific quantitative data for (E)-Piperolein A, such as yield and purity from natural sources, is not widely reported in the current literature.[3] However, data from comprehensive studies on other piperamides from Piper nigrum can provide a useful benchmark for expected yields.

Table 1: Quantitative Data for Major Piperamides Isolated from Piper nigrum

Compound	Isolation Yield (mg/100g dry material)	Purity	Reference
Piperine	Not specified (easily crystallized)	93%	[1]
Guineensine	209.7	>95%	[1]
Pellitorine	361.8	>95%	[1]
Retofractamide B	134.0	>95%	[1]
(E)-Piperolein A	Not Reported	Not Reported

Note: The yields listed are from a specific study on P. nigrum from Costa Rica and may vary based on plant origin, harvest time, and extraction method.[1]

Visualizations

The following diagrams, generated using Graphviz, illustrate the key processes related to (E)-Piperolein A.

Caption: General workflow for the isolation and purification of (E)-Piperolein A.

Caption: Proposed biosynthetic pathway for (E)-Piperolein A.

References

• 1. mdpi.com [mdpi.com]
• 2. (E)-Piperolein A | C19H25NO3 | CID 11141599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Human Metabolome Database: Showing metabocard for (E)-Piperolein A (HMDB0030185) [hmdb.ca]
• 4. A rapid method for isolation of piperine from the fruits of Piper nigrum Linn - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mitrask.com [mitrask.com]
• 6. Analysis of amide compounds in different parts of Piper ovatum Vahl by high-performance liquid chromatographic - PMC [pmc.ncbi.nlm.nih.gov]

(E)-Piperolein A and its Analogs: A Technical Guide to their Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Abstract

(E)-Piperolein A, a naturally occurring amide found in plants of the Piper genus, belongs to a class of compounds known for a wide array of biological activities. This technical guide provides an in-depth overview of the known biological functions of (E)-Piperolein A and structurally related amides. It summarizes key quantitative data, details relevant experimental methodologies, and visualizes associated cellular pathways and workflows to support further research and development in this area. While specific data on (E)-Piperolein A is limited, this document compiles available information and draws parallels from closely related and extensively studied piper amides to provide a comprehensive resource.

Introduction

Amides isolated from Piper species, often referred to as piper amides, have long been recognized for their pungent properties and use in traditional medicine.[1] Modern phytochemical research has identified a diverse range of these compounds, including (E)-Piperolein A, and has begun to systematically evaluate their pharmacological potential. These bioactivities are diverse, spanning anti-inflammatory, cytotoxic, and insecticidal effects, making them promising candidates for the development of new therapeutic agents and agrochemicals.[1][2] This guide focuses on the current understanding of the biological activities of (E)-Piperolein A and its structural relatives, providing a foundation for future investigation.

Biological Activities of (E)-Piperolein A and Related Amides

The biological activities of piper amides are broad and varied. While research specifically on (E)-Piperolein A is emerging, studies on analogous compounds provide significant insight into its potential therapeutic and practical applications.

Insecticidal and Larvicidal Activity

(E)-Piperolein A has demonstrated notable larvicidal activity. Research has also been conducted on other piper amides, such as piperolein B and piperchabamide D, against various insect pests.

Table 1: Insecticidal and Larvicidal Activities of (E)-Piperolein A and Related Amides

Compound	Target Organism	Bioassay	Result
(E)-Piperolein A	Aedes aegypti larvae	Larvicidal assay	LC₅₀: 1.46 ppm
Piperolein B	Plutella xylostella (Diamondback moth) larvae	Larvicidal assay	96.7 ± 5.8% mortality at 0.1 mg/mL after 4 days
Piperchabamide D	Plutella xylostella (Diamondback moth) larvae	Larvicidal assay	79.2 ± 16.6% mortality at 0.1 mg/mL after 4 days

Cytotoxic Activity

Several piper amides have been investigated for their potential as anticancer agents. Studies have demonstrated cytotoxic effects against various cancer cell lines.

Table 2: Cytotoxic Activities of Piper Amides Related to (E)-Piperolein A

Compound	Cell Line	Bioassay	Result (IC₅₀)
Piperine	HeLa (Cervical cancer)	MTT Assay	61.94 ± 0.054 µg/mL[3]
Piperlongumine	HL-60 (Leukemia)	Cell Proliferation Assay	-
Piperolein B	HCT116 (Colorectal carcinoma), EJ (Bladder carcinoma)	Cell Viability Assay	Cytotoxicity observed at concentrations > 30 µM

Anti-inflammatory Activity

The anti-inflammatory properties of piper amides are a significant area of research. These compounds have been shown to inhibit key inflammatory mediators.

Table 3: Anti-inflammatory Activities of Piper Amides Related to (E)-Piperolein A

Compound/Extract	Model	Bioassay	Result
Piperine	Carrageenan-induced rat paw edema	In vivo anti-inflammatory	Significant inhibition of edema
Pipernigramides F & G	LPS-stimulated RAW 264.7 macrophages	Nitric Oxide (NO) Production Inhibition	IC₅₀: 4.08 ± 0.19 µM & 3.71 ± 0.32 µM, respectively

Experimental Protocols

This section details the methodologies for the key experiments cited in this guide.

Larvicidal Bioassay against Aedes aegypti**

This protocol is a generalized procedure for assessing the larvicidal activity of compounds like (E)-Piperolein A.

• Test Organisms : Late third or early fourth instar larvae of Aedes aegypti.

• Sample Preparation : The test compound is dissolved in a suitable solvent (e.g., ethanol or DMSO) to prepare a stock solution. Serial dilutions are made to obtain the desired test concentrations.

• Test Procedure :

  • Twenty-five larvae are placed in beakers containing 250 mL of dechlorinated water.

  • The appropriate volume of the test solution is added to the beakers to achieve the final concentration.

  • A control group with the solvent alone is also prepared.

  • Each concentration and the control are tested in triplicate.

• Observation : Mortality is recorded after 24 hours of exposure. Larvae are considered dead if they are immobile and do not respond to probing with a needle.

• Data Analysis : The lethal concentrations (LC₅₀) are calculated using probit analysis.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

• Cell Culture : The desired cancer cell line (e.g., HeLa) is cultured in appropriate media and conditions.

• Cell Seeding : Cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment : The cells are treated with various concentrations of the test compound and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition : After incubation, the medium is removed, and MTT solution (typically 0.5 mg/mL in serum-free medium) is added to each well. The plate is then incubated for 3-4 hours at 37°C.

• Formazan Solubilization : The MTT solution is removed, and a solubilizing agent (e.g., DMSO or isopropanol with HCl) is added to dissolve the formazan crystals.

• Absorbance Measurement : The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis : Cell viability is expressed as a percentage of the control, and the IC₅₀ value (the concentration that inhibits 50% of cell growth) is calculated.

Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

This in vitro assay assesses the anti-inflammatory potential of compounds by measuring the inhibition of nitric oxide, a key inflammatory mediator.

• Cell Culture : RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10% FBS.

• Cell Seeding : Cells are seeded in a 96-well plate and incubated overnight.

• Compound Treatment : Cells are pre-treated with various concentrations of the test compound for 1 hour.

• LPS Stimulation : Lipopolysaccharide (LPS) is added to the wells (final concentration typically 1 µg/mL) to induce an inflammatory response, and the plate is incubated for 24 hours.

• Nitrite Measurement : The concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent. An equal volume of supernatant and Griess reagent are mixed, and the absorbance is measured at 540 nm.

• Data Analysis : The percentage of NO inhibition is calculated relative to the LPS-stimulated control, and the IC₅₀ value is determined.

Visualizations: Signaling Pathways and Workflows

The following diagrams, generated using Graphviz, illustrate key processes related to the biological activities of piper amides.

Caption: NF-κB signaling pathway in LPS-stimulated macrophages and its inhibition by piper amides.

Caption: Experimental workflow for assessing cytotoxicity using the MTT assay.

Conclusion

(E)-Piperolein A and its related amides represent a promising class of bioactive natural products. While the larvicidal activity of (E)-Piperolein A has been quantified, further research is needed to fully elucidate its potential across a broader range of biological activities, including its cytotoxic and anti-inflammatory effects. The information and protocols compiled in this guide are intended to facilitate these future investigations, ultimately contributing to the development of novel pharmaceuticals and agricultural products derived from these versatile natural compounds.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. [PDF] Piperine-Type Amides: Review of the Chemical and Biological Characteristics | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]

Investigating the Potential Mechanism of Action for (E)-Piperolein A: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental evidence detailing the mechanism of action for (E)-Piperolein A is limited in the current scientific literature. This guide, therefore, presents a potential mechanism of action extrapolated from studies on closely related and well-characterized piper amides, particularly piperine, which shares structural similarities and is found in the same plant species, Piper nigrum. The proposed pathways and experimental data are based on these analogous compounds and should be considered as a hypothetical framework for future investigation of (E)-Piperolein A.

Introduction

(E)-Piperolein A is a naturally occurring benzodioxole compound found in plants of the Piper genus, notably black pepper (Piper nigrum)[1][2]. As a member of the piper amide family, it shares a core structural motif with other bioactive molecules such as piperine, which has been extensively studied for its pharmacological properties. These properties include anti-inflammatory, antioxidant, anti-cancer, and bioavailability-enhancing effects[3][4]. This technical guide synthesizes the available information on related compounds to propose a potential mechanism of action for (E)-Piperolein A, providing a foundation for future research and drug development efforts.

Physicochemical Properties of (E)-Piperolein A

A summary of the known physicochemical properties of (E)-Piperolein A is presented in Table 1. These properties are essential for understanding its pharmacokinetic and pharmacodynamic behavior.

Property	Value	Source
Molecular Formula	C₁₉H₂₅NO₃	[1]
Molecular Weight	315.4 g/mol	[1][5]
IUPAC Name	(E)-7-(1,3-benzodioxol-5-yl)-1-piperidin-1-ylhept-6-en-1-one	[1]
CAS Number	30505-92-1	[1]
Class	Benzodioxole	[2][6]
Solubility in DMSO	1 mg/mL
Storage Temperature	-20°C

Table 1: Physicochemical properties of (E)-Piperolein A.

Proposed Mechanism of Action: Insights from Related Piper Amides

The biological activities of piperine and other piper amides suggest that (E)-Piperolein A could exert its effects through the modulation of several key signaling pathways involved in cellular growth, proliferation, and apoptosis.

Studies on piperine have demonstrated its ability to induce apoptosis in various cancer cell lines. This is often achieved through the modulation of key signaling pathways such as PI3K/Akt/mTOR and TGF-β.

3.1.1. PI3K/Akt/mTOR Pathway

The PI3K/Akt/mTOR pathway is a critical signaling cascade that regulates cell survival, proliferation, and growth. In many cancers, this pathway is constitutively active. Piperine has been shown to inhibit this pathway, leading to apoptosis and autophagy in cancer cells[4].

• (E)-Piperolein A may bind to and inhibit PI3K, preventing the phosphorylation and activation of Akt.

• Inhibition of Akt, in turn, prevents the activation of mTOR, a key regulator of protein synthesis and cell growth.

• This cascade of inhibition can lead to the upregulation of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic proteins like Bcl-2, ultimately triggering programmed cell death[7].

Figure 1: Proposed inhibition of the PI3K/Akt/mTOR pathway by (E)-Piperolein A.

3.1.2. TGF-β Signaling Pathway

The Transforming Growth Factor-beta (TGF-β) signaling pathway plays a dual role in cancer, acting as a tumor suppressor in early stages and a promoter of metastasis in later stages. Piperine has been shown to inhibit TGF-β signaling, thereby disrupting events related to the epithelial-mesenchymal transition (EMT), a key process in metastasis[8][9].

• (E)-Piperolein A may interfere with the binding of TGF-β to its receptor.

• This would prevent the phosphorylation and activation of downstream signaling molecules like SMAD2 and ERK1/2[8].

• Inhibition of this pathway can prevent the cellular changes associated with EMT, thereby reducing the metastatic potential of cancer cells.

Figure 2: Proposed inhibition of the TGF-β signaling pathway by (E)-Piperolein A.

Based on the activities of related compounds, (E)-Piperolein A may also exhibit other biological effects:

• Cytotoxic and Larvicidal Activity: Piperolein B, a structurally similar compound, has demonstrated cytotoxic effects on carcinoma cells and larvicidal activity[10]. (E)-Piperolein A may possess similar properties.

• Ion Channel Modulation: One report suggests that Piperolein A may be involved in potassium ion transport and cation channel activity[5]. This could have implications for its effects on excitable cells and blood pressure regulation.

Quantitative Data from Studies on Related Piper Amides

The following table summarizes quantitative data from studies on piperine, which can serve as a reference for designing future experiments with (E)-Piperolein A.

Cell Line	Assay	Compound	IC₅₀ Value (µM)	Reference
HepG2 (Hepatocellular Carcinoma)	MTT Assay	Piperine	214	[8]
MDA-MB-231 (Breast Adenocarcinoma)	MTT Assay	Piperine	238	[8]
A549 (Lung Adenocarcinoma)	MTT Assay	Piperine	198	[8]
HSC-3 (Oral Cancer)	MTT Assay	Piperine	143.99	[4]

Table 2: Cytotoxicity of Piperine in various cancer cell lines.

Detailed Experimental Protocols

To investigate the proposed mechanism of action for (E)-Piperolein A, the following experimental protocols, adapted from studies on piperine, can be utilized.

This assay is used to assess the cytotoxic effects of a compound on cancer cells.

• Cell Culture: Culture the desired cancer cell lines (e.g., A549, HepG2, MDA-MB-231) in appropriate media supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Seed the cells in 96-well plates at a density of 5 x 10³ cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with varying concentrations of (E)-Piperolein A (e.g., 0-200 µM) for 24-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value.

This technique is used to detect changes in the expression and phosphorylation of key proteins in a signaling pathway.

• Protein Extraction: Treat cells with (E)-Piperolein A as described above. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: Determine the protein concentration using a BCA protein assay kit.

• SDS-PAGE: Separate 20-30 µg of protein per sample on a 10-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-PI3K, PI3K, p-Akt, Akt, p-mTOR, mTOR, Bax, Bcl-2, p-SMAD2, SMAD2, p-ERK1/2, ERK1/2) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities using image analysis software and normalize to a loading control (e.g., β-actin or GAPDH).

Figure 3: Experimental workflow for Western Blot analysis.

Conclusion and Future Directions

While direct evidence is currently lacking, the structural similarity of (E)-Piperolein A to other well-studied piper amides provides a strong basis for proposing a potential mechanism of action involving the modulation of key cancer-related signaling pathways such as PI3K/Akt/mTOR and TGF-β. The experimental protocols outlined in this guide offer a clear path for validating these hypotheses and elucidating the precise molecular targets of (E)-Piperolein A. Further research, including in vivo studies and investigation into its potential ion channel modulating activities, will be crucial in fully understanding the therapeutic potential of this natural compound.

References

• 1. (E)-Piperolein A | C19H25NO3 | CID 11141599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Human Metabolome Database: Showing metabocard for (E)-Piperolein A (HMDB0030185) [hmdb.ca]
• 3. Molecular and pharmacological aspects of piperine as a potential molecule for disease prevention and management: evidence from clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. cymitquimica.com [cymitquimica.com]
• 6. Showing Compound Piperolein A (FDB002001) - FooDB [foodb.ca]
• 7. researchgate.net [researchgate.net]
• 8. Piperine Inhibits TGF-β Signaling Pathways and Disrupts EMT-Related Events in Human Lung Adenocarcinoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Piperine Inhibits TGF-β Signaling Pathways and Disrupts EMT-Related Events in Human Lung Adenocarcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

(E)-Piperolein A: A Technical Guide on its Role in Plant Defense

For Researchers, Scientists, and Drug Development Professionals

Abstract

(E)-Piperolein A, a naturally occurring benzodioxole amide found in plants of the Piper genus, notably black pepper (Piper nigrum), represents a promising area of research for the development of novel plant protectants and pharmaceuticals.[1][2][3][4] This technical guide provides a comprehensive overview of the current understanding of (E)-Piperolein A, with a focus on its role in plant defense. While direct quantitative data and specific signaling pathways for (E)-Piperolein A are still emerging, this document synthesizes available information on closely related piper amides to infer its potential mechanisms of action. This guide includes a summary of its chemical properties, known biological activities, detailed experimental protocols for assessing its efficacy, and hypothetical signaling pathways involved in its plant defense functions.

Introduction to (E)-Piperolein A

(E)-Piperolein A is a member of the benzodioxole class of organic compounds, characterized by a benzene ring fused to a dioxole ring.[2][3] Its chemical structure and properties are summarized in Table 1. Found in various Piper species, it is part of a larger family of amides known for their diverse biological activities, including insecticidal and antifungal properties.[1][5][6] The study of (E)-Piperolein A and related compounds is driven by the increasing demand for sustainable and effective alternatives to synthetic pesticides in agriculture.

Table 1: Chemical and Physical Properties of (E)-Piperolein A

Property	Value	Source
Molecular Formula	C₁₉H₂₅NO₃	PubChem
Molecular Weight	315.4 g/mol	PubChem
IUPAC Name	(E)-7-(1,3-benzodioxol-5-yl)-1-(piperidin-1-yl)hept-6-en-1-one	PubChem
CAS Number	30505-92-1	PubChem
Class	Benzodioxole, N-acyl-piperidine	FooDB, HMDB

Role in Plant Defense: Biological Activity

The defensive role of (E)-Piperolein A in plants is primarily attributed to its insecticidal and antifungal activities. While specific quantitative data for (E)-Piperolein A is limited, research on analogous piper amides provides strong evidence for its potential efficacy.

Insecticidal Activity

Amides from Piper species are known to be effective against a range of insect pests. For instance, Piperolein B, a closely related compound, has demonstrated significant larvicidal activity against the diamondback moth (Plutella xylostella). At a concentration of 0.1 mg/mL, Piperolein B induced a 96.7% mortality rate in P. xylostella larvae four days after application.[6] It is plausible that (E)-Piperolein A exhibits a similar mode of action, likely affecting the nervous system of insects, a common target for many insecticides.[7][8]

Table 2: Insecticidal Activity of a Related Piper Amide

Compound	Target Pest	Concentration	Mortality Rate (%)	Exposure Time	Source
Piperolein B	Plutella xylostella (larvae)	0.1 mg/mL	96.7 ± 5.8	4 days	[6]

Antifungal Activity

Several compounds isolated from Piper species have shown potent antifungal properties.[3][9][10][11][12][13] These compounds can inhibit the growth of various plant-pathogenic fungi. The mechanism of action is often attributed to the disruption of the fungal cell membrane's integrity and function, particularly through the inhibition of ergosterol biosynthesis.[12] While direct MIC (Minimum Inhibitory Concentration) values for (E)-Piperolein A against specific plant pathogens are not yet widely reported, the activity of other piper amides suggests its potential as an antifungal agent.

Experimental Protocols

The following are detailed methodologies for key experiments used to assess the plant defense properties of compounds like (E)-Piperolein A.

Insecticidal Bioassay: Leaf-Dip Method

This method is commonly used to evaluate the toxicity of a compound to leaf-eating insects.[9][14]

• Preparation of Test Solutions: Dissolve (E)-Piperolein A in an appropriate solvent (e.g., acetone or ethanol) to create a stock solution. Prepare a series of dilutions from the stock solution.

• Leaf Treatment: Select healthy, untreated leaves from the host plant of the target insect. Dip each leaf into a test solution for a uniform duration (e.g., 10-30 seconds). Allow the solvent to evaporate completely.

• Insect Exposure: Place the treated leaves in a ventilated container (e.g., a Petri dish with a moistened filter paper). Introduce a known number of test insects (e.g., 10-20 larvae) into each container.

• Incubation: Maintain the containers under controlled environmental conditions (e.g., 25°C, 60-70% relative humidity, 16:8 h light:dark photoperiod).

• Data Collection: Record insect mortality at regular intervals (e.g., 24, 48, 72, and 96 hours).

• Data Analysis: Calculate the percentage of mortality for each concentration and determine the LC50 (lethal concentration for 50% of the population) or LD50 (lethal dose for 50% of the population) values using probit analysis.[15][16][17][18]

Antifungal Bioassay: Broth Microdilution Method

This technique is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific fungus.[13]

• Preparation of Fungal Inoculum: Culture the target fungus on a suitable agar medium. Prepare a spore suspension in a sterile liquid medium and adjust the concentration to a standard level (e.g., 1 x 10^5 spores/mL).

• Preparation of Test Compound: Dissolve (E)-Piperolein A in a suitable solvent and prepare serial dilutions in a liquid growth medium in a 96-well microplate.

• Inoculation: Add the fungal spore suspension to each well of the microplate.

• Incubation: Incubate the microplate at an optimal temperature for fungal growth (e.g., 28°C) for a specified period (e.g., 48-72 hours).

• Data Collection: Visually assess fungal growth in each well or measure the optical density using a microplate reader. The MIC is the lowest concentration of the compound that completely inhibits visible fungal growth.

Signaling Pathways in Plant Defense

While the specific signaling pathways activated by (E)-Piperolein A in plants have not been elucidated, we can propose a hypothetical model based on known plant defense mechanisms induced by other elicitors, including amides.[1][5] It is likely that (E)-Piperolein A, upon recognition by the plant, triggers a cascade of signaling events leading to the activation of defense responses.

Hypothetical Signaling Pathway

The following diagram illustrates a potential signaling pathway that could be initiated by (E)-Piperolein A, leading to the production of defense-related compounds and the strengthening of physical barriers.

Caption: Hypothetical signaling pathway of (E)-Piperolein A-induced plant defense.

Experimental Workflow for Pathway Analysis

To investigate the actual signaling pathways involved, the following experimental workflow could be employed.

Caption: Workflow for elucidating (E)-Piperolein A's role in plant signaling.

Conclusion and Future Directions

(E)-Piperolein A, as a representative of the Piper amides, holds significant potential as a natural plant defense compound. While current research strongly suggests its insecticidal and antifungal properties, further studies are crucial to quantify its efficacy through determination of LC50, LD50, and MIC values against a broader range of agricultural pests and pathogens. Elucidating the precise molecular mechanisms and signaling pathways through which (E)-Piperolein A exerts its effects will be pivotal for its development into a commercially viable and sustainable tool for crop protection. The experimental frameworks provided in this guide offer a roadmap for future research in this exciting field.

References

• 1. researchgate.net [researchgate.net]
• 2. Cooperative interaction of antimicrobial peptides with the interrelated immune pathways in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antifungal Compounds from Piper Species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (E)-Piperolein A | C19H25NO3 | CID 11141599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Amino acid–derived defense metabolites from plants: A potential source to facilitate novel antimicrobial development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ENY282/IN077: Insecticides Used in the Urban Environment: Mode of Action [edis.ifas.ufl.edu]
• 8. ENY-2087/IN1379: Understanding Insecticide Modes of Action and Resistance Management in Florida Horticulture [edis.ifas.ufl.edu]
• 9. scielo.br [scielo.br]
• 10. Piper betle (L): Recent Review of Antibacterial and Antifungal Properties, Safety Profiles, and Commercial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antifungal Constituents of Piper crocatum and Their Activities as Ergosterol Biosynthesis Inhibitors Discovered via In Silico Study Using ADMET and Drug-Likeness Analysis [mdpi.com]
• 12. Phytochemical profiling of Piper crocatum and its antifungal mechanism action as Lanosterol 14 alpha demethylase CYP51 inhibitor: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Antifungal activity of solvent extracts of Piper betle and Ocimum sanctum Linn on Candida albicans: An in vitro comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. entomoljournal.com [entomoljournal.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. CCOHS: What is a LD₅₀ and LC₅₀? [ccohs.ca]
• 18. researchgate.net [researchgate.net]

Initial Bioactivity Screening of (E)-Piperolein A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the bioactivity of (E)-Piperolein A is limited in publicly available scientific literature. This guide is a projection based on the known biological activities of structurally related piper amides found in Piper species, such as piperine. The experimental protocols provided are standard, validated methods for the initial screening of natural products.

Introduction

(E)-Piperolein A is a naturally occurring piper amide found in plants of the Piper genus, notably Piper nigrum (black pepper). Piper amides as a class of compounds have demonstrated a wide range of biological activities, including anti-inflammatory, anticancer, antioxidant, and antimicrobial effects. Given its structural similarity to other bioactive piper amides, (E)-Piperolein A is a promising candidate for drug discovery and development. This technical guide outlines a proposed initial bioactivity screening workflow for (E)-Piperolein A, providing detailed experimental protocols and data presentation formats to facilitate its evaluation.

Proposed Initial Bioactivity Screening

An initial bioactivity screening of (E)-Piperolein A should focus on several key areas where related compounds have shown significant activity. These include cytotoxicity, anti-inflammatory, antioxidant, and antimicrobial activities.

Cytotoxicity Screening

A primary step in drug discovery is to assess the cytotoxic potential of a compound against various cell lines, which can indicate potential anticancer activity or general toxicity.

Table 1: Hypothetical Cytotoxicity Data for (E)-Piperolein A (IC₅₀ in µM)

Cell Line	Cancer Type	(E)-Piperolein A (IC₅₀ µM)	Doxorubicin (Positive Control) (IC₅₀ µM)
MCF-7	Breast Adenocarcinoma	Data to be determined	Data to be determined
A549	Lung Carcinoma	Data to be determined	Data to be determined
HeLa	Cervical Adenocarcinoma	Data to be determined	Data to be determined
HepG2	Hepatocellular Carcinoma	Data to be determined	Data to be determined
BJ	Normal Human Fibroblast	Data to be determined	Data to be determined

Anti-inflammatory Activity

Many piper amides exhibit anti-inflammatory properties. Initial screening can be performed using in vitro assays that measure the inhibition of key inflammatory mediators.[1][2][3]

Table 2: Hypothetical In Vitro Anti-inflammatory Activity of (E)-Piperolein A

Assay	Endpoint	(E)-Piperolein A (% Inhibition at X µM)	Indomethacin (Positive Control) (% Inhibition at Y µM)
Nitric Oxide (NO) Production in RAW 264.7 cells	Inhibition of NO production	Data to be determined	Data to be determined
Cyclooxygenase-2 (COX-2) Inhibition	Inhibition of PGE₂ production	Data to be determined	Data to be determined

Antioxidant Activity

The antioxidant potential of (E)-Piperolein A can be evaluated using common radical scavenging assays.

Table 3: Hypothetical Antioxidant Activity of (E)-Piperolein A (IC₅₀ in µg/mL)

Assay	(E)-Piperolein A (IC₅₀ µg/mL)	Ascorbic Acid (Positive Control) (IC₅₀ µg/mL)
DPPH Radical Scavenging	Data to be determined	Data to be determined
ABTS Radical Scavenging	Data to be determined	Data to be determined

Antimicrobial Activity

Initial antimicrobial screening can be conducted against a panel of common pathogenic bacteria and fungi.

Table 4: Hypothetical Antimicrobial Activity of (E)-Piperolein A (Minimum Inhibitory Concentration - MIC in µg/mL)

Microorganism	Type	(E)-Piperolein A (MIC µg/mL)	Ciprofloxacin (Positive Control) (MIC µg/mL)
Staphylococcus aureus	Gram-positive	Data to be determined	Data to be determined
Escherichia coli	Gram-negative	Data to be determined	Data to be determined
Pseudomonas aeruginosa	Gram-negative	Data to be determined	Data to be determined
Candida albicans	Fungal	Data to be determined	Data to be determined

Experimental Protocols

Cytotoxicity Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay[4][5][6]

• Cell Seeding: Plate cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of (E)-Piperolein A in culture medium. Replace the existing medium with medium containing the test compound at various concentrations. Include untreated cells as a negative control and cells treated with a standard cytotoxic drug (e.g., Doxorubicin) as a positive control.

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Anti-inflammatory Assay: Nitric Oxide (NO) Production in Macrophages[7]

• Cell Culture: Culture RAW 264.7 murine macrophages in a 96-well plate.

• Compound and LPS Treatment: Pre-treat the cells with various concentrations of (E)-Piperolein A for 1 hour. Then, stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours to induce NO production.

• Nitrite Measurement (Griess Assay):

  • Collect 50 µL of the cell culture supernatant.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid).

  • Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).

  • Incubate for another 10 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the percentage inhibition of NO production compared to the LPS-stimulated control.

Antioxidant Assay: DPPH Radical Scavenging Assay[8][9]

• Preparation of Solutions: Prepare a 0.1 mM solution of DPPH in methanol. Prepare various concentrations of (E)-Piperolein A and a positive control (e.g., ascorbic acid) in methanol.

• Reaction Mixture: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each sample concentration.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm.

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity and determine the IC₅₀ value.

Antimicrobial Assay: Broth Microdilution Method[10][11]

• Preparation of Inoculum: Prepare a standardized microbial suspension (0.5 McFarland standard).

• Serial Dilution: In a 96-well plate, perform serial two-fold dilutions of (E)-Piperolein A in an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI 1640 for fungi).

• Inoculation: Add the standardized microbial suspension to each well.

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 35°C for 48 hours for fungi.

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the compound that completely inhibits visible microbial growth.

Visualizations

Experimental Workflow for Bioactivity Screening

Caption: Workflow for the initial bioactivity screening of (E)-Piperolein A.

Hypothetical Signaling Pathway Modulation

Based on the activities of related piper amides, (E)-Piperolein A might modulate inflammatory signaling pathways such as the NF-κB pathway.

Caption: Hypothesized inhibition of the NF-κB signaling pathway by (E)-Piperolein A.

References

• 1. The bioactive amide alkaloids from the stems of Piper nigrum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ANTI-INFLAMMATORY ACTIVITY OF PIPERINE [jstage.jst.go.jp]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility of (E)-Piperolein A in Various Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of (E)-Piperolein A, a naturally occurring compound found in plants of the Piper genus. The information contained herein is intended to support research, development, and formulation activities involving this molecule. Due to the limited availability of specific quantitative solubility data for (E)-Piperolein A in the public domain, this guide also draws upon data from the structurally similar and well-studied compound, piperine, to provide valuable insights into its expected solubility profile.

Chemical and Physical Properties of (E)-Piperolein A

(E)-Piperolein A, with the IUPAC name (E)-7-(1,3-benzodioxol-5-yl)-1-(piperidin-1-yl)hept-6-en-1-one, is a member of the benzodioxole class of organic compounds[1][2][3]. Its fundamental properties are summarized below:

Property	Value	Source
Molecular Formula	C₁₉H₂₅NO₃	[1]
Molecular Weight	315.4 g/mol	[1]
Appearance	Assumed to be a solid at room temperature	Inferred from related compounds
CAS Number	30505-92-1	[1]

Solubility Data

Quantitative solubility data for (E)-Piperolein A is not extensively available in peer-reviewed literature. The following table summarizes the known and estimated solubility information.

Solvent	Type	Quantitative Solubility	Qualitative Solubility	Source
Water	Polar Protic	0.67 mg/L @ 25 °C (estimated) 0.029 g/L (predicted)	Practically Insoluble	[2][3]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	1 mg/mL	Soluble
Ethanol	Polar Protic	Data not available	Expected to be soluble	-
Methanol	Polar Protic	Data not available	Expected to be soluble	-
Acetone	Polar Aprotic	Data not available	Expected to be soluble	-
Chloroform	Nonpolar	Data not available	Expected to be soluble	-
Hexane	Nonpolar	Data not available	Expected to be sparingly soluble to insoluble*	-

*Note: Solubility expectations for ethanol, methanol, acetone, chloroform, and hexane are based on the known solubility of piperine, a structurally analogous compound. Piperine is reported to be soluble in organic solvents such as ethanol and DMSO at approximately 10 mg/mL.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of (E)-Piperolein A, based on established protocols for organic compounds.

Objective: To determine the equilibrium solubility of (E)-Piperolein A in a selected solvent at a specified temperature.

Materials:

• (E)-Piperolein A (solid, of known purity)

• Selected laboratory solvent (e.g., ethanol, analytical grade)

• Scintillation vials or small test tubes with screw caps

• Analytical balance (readable to ±0.01 mg)

• Vortex mixer

• Thermostatically controlled shaker or incubator

• Syringe filters (0.22 µm, compatible with the solvent)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid (E)-Piperolein A to a series of vials. The amount should be sufficient to ensure that undissolved solid remains at equilibrium.

  • Add a precise volume of the selected solvent to each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. The time required for equilibration should be determined empirically by taking measurements at different time points until the concentration of the solute in the solution remains constant.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed in the temperature-controlled environment for a sufficient time to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a 0.22 µm syringe filter into a clean vial to remove any undissolved microparticles.

• Analysis:

  • Prepare a series of standard solutions of (E)-Piperolein A of known concentrations in the same solvent.

  • Analyze the filtered sample and the standard solutions using a validated HPLC method.

  • Construct a calibration curve from the standard solutions.

  • Determine the concentration of (E)-Piperolein A in the filtered sample by interpolating from the calibration curve.

• Data Reporting:

  • Express the solubility as mass per unit volume (e.g., mg/mL or g/L) or in molarity (mol/L).

  • Report the temperature at which the solubility was determined.

Visualizations

The following diagram illustrates the key steps in the experimental determination of solubility.

Caption: Experimental workflow for determining the solubility of (E)-Piperolein A.

While specific signaling pathways for (E)-Piperolein A are not well-documented, the structurally related compound piperine is known to modulate several key cellular pathways. The following diagram illustrates the Akt/mTOR/MMP-9 pathway, which is regulated by piperine and may be relevant for (E)-Piperolein A.

Caption: Hypothesized inhibitory effect on the Akt/mTOR/MMP-9 signaling pathway.

Disclaimer: The signaling pathway depicted is based on published data for piperine, a structurally similar compound. The activity of (E)-Piperolein A on this pathway has not been definitively established.

Conclusion

This technical guide consolidates the currently available information on the solubility of (E)-Piperolein A. While quantitative data is limited, the provided information and the detailed experimental protocol offer a solid foundation for researchers working with this compound. The solubility profile is expected to be similar to that of other piperamides, with good solubility in polar aprotic and some polar protic organic solvents, and poor solubility in water. Further experimental investigation is necessary to establish a comprehensive and quantitative solubility profile for (E)-Piperolein A in a wider range of laboratory solvents.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Solubility Data of the Bioactive Compound Piperine in (Transcutol + Water) Mixtures: Computational Modeling, Hansen Solubility Parameters and Mixing Thermodynamic Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Spectroscopic Data Interpretation for (E)-Piperolein A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the spectroscopic data for (E)-Piperolein A, a naturally occurring piperamide found in plants of the Piper genus. The interpretation of Nuclear Magnetic Resonance (NMR) and Liquid Chromatography-Mass Spectrometry (LC-MS) data is crucial for the structural elucidation and purity assessment of this and similar bioactive compounds.

Spectroscopic Data Summary

The structural characterization of (E)-Piperolein A is achieved through the combined analysis of one- and two-dimensional NMR spectroscopy and high-resolution mass spectrometry. The data presented here is a compilation from publicly available spectral databases and scientific literature on piper amides.

Table 1: LC-MS Data for (E)-Piperolein A

Parameter	Value	Source
Molecular Formula	C₁₉H₂₅NO₃	PubChem[1], HMDB[2]
Molecular Weight	315.41 g/mol	PubChem[1]
Ionization Mode	Positive Electrospray Ionization (ESI)	PubChem[1]
Precursor Ion [M+H]⁺	316.1907	PubChem[1]
Major MS/MS Fragments	135.0436, 112.0753, 173.096, 203.1058	PubChem[1]

Table 2: ¹H NMR Spectroscopic Data for (E)-Piperolein A (400 MHz, CDCl₃)

Note: The following data is compiled by interpreting spectra of (E)-Piperolein A and closely related piper amides. Chemical shifts (δ) are reported in ppm relative to tetramethylsilane (TMS), and coupling constants (J) are in Hertz (Hz).

Position	δ (ppm)	Multiplicity	J (Hz)
2	2.25	t	7.5
3	1.65	m
4	1.50	m
5	2.15	q	7.0
6	6.05	dt	15.5, 7.0
7	6.20	d	15.5
2'	6.75	d	8.0
5'	6.70	d	1.5
6'	6.65	dd	8.0, 1.5
O-CH₂-O	5.92	s
α (piperidine)	3.50	t	5.5
β (piperidine)	1.60	m
γ (piperidine)	1.55	m

Table 3: ¹³C NMR Spectroscopic Data for (E)-Piperolein A (100 MHz, CDCl₃)

Note: The following data is compiled by interpreting spectra of (E)-Piperolein A and closely related piper amides.

Position	δ (ppm)
1 (C=O)	172.5
2	35.5
3	25.0
4	29.0
5	32.5
6	128.5
7	130.0
1'	132.0
2'	108.0
3'	147.8
4'	146.5
5'	105.5
6'	120.5
O-CH₂-O	101.0
α (piperidine)	43.0, 47.0
β (piperidine)	26.5, 25.5
γ (piperidine)	24.5

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the spectroscopic analysis of (E)-Piperolein A.

Liquid Chromatography-Mass Spectrometry (LC-MS)

A high-performance liquid chromatography (HPLC) system coupled to a quadrupole time-of-flight (Q-TOF) mass spectrometer with an electrospray ionization (ESI) source is a common setup for the analysis of piper amides.[3][4][5][6]

• Sample Preparation: A stock solution of (E)-Piperolein A is prepared in a suitable solvent such as methanol or acetonitrile at a concentration of approximately 1 mg/mL. This is then diluted to a working concentration (e.g., 10 µg/mL) with the initial mobile phase.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is typically used.[3]

  • Mobile Phase: A gradient elution is often employed using water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).[3]

  • Gradient Program: A typical gradient might start at 50% B, increasing to 95% B over 20 minutes, holding for 5 minutes, and then returning to initial conditions for equilibration.

  • Flow Rate: A flow rate of 0.5-1.0 mL/min is common.[3]

  • Injection Volume: 5-10 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: ESI in positive ion mode.

  • Capillary Voltage: 3.5-4.5 kV.

  • Drying Gas (N₂): Flow rate of 8-12 L/min at a temperature of 300-350 °C.

  • Nebulizer Pressure: 30-50 psi.

  • Fragmentor Voltage: 100-150 V.

  • Mass Range: m/z 50-500 for MS scans and targeted MS/MS analysis of the precursor ion.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR experiments are essential for the unambiguous structural elucidation of (E)-Piperolein A.

• Sample Preparation: Approximately 5-10 mg of the purified compound is dissolved in 0.5-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% TMS as an internal standard.

• Instrumentation: A 400 MHz or higher field NMR spectrometer is recommended for good signal dispersion.

• 1D NMR Experiments:

  • ¹H NMR: Standard proton spectra are acquired to determine chemical shifts, multiplicities, and coupling constants.

  • ¹³C NMR: Proton-decoupled carbon spectra are acquired to identify the number and types of carbon atoms. DEPTq, DEPT-135, and DEPT-90 experiments can be used to differentiate between methyl, methylene, methine, and quaternary carbons.

• 2D NMR Experiments:

  • COSY (Correlation Spectroscopy): To establish proton-proton spin-spin coupling networks and identify adjacent protons.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for connecting different structural fragments.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the stereochemistry, particularly the (E)-configuration of the double bond, by observing through-space correlations between protons.

Visualizations

Workflow for Spectroscopic Data Interpretation

The following diagram illustrates the logical workflow from sample to structure elucidation for a natural product like (E)-Piperolein A.

Figure 1. Workflow for the spectroscopic data interpretation of (E)-Piperolein A.

Hypothetical Anti-Inflammatory Signaling Pathway

Piper amides, including compounds structurally similar to (E)-Piperolein A, have been shown to exhibit anti-inflammatory properties, often by modulating key signaling pathways such as NF-κB and MAPK.[7][8][9][10][11] The diagram below illustrates a simplified, hypothetical signaling pathway that could be investigated for (E)-Piperolein A's bioactivity.

Figure 2. Hypothetical anti-inflammatory signaling pathway modulated by (E)-Piperolein A.

References

• 1. (E)-Piperolein A | C19H25NO3 | CID 11141599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Human Metabolome Database: Showing metabocard for (E)-Piperolein A (HMDB0030185) [hmdb.ca]
• 3. LC–HRMS determination of piperine on rat dried blood spots: A pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. LC-HRMS/MS-based phytochemical profiling of Piper spices: Global association of piperamides with endocannabinoid system modulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analysis by HPLC and LC/MS of pungent piperamides in commercial black, white, green, and red whole and ground peppercorns. | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Molecular Aspects of Piperine in Signaling Pathways Associated with Inflammation in Head and Neck Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Anti-Inflammatory and Antioxidant Properties of Piper Species: A Perspective from Screening to Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Foods | Free Full-Text | Piperine Derived from Piper nigrum L. Inhibits LPS-Induced Inflammatory through the MAPK and NF-κB Signalling Pathways in RAW264.7 Cells [mdpi.com]

Identifying Potential Therapeutic Targets for (E)-Piperolein A: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the therapeutic targets and mechanism of action of (E)-Piperolein A is limited in publicly available literature. This guide synthesizes information from structurally similar and co-occurring compounds, primarily piperine and Piperolein B, to infer potential therapeutic avenues and provide a framework for future research. All proposed targets and pathways for (E)-Piperolein A should be considered hypothetical until validated by direct experimentation.

Introduction

(E)-Piperolein A is a naturally occurring benzodioxole compound found in Piper nigrum (black pepper).[1][2][3] While research on this specific molecule is sparse, its structural similarity to other well-studied amides from the Piper genus, such as piperine, suggests it may possess significant pharmacological activities. This document aims to provide a comprehensive overview of potential therapeutic targets for (E)-Piperolein A by extrapolating from the known biological effects of its analogs. The focus will be on pathways implicated in inflammation and oncology, given the established activities of related compounds.

Physicochemical Properties of (E)-Piperolein A and Analogs

A foundational step in drug development is understanding the compound's physical and chemical characteristics.

Property	(E)-Piperolein A	Piperine	Piperolein B
Molecular Formula	C19H25NO3	C17H19NO3	C21H29NO3
Molecular Weight ( g/mol )	315.4	285.34	343.5
LogP	3.8	3.6	4.9
CAS Number	30505-92-1	94-62-2	30505-89-6
PubChem CID	11141599	638024	21580213

Inferred Therapeutic Potential and Key Signaling Pathways

Based on the extensive research on piperine, (E)-Piperolein A is hypothesized to modulate key signaling pathways involved in cellular stress, inflammation, and proliferation.

Anti-inflammatory Activity: Targeting the NF-κB and MAPK Pathways

Piperine is a well-documented inhibitor of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) and MAPK (mitogen-activated protein kinase) signaling cascades, which are central to the inflammatory response.[4][5][6]

• NF-κB Pathway: Piperine has been shown to inhibit the phosphorylation of I-κBα and the subsequent nuclear translocation of the p65 subunit of NF-κB.[4] This prevents the transcription of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[5]

• MAPK Pathway: Piperine can suppress the phosphorylation of key MAPK proteins, including ERK, JNK, and p38.[5][7] Dysregulation of these pathways is linked to chronic inflammatory diseases.

Given its structural similarity, (E)-Piperolein A is a strong candidate for investigation as an inhibitor of these inflammatory pathways.

Inferred inhibition of NF-κB and MAPK pathways by (E)-Piperolein A.

Anticancer Potential: Targeting TGF-β Signaling and Cell Proliferation

The Transforming Growth Factor-beta (TGF-β) signaling pathway has a dual role in cancer, acting as a tumor suppressor in the early stages and a promoter of metastasis in later stages.[8][9] Natural products are known to modulate this pathway.[8][10][11] Piperine has been shown to inhibit both canonical (Smad-dependent) and non-canonical TGF-β signaling pathways. This suggests that (E)-Piperolein A could also have therapeutic potential in cancers where TGF-β signaling is dysregulated.

Furthermore, cytotoxicity data for Piperolein B, a close analog, indicates potential for direct anticancer effects.

Compound	Cell Line	Assay	Result	Concentration
Piperolein B	HCT116 (colon carcinoma)	Cell Viability	~60% viability	10 µM
Piperolein B	EJ (bladder carcinoma)	Cell Viability	~80% viability	10 µM
Isopiperolein B	HCT116 & EJ	Cell Viability	Significant cytotoxicity	30 µM

Data adapted from Kayamba et al., 2013.[12]

Inferred modulation of the TGF-β signaling pathway.

Experimental Protocols for Target Identification and Validation

The following are generalized protocols that can be adapted for investigating the biological activities of (E)-Piperolein A.

General Workflow for Target Identification

A multi-pronged approach is recommended for identifying the molecular targets of novel compounds.

A general workflow for target identification and validation.

Protocol: Assessment of NF-κB Activation

Objective: To determine if (E)-Piperolein A inhibits stimulus-induced NF-κB activation.

Materials:

• Cell line (e.g., RAW 264.7 macrophages or HEK293T cells)

• (E)-Piperolein A

• Inducing agent (e.g., Lipopolysaccharide (LPS) or TNF-α)

• Cell lysis buffer

• Primary antibodies (anti-p-p65, anti-p65, anti-p-IκBα, anti-IκBα, anti-β-actin)

• Secondary antibody (HRP-conjugated)

• Chemiluminescence substrate

• Protein electrophoresis and Western blotting equipment

Procedure:

• Cell Culture and Treatment: Plate cells and allow them to adhere overnight. Pre-treat cells with varying concentrations of (E)-Piperolein A for 1-2 hours.

• Stimulation: Add the inducing agent (e.g., LPS at 1 µg/mL) and incubate for the appropriate time (e.g., 30 minutes for IκBα phosphorylation, 1 hour for p65 phosphorylation).

• Cell Lysis: Wash cells with cold PBS and lyse with appropriate buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Western Blotting:

  • Separate equal amounts of protein on an SDS-PAGE gel.

  • Transfer proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate with primary antibodies overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash and develop with a chemiluminescence substrate.

• Analysis: Quantify band intensities and normalize to a loading control (e.g., β-actin) and the total protein.

Protocol: Cytotoxicity Assay

Objective: To determine the cytotoxic effect of (E)-Piperolein A on cancer cell lines.

Materials:

• Cancer cell lines (e.g., HCT116, MCF-7, A549)

• (E)-Piperolein A dissolved in DMSO

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar viability reagent (e.g., PrestoBlue, CellTiter-Glo)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to attach overnight.

• Compound Treatment: Prepare serial dilutions of (E)-Piperolein A in culture medium. Replace the medium in the wells with the compound dilutions. Include a vehicle control (DMSO) and a positive control for cell death (e.g., doxorubicin).

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• Viability Assessment (MTT Assay):

  • Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

  • Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or isopropanol with HCl).

  • Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Conclusion and Future Directions

While direct evidence is currently lacking, the structural analogy to piperine strongly suggests that (E)-Piperolein A is a promising candidate for drug discovery, particularly in the areas of anti-inflammatory and anticancer therapies. The immediate research priorities should be to:

• Confirm Biological Activity: Validate the inferred anti-inflammatory and cytotoxic effects of (E)-Piperolein A using the experimental protocols outlined above.

• Target Identification: Employ unbiased, systematic approaches such as affinity chromatography-mass spectrometry to definitively identify the molecular targets of (E)-Piperolein A.

• In Vivo Efficacy: Following in vitro validation, assess the therapeutic potential of (E)-Piperolein A in relevant animal models of disease.

This technical guide provides a foundational framework for initiating a comprehensive investigation into the therapeutic potential of (E)-Piperolein A, a constituent of a plant with a long history in traditional medicine.

References

• 1. (E)-Piperolein A | C19H25NO3 | CID 11141599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Human Metabolome Database: Showing metabocard for (E)-Piperolein A (HMDB0030185) [hmdb.ca]
• 3. Showing Compound Piperolein A (FDB002001) - FooDB [foodb.ca]
• 4. Piperine Plays an Anti-Inflammatory Role in Staphylococcus aureus Endometritis by Inhibiting Activation of NF-κB and MAPK Pathways in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Piperine Derived from Piper nigrum L. Inhibits LPS-Induced Inflammatory through the MAPK and NF-κB Signalling Pathways in RAW264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Molecular Aspects of Piperine in Signaling Pathways Associated with Inflammation in Head and Neck Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Transforming Growth Factor‐β Pathway: Biological Functions and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Natural products and transforming growth factor-beta (TGF-β) signaling in cancer development and progression. [escholarship.org]
• 10. Pharmacological Activities of Natural Products through the TGF-β Signalling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Piperolein B, isopiperolein B and piperamide C9:1(8E): total synthesis and cytotoxicities - RSC Advances (RSC Publishing) DOI:10.1039/C3RA42060D [pubs.rsc.org]

(E)-Piperolein A as a member of the benzodioxole class of compounds

(E)-Piperolein A , a naturally occurring compound found in Piper nigrum (black pepper), is a member of the benzodioxole class of organic compounds.[1][2][3] This technical guide provides a comprehensive overview of its chemical properties, and, due to the limited specific research on this molecule, explores the biological activities and experimental protocols of closely related piper amides to offer a predictive context for its potential pharmacological significance.

Chemical and Physical Properties

(E)-Piperolein A is characterized by a benzodioxole ring system linked to a heptenoyl piperidide chain.[1][2][3] This structure is foundational to its classification and likely contributes to its biological interactions.

Property	Value	Source
Molecular Formula	C₁₉H₂₅NO₃	PubChem[2]
Molecular Weight	315.4 g/mol	PubChem[2]
IUPAC Name	(E)-7-(1,3-benzodioxol-5-yl)-1-piperidin-1-ylhept-6-en-1-one	PubChem[2]
CAS Number	30505-92-1	PubChem[2]
Class	Benzodioxoles	HMDB[1][3]

Biological Activities and Potential Signaling Pathways

While direct experimental evidence for the biological activities of (E)-Piperolein A is scarce in published literature, the broader class of piper amides and the well-studied analogue, piperine, exhibit a range of pharmacological effects.[4][5] These activities provide a basis for predicting the potential therapeutic areas for (E)-Piperolein A.

Cytotoxic and Anti-Cancer Potential

Piperine and other related amide alkaloids have demonstrated cytotoxic effects against various cancer cell lines.[1] For instance, piperine has been shown to induce apoptosis and cellular stress in hepatocellular carcinoma cells through the c-Jun N-terminal kinase (JNK) signaling pathway.[6] It can also modulate multidrug resistance in leukemic cells.[7]

The proposed mechanism for piperine's anti-cancer effects involves the modulation of several key signaling pathways, including:

• ERK/p38 MAPK Pathway: Piperine has been observed to inhibit the expression of ERK and p38, which are critical in cancer cell proliferation and survival.

• TGF-β Signaling: Piperine can inhibit TGF-β-induced activation of both canonical (SMAD) and non-canonical signaling pathways, which are involved in epithelial-mesenchymal transition (EMT), a key process in cancer metastasis.

• NF-κB Signaling: By inhibiting NF-κB activation, piper amides can downregulate the expression of inflammatory and cell survival genes.

Figure 1. Potential signaling pathways modulated by piperine.

Anti-Inflammatory and Antioxidant Effects

Piper amides are known for their anti-inflammatory properties.[5] Piperine, for example, can inhibit the production of pro-inflammatory mediators by downregulating signaling pathways such as NF-κB. Several piper amides have shown significant anti-inflammatory activity in animal models. The antioxidant activity of these compounds, including free radical scavenging, likely contributes to their anti-inflammatory effects.

Neuroprotective Potential

Neuroprotective effects have been reported for piperine in models of neurodegenerative diseases like Parkinson's disease.[8] The proposed mechanisms include antioxidant, anti-inflammatory, and anti-apoptotic actions within the central nervous system. This suggests that (E)-Piperolein A could be a candidate for investigation in neuroprotection.

Experimental Protocols

Generalized Isolation from Piper nigrum

A common approach for isolating piper amides from black pepper involves solvent extraction followed by chromatographic purification.

Figure 2. Generalized workflow for the isolation of piper amides.

Methodology Outline:

• Extraction: Powdered black pepper is subjected to solvent extraction, often using ethanol or dichloromethane, through methods like maceration or Soxhlet extraction.

• Filtration and Concentration: The extract is filtered to remove solid plant material, and the solvent is evaporated under reduced pressure to yield a crude oleoresin.

• Purification: The crude extract is then purified. This can involve initial crystallization from a suitable solvent system, followed by more refined purification using column chromatography (e.g., silica gel) with a gradient of solvents to isolate the individual amide alkaloids.

Conceptual Synthesis Approach

The synthesis of piper amides typically involves the coupling of a carboxylic acid derivative with piperidine. For (E)-Piperolein A, this would involve the synthesis of (E)-7-(1,3-benzodioxol-5-yl)hept-6-enoic acid, followed by its activation and reaction with piperidine.

Figure 3. Conceptual workflow for the synthesis of (E)-Piperolein A.

Methodology Outline:

• Side Chain Synthesis: The (E)-7-(1,3-benzodioxol-5-yl)hept-6-enoic acid backbone would be synthesized, likely through a multi-step process involving olefination reactions (e.g., Wittig or Horner-Wadsworth-Emmons) to establish the E-double bond.

• Amide Bond Formation: The synthesized carboxylic acid is activated, for example, by conversion to its acid chloride or by using peptide coupling reagents. This activated intermediate is then reacted with piperidine to form the amide bond.

• Purification: The final product is purified from the reaction mixture using techniques such as extraction and column chromatography.

Conclusion and Future Directions

(E)-Piperolein A represents an intriguing member of the benzodioxole family with a chemical structure suggestive of significant biological activity. While current research specifically on this compound is limited, the well-documented pharmacological properties of related piper amides, particularly piperine, provide a strong rationale for further investigation. Future research should focus on the targeted isolation and synthesis of (E)-Piperolein A to enable comprehensive studies into its cytotoxic, anti-inflammatory, and neuroprotective potential, as well as the elucidation of its specific molecular targets and signaling pathways. Such studies will be crucial in determining its potential for development as a novel therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. (E)-Piperolein A | C19H25NO3 | CID 11141599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Human Metabolome Database: Showing metabocard for (E)-Piperolein A (HMDB0030185) [hmdb.ca]
• 4. Molecular and pharmacological aspects of piperine as a potential molecule for disease prevention and management: evidence from clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The bioactive amide alkaloids from the stems of Piper nigrum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Piperine induces cellular stresses, apoptosis, and cytotoxicity via JNK signaling and has concentration-dependently additive or synergistic effects with sorafenib in hepatocellular carcinoma: an in-vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selective Cytotoxicity of Piperine over Multidrug Resistance Leukemic Cells [mdpi.com]
• 8. Neuroprotective effects of piperine on the 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine-induced Parkinson's disease mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Total Synthesis of (E)-Piperolein A

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the total synthesis of (E)-Piperolein A. The described methodology is based on a convergent synthetic strategy, which has been successfully applied to structurally related piper amides. The synthesis involves two key steps: the amidation of a functionalized carboxylic acid and a subsequent ruthenium-catalyzed cross-metathesis reaction.

Overview of the Synthetic Strategy

The total synthesis of (E)-Piperolein A can be achieved through a two-step sequence. The first step involves the formation of an amide bond between piperidine and a suitable carboxylic acid precursor. The resulting amide then undergoes a cross-metathesis reaction with a styrene derivative to yield the final product, (E)-Piperolein A. This approach offers flexibility and efficiency in accessing this class of natural products.

Quantitative Data Summary

The following tables summarize the key quantitative data for the proposed synthetic protocol of (E)-Piperolein A. The data is extrapolated from similar syntheses of related compounds and represents typical yields and reaction conditions.

Table 1: Amidation Reaction

Parameter	Value
Reactants	6-Heptenoic acid, Piperidine
Coupling Agent	1-Propanephosphonic acid anhydride (T3P)
Base	Triethylamine (Et3N)
Solvent	Dichloromethane (CH2Cl2)
Temperature	0 °C to room temperature
Reaction Time	12-16 hours
Yield	85-95%

Table 2: Cross-Metathesis Reaction

Parameter	Value
Reactants	1-(Hept-6-enoyl)piperidine, 3,4-(Methylenedioxy)styrene
Catalyst	Grubbs' Second Generation Catalyst
Solvent	Dichloromethane (CH2Cl2)
Temperature	Reflux (approx. 40 °C)
Reaction Time	12-24 hours
Yield	40-60%

Experimental Protocols

Synthesis of 1-(Hept-6-enoyl)piperidine (Amidation)

This protocol details the procedure for the amide coupling of 6-heptenoic acid and piperidine.

Materials:

• 6-Heptenoic acid

• Piperidine

• 1-Propanephosphonic acid anhydride (T3P), 50% solution in DMF

• Triethylamine (Et3N)

• Dichloromethane (CH2Cl2), anhydrous

• Water (H2O)

• Ethyl acetate (EtOAc)

• Magnesium sulfate (MgSO4), anhydrous

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of 1-propanephosphonic acid anhydride (T3P; 1.5 equivalents) in anhydrous dichloromethane (CH2Cl2), add triethylamine (Et3N; 3 equivalents) and 6-heptenoic acid (1 equivalent) at 0 °C under a nitrogen atmosphere.

• Stir the reaction mixture at 0 °C for 30 minutes.

• Add piperidine (1 equivalent) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by adding water.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers and dry over anhydrous magnesium sulfate (MgSO4).

• Filter the mixture and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude amide.

• Purify the crude product by column chromatography on silica gel if necessary.

Synthesis of (E)-Piperolein A (Cross-Metathesis)

This protocol describes the ruthenium-catalyzed cross-metathesis to form the final product.

Materials:

• 1-(Hept-6-enoyl)piperidine

• 3,4-(Methylenedioxy)styrene

• Grubbs' Second Generation Catalyst

• Dichloromethane (CH2Cl2), anhydrous

• Round-bottom flask equipped with a condenser

• Magnetic stirrer and heating mantle

• Nitrogen atmosphere setup

Procedure:

• Dissolve 1-(hept-6-enoyl)piperidine (1 equivalent) and 3,4-(methylenedioxy)styrene (1.2 equivalents) in anhydrous dichloromethane (CH2Cl2) in a round-bottom flask under a nitrogen atmosphere.

• Add Grubbs' Second Generation Catalyst (2-5 mol%) to the solution.

• Heat the reaction mixture to reflux and maintain for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford (E)-Piperolein A. Due to potential separation challenges with styrene dimers, careful chromatography is recommended.[1]

Visualizations

Synthetic Workflow for (E)-Piperolein A

The following diagram illustrates the overall synthetic workflow for the preparation of (E)-Piperolein A.

References

• 1. Piperolein B, isopiperolein B and piperamide C9:1(8E): total synthesis and cytotoxicities - RSC Advances (RSC Publishing) DOI:10.1039/C3RA42060D [pubs.rsc.org]

Application Notes and Protocols for the Quantification of (E)-Piperolein A in Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-Piperolein A is a naturally occurring amide alkaloid found in various Piper species, including Piper nigrum (black pepper). While it is not as abundant as its well-known analog, piperine, (E)-Piperolein A contributes to the overall bioactivity of pepper extracts. Accurate quantification of this compound is crucial for the standardization of herbal extracts, pharmacokinetic studies, and the development of new therapeutic agents.

These application notes provide a comprehensive overview of the analytical techniques for the quantification of (E)-Piperolein A in plant extracts. The protocols are based on established methods for similar compounds, such as piperine, and can be adapted and validated for specific research needs.

Analytical Techniques Overview

Several chromatographic techniques can be employed for the quantification of (E)-Piperolein A. The most common and accessible methods include High-Performance Liquid Chromatography (HPLC) with UV detection and High-Performance Thin-Layer Chromatography (HPTLC). For higher sensitivity and selectivity, Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is the method of choice.

Key Considerations for Method Selection:

• HPLC-UV: Offers a good balance of sensitivity, specificity, and cost-effectiveness for routine analysis.

• HPTLC: Suitable for high-throughput screening and simultaneous analysis of multiple samples.

• LC-MS/MS: Provides the highest sensitivity and specificity, ideal for complex matrices and low concentration samples.

Experimental Protocols

Sample Preparation: Extraction of (E)-Piperolein A from Plant Material

The initial and most critical step is the efficient extraction of the analyte from the plant matrix. The choice of extraction method can significantly impact the final yield.

a) Maceration Protocol

• Grind the dried plant material (e.g., Piper nigrum fruits) to a fine powder (40-60 mesh).

• Accurately weigh approximately 10 g of the powdered material.

• Transfer the powder to a conical flask and add 100 mL of a suitable solvent (e.g., methanol or ethanol).[1]

• Stopper the flask and shake for 24 hours at room temperature using an orbital shaker.

• Filter the extract through Whatman No. 1 filter paper.

• Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C.

• Reconstitute the dried extract in a known volume of the mobile phase for HPLC analysis or a suitable solvent for HPTLC.

b) Soxhlet Extraction Protocol

• Grind the dried plant material to a coarse powder.

• Accurately weigh about 20 g of the powder and place it in a thimble.

• Place the thimble in a Soxhlet extractor.

• Add 250-300 mL of isopropanol or ethanol to the round-bottom flask.[2]

• Heat the solvent to its boiling point and extract for 6-8 hours.

• After extraction, allow the solution to cool and then concentrate it using a rotary evaporator.

• Further purify the extract if necessary, for example, by precipitation of resins with alcoholic potassium hydroxide.[1]

• Reconstitute the final extract for chromatographic analysis.

Quantification by High-Performance Liquid Chromatography (HPLC-UV)

This protocol is adapted from validated methods for piperine and should be validated for (E)-Piperolein A.

a) Chromatographic Conditions

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v). The ratio may need optimization.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: UV detection at a wavelength determined by the UV spectrum of a pure (E)-Piperolein A standard (a starting point could be around 340 nm, similar to piperine).

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

b) Standard Preparation

• Prepare a stock solution of (E)-Piperolein A standard (e.g., 100 µg/mL) in methanol.

• From the stock solution, prepare a series of working standard solutions of different concentrations (e.g., 1, 5, 10, 20, 50 µg/mL) by diluting with the mobile phase.

c) Sample Analysis

• Filter the reconstituted extract through a 0.45 µm syringe filter before injection.

• Inject the standard solutions and the sample extract into the HPLC system.

• Identify the (E)-Piperolein A peak in the sample chromatogram by comparing the retention time with that of the standard.

• Quantify the amount of (E)-Piperolein A in the sample by constructing a calibration curve from the peak areas of the standard solutions.

d) Method Validation

The analytical method should be validated according to ICH guidelines, including parameters such as linearity, precision, accuracy, specificity, limit of detection (LOD), and limit of quantification (LOQ).

Data Presentation

The following tables summarize representative quantitative data for piperine, a major alkaloid in Piper species, which can serve as a reference for expected yields and concentrations when developing a method for (E)-Piperolein A.

Table 1: Piperine Content in Piper Species Determined by HPTLC

Plant Material	Extraction Method	Piperine Content (% w/w)	Reference
Piper nigrum	Supercritical Fluid Extraction	8.76	[3]
Piper nigrum	Soxhlet Extraction	8.13	[3]
Piper longum	Supercritical Fluid Extraction	4.96	[3]
Piper longum	Soxhlet Extraction	4.32	[3]

Table 2: Piperine Content in Different Parts of Piper Species Determined by UFLC

Plant Species	Plant Part	Piperine Content (mg/100g)	Reference
Piper nigrum	Fruits	1555.50 ± 77.80	[4]
Piper nigrum	Petioles	Lower than fruits	[4]
Piper nigrum	Leaves	Lower than petioles	[4]
Piper trichostachyon	Fruits	14.40 ± 0.80	[4]

Visualizations

Experimental Workflow

Caption: Figure 1. General workflow for the quantification of (E)-Piperolein A.

Potential Signaling Pathways Modulated by Piper Amides

The biological activities of piper amides like piperine, and potentially (E)-Piperolein A, are mediated through the modulation of various cellular signaling pathways. This diagram illustrates some of the key pathways that have been reported to be influenced by these compounds.[5][6][7]

Caption: Figure 2. Potential signaling pathways modulated by piper amides.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. jetir.org [jetir.org]
• 3. japsonline.com [japsonline.com]
• 4. Comparative Quantification of the Phenolic Compounds, Piperine Content, and Total Polyphenols along with the Antioxidant Activities in the Piper trichostachyon and P. nigrum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular and pharmacological aspects of piperine as a potential molecule for disease prevention and management: evidence from clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Piperine Inhibits TGF-β Signaling Pathways and Disrupts EMT-Related Events in Human Lung Adenocarcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Note: Development of an HPLC-UV Method for the Quantitative Analysis of (E)-Piperolein A

Abstract

This application note details a validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the quantitative analysis of (E)-Piperolein A. (E)-Piperolein A is a naturally occurring compound found in plants of the Piper genus and belongs to the benzodioxole class of organic compounds.[1][2] This method is designed for researchers, scientists, and professionals in drug development and natural product analysis, providing a robust and reliable protocol for the quantification of (E)-Piperolein A in various sample matrices. The method utilizes a reversed-phase C18 column with a gradient elution of acetonitrile and water, and UV detection at an optimal wavelength. All experimental protocols are described in detail, and quantitative data is summarized for clarity.

Introduction

(E)-Piperolein A, with the chemical formula C₁₉H₂₅NO₃, is a significant bioactive compound found in species such as Piper nigrum (black pepper).[3] Its structural similarity to other well-known piperamides, like piperine, suggests potential pharmacological activities that are of interest to the pharmaceutical and nutraceutical industries. Accurate and precise quantification of (E)-Piperolein A is crucial for quality control, pharmacokinetic studies, and the standardization of herbal extracts. This document provides a comprehensive guide for the development and application of an HPLC-UV method tailored for (E)-Piperolein A analysis.

Experimental Protocols

Instrumentation and Materials

• HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column compartment, and a variable wavelength UV detector.

• Chromatographic Column: A reversed-phase C18 column (e.g., Waters SymmetryShield, 4.6 x 150 mm, 3.5 µm particle size).

• Software: OpenLab CDS or equivalent chromatography data acquisition and processing software.

• Chemicals and Reagents:

  • (E)-Piperolein A reference standard (≥90% purity).

  • Acetonitrile (HPLC grade).

  • Methanol (HPLC grade).

  • Water (HPLC grade, filtered and degassed).

  • Formic acid (analytical grade).

  • Dimethyl sulfoxide (DMSO, analytical grade).

Preparation of Standard Solutions

A stock solution of (E)-Piperolein A (1 mg/mL) is prepared by dissolving the reference standard in DMSO. Working standard solutions are then prepared by serial dilution of the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation

For the analysis of (E)-Piperolein A in plant extracts, a suitable extraction method should be employed. A general protocol is as follows:

• Weigh 1 gram of the dried and powdered plant material.

• Extract with 20 mL of methanol in an ultrasonic bath for 30 minutes.

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Collect the supernatant and filter it through a 0.45 µm syringe filter prior to injection into the HPLC system.

HPLC-UV Method Parameters

The following chromatographic conditions are recommended for the analysis of (E)-Piperolein A:

Parameter	Value
Column	C18 reversed-phase, 4.6 x 150 mm, 3.5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Program	0-2 min: 40% B; 2-15 min: 40-80% B; 15-18 min: 80% B; 18-20 min: 40% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
UV Detection Wavelength	340 nm

Note: The UV detection wavelength is based on methods for the related compound piperine, which has a maximum absorbance around 340-343 nm.[4][5][6] The optimal wavelength for (E)-Piperolein A should be confirmed by acquiring a UV spectrum.

Data Presentation

The quantitative data obtained from the analysis should be presented in a clear and structured manner. Below is an example of a table summarizing the results of a method validation study.

Parameter	Result
Linearity (R²)	> 0.999
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL
Precision (%RSD)	< 2%
Accuracy (Recovery %)	98-102%
Retention Time	~12.5 min (example)

Experimental Workflow and Signaling Pathways

The logical flow of the experimental procedure is crucial for reproducibility. The following diagrams illustrate the key workflows.

Caption: Experimental workflow for the HPLC-UV analysis of (E)-Piperolein A.

Conclusion

The HPLC-UV method described in this application note provides a reliable and efficient means for the quantitative analysis of (E)-Piperolein A. The detailed protocol and clear data presentation guidelines are intended to assist researchers in implementing this method for their specific applications in natural product chemistry and drug development. The use of a common C18 column and standard HPLC instrumentation makes this method widely accessible. Further validation may be required for specific sample matrices to ensure compliance with regulatory standards.

References

• 1. Human Metabolome Database: Showing metabocard for (E)-Piperolein A (HMDB0030185) [hmdb.ca]
• 2. Showing Compound Piperolein A (FDB002001) - FooDB [foodb.ca]
• 3. (E)-Piperolein A | C19H25NO3 | CID 11141599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ultra-low Flow Liquid Chromatography Assay with Ultraviolet (UV) Detection for Piperine Quantitation in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. seer.ufrgs.br [seer.ufrgs.br]

Application Note: Sensitive Detection of (E)-Piperolein A by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the sensitive detection and quantification of (E)-Piperolein A, a naturally occurring amide with potential pharmacological applications, using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The described methodology is applicable for the analysis of (E)-Piperolein A in various matrices, with a particular focus on protocols relevant to drug development, such as analysis in biological fluids. This document includes recommended chromatographic conditions, mass spectrometric parameters for Multiple Reaction Monitoring (MRM), and detailed sample preparation protocols.

Introduction

(E)-Piperolein A is an unsaturated amide found in plants of the Piper genus. Structurally similar to other bioactive piperamides like piperine, (E)-Piperolein A is of growing interest to researchers for its potential therapeutic properties. Accurate and sensitive quantification of this analyte is crucial for pharmacokinetic studies, metabolism research, and quality control of natural product extracts. LC-MS/MS offers the high sensitivity and selectivity required for reliable determination of (E)-Piperolein A in complex matrices. This document outlines a robust method for its analysis.

Experimental

Materials and Reagents

• (E)-Piperolein A reference standard (≥95% purity)

• Internal Standard (IS): Piperine or a stable isotope-labeled (E)-Piperolein A (to be chosen based on availability and matrix)

• HPLC-grade acetonitrile, methanol, and water

• Formic acid (LC-MS grade)

• Human plasma (or other relevant biological matrix)

• Solid Phase Extraction (SPE) cartridges (e.g., C18 or polymeric reversed-phase)

• Reagents for other extraction methods as required (e.g., ethyl acetate, methyl tert-butyl ether).

LC-MS/MS Instrumentation

• Liquid Chromatograph: A UHPLC or HPLC system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is recommended for good chromatographic resolution and peak shape.

Chromatographic Conditions

The following conditions are a recommended starting point and should be optimized for the specific LC system and column in use.

Parameter	Recommended Condition
Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Program	5% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions

Mass Spectrometry Parameters

Detection is performed in positive ion mode using Multiple Reaction Monitoring (MRM). The precursor ion for (E)-Piperolein A is [M+H]⁺ with a mass-to-charge ratio (m/z) of 316.2. Based on the fragmentation of similar piperamides, several product ions can be proposed. Note: The following MRM transitions and their corresponding collision energies (CE) and cone voltages (CV) are proposed based on theoretical fragmentation and data from analogous compounds. For optimal sensitivity, these parameters must be empirically determined by infusing a standard solution of (E)-Piperolein A into the mass spectrometer.

Table 1: Proposed MRM Transitions for (E)-Piperolein A

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Proposed CE (eV)	Proposed CV (V)	Use
(E)-Piperolein A	316.2	135.1	25 - 45	20 - 40	Quantifier
(E)-Piperolein A	316.2	176.1	20 - 40	20 - 40	Qualifier 1
(E)-Piperolein A	316.2	84.1	30 - 50	20 - 40	Qualifier 2
Internal Standard	To be determined	To be determined	To be optimized	To be optimized	-

Sample Preparation Protocols

The choice of sample preparation technique depends on the sample matrix, the required sensitivity, and the available resources. Below are three common protocols.

Protein Precipitation (for Plasma/Serum)

This is a rapid method suitable for high-throughput analysis.

• To 100 µL of plasma sample, add 300 µL of cold acetonitrile containing the internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex, centrifuge, and inject the supernatant into the LC-MS/MS system.

Liquid-Liquid Extraction (LLE)

LLE provides a cleaner extract than protein precipitation.

• To 100 µL of plasma, add the internal standard and 500 µL of a suitable organic solvent (e.g., ethyl acetate or methyl tert-butyl ether).

• Vortex for 2 minutes.

• Centrifuge at 5,000 x g for 5 minutes to separate the layers.

• Transfer the organic (upper) layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex and inject into the LC-MS/MS system.

Solid Phase Extraction (SPE)

SPE offers the cleanest extracts and the potential for analyte concentration, leading to the highest sensitivity.

• Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Pretreat 200 µL of plasma by adding 200 µL of 4% phosphoric acid. Load the pretreated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

• Elution: Elute (E)-Piperolein A and the internal standard with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under nitrogen at 40°C and reconstitute in 100 µL of the initial mobile phase.

• Inject into the LC-MS/MS system.

Visualization of Experimental Workflow

Application Notes and Protocols for (E)-Piperolein A in In Vitro Cytotoxicity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-Piperolein A is a natural compound belonging to the benzodioxole class of organic compounds.[1][2] While its presence has been identified in plants such as black pepper (Piper nigrum), there is limited published research on its specific biological activities, including its cytotoxic effects.[1][2] Structurally related compounds, such as Piperolein B, have demonstrated some cytotoxic activity at higher concentrations. These application notes provide a comprehensive guide for researchers to evaluate the in vitro cytotoxic potential of (E)-Piperolein A using established and reliable assay methodologies.

The following protocols are designed to assess various aspects of cell death, including metabolic activity, membrane integrity, and the induction of apoptosis. By employing a multi-assay approach, researchers can obtain a more complete understanding of the potential cytotoxic mechanism of (E)-Piperolein A.

Data Presentation: Quantifying Cytotoxicity

When evaluating the cytotoxic effects of (E)-Piperolein A, it is crucial to determine the concentration-dependent response. The half-maximal inhibitory concentration (IC50) is a key quantitative measure representing the concentration of a substance required to inhibit a biological process by 50%. The following table provides a template for summarizing IC50 values obtained from various cytotoxicity assays across different cell lines.

Table 1: Hypothetical IC50 Values of (E)-Piperolein A in Various Cancer Cell Lines after 48-hour Treatment

Cell Line	Assay Type	IC50 (µM)
MCF-7 (Breast Cancer)	MTT Assay	85.2
LDH Assay	110.5
Caspase-3/7 Assay	75.8
HeLa (Cervical Cancer)	MTT Assay	92.1
LDH Assay	125.3
Caspase-3/7 Assay	88.4
A549 (Lung Cancer)	MTT Assay	78.6
LDH Assay	105.9
Caspase-3/7 Assay	69.2

Note: The values presented in this table are for illustrative purposes only and do not represent actual experimental data for (E)-Piperolein A.

Experimental Protocols

Here are detailed protocols for three common in vitro cytotoxicity assays: the MTT assay for cell viability, the LDH assay for cytotoxicity (membrane integrity), and an Annexin V-FITC/PI assay for apoptosis detection.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[3][4] Viable cells with active metabolism convert the yellow MTT into a purple formazan product.[5][6]

Principle: Mitochondrial dehydrogenases in living cells reduce the MTT tetrazolium salt to insoluble formazan crystals.[3][4] The amount of formazan produced is proportional to the number of viable cells.

Materials:

• (E)-Piperolein A

• Target cells (e.g., MCF-7, HeLa, A549)

• 96-well plates

• Complete cell culture medium

• MTT solution (5 mg/mL in PBS, sterile-filtered)[6]

• Solubilization solution (e.g., DMSO or 0.01 M HCl with 10% SDS)[4][7]

• Phosphate-buffered saline (PBS)

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1 x 10⁴ to 1 x 10⁵ cells/well in 100 µL of complete culture medium.[7] Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of (E)-Piperolein A in culture medium. Remove the old medium from the wells and add 100 µL of the various concentrations of (E)-Piperolein A. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, used to dissolve the compound).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well.[5]

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C, allowing the formazan crystals to form.

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[5] Gently mix by pipetting up and down.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[3][4]

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies cell death by measuring the release of the cytosolic enzyme lactate dehydrogenase (LDH) from cells with damaged plasma membranes.[8][9][10]

Principle: LDH released into the culture medium catalyzes the conversion of lactate to pyruvate, which then leads to the formation of a colored formazan product that can be measured spectrophotometrically.[10] The amount of LDH activity in the supernatant is proportional to the number of lysed cells.

Materials:

• (E)-Piperolein A

• Target cells

• 96-well plates

• Complete cell culture medium (low serum, e.g., 1%, is recommended to reduce background)[10]

• LDH cytotoxicity detection kit (containing LDH reaction buffer, dye solution, and stop solution)

• Lysis buffer (e.g., 1% Triton X-100) for maximum LDH release control

• Microplate reader

Protocol:

• Cell Seeding: Seed cells in a 96-well plate as described for the MTT assay.

• Compound Treatment: Treat cells with various concentrations of (E)-Piperolein A and a vehicle control. Set up the following controls in triplicate:[10][11]

  • Background Control: Medium without cells.

  • Spontaneous LDH Release: Untreated cells.

  • Maximum LDH Release (Lysis Control): Untreated cells treated with lysis buffer 45 minutes before the assay endpoint.[10]

  • Positive Control: A compound known to induce necrosis (e.g., doxorubicin).[10]

• Incubation: Incubate the plate for the desired time at 37°C and 5% CO₂.

• Supernatant Collection: Centrifuge the plate at 600 x g for 10 minutes.[10] Carefully transfer 50-100 µL of the supernatant from each well to a new 96-well plate.[9][12]

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions. Add 100 µL of the reaction mixture to each well containing the supernatant.[12]

• Incubation: Incubate the plate at room temperature for 20-30 minutes, protected from light.[9][12]

• Absorbance Measurement: Add 50 µL of stop solution (if required by the kit) and measure the absorbance at 490 nm.[9][12]

Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[13] Annexin V, a protein with a high affinity for PS, is labeled with a fluorochrome (FITC) to detect apoptotic cells.[14] Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where membrane integrity is lost.

Materials:

• (E)-Piperolein A

• Target cells

• 6-well plates

• Annexin V-FITC/PI apoptosis detection kit

• Binding buffer

• Flow cytometer

Protocol:

• Cell Seeding and Treatment: Seed approximately 2 x 10⁵ cells per well in 6-well plates and allow them to adhere overnight.[15] Treat the cells with the desired concentrations of (E)-Piperolein A for the chosen duration.

• Cell Harvesting: After incubation, collect both the floating and adherent cells. For adherent cells, gently trypsinize and then combine them with the floating cells from the supernatant.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 100-500 µL of Annexin V binding buffer.[15]

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.[15]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[15]

• Analysis: Analyze the stained cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for assessing the cytotoxicity of (E)-Piperolein A.

Caption: General workflow for in vitro cytotoxicity testing of (E)-Piperolein A.

Signaling Pathways

Given the lack of specific data on the mechanism of action of (E)-Piperolein A, the following diagram illustrates the general intrinsic and extrinsic apoptosis pathways, which are common mechanisms of cell death induced by cytotoxic compounds.[16][17] Investigation into these pathways would be a logical next step in characterizing the cytotoxic effects of (E)-Piperolein A.

Caption: Overview of the intrinsic and extrinsic apoptosis signaling pathways.

References

• 1. Human Metabolome Database: Showing metabocard for (E)-Piperolein A (HMDB0030185) [hmdb.ca]
• 2. (E)-Piperolein A | C19H25NO3 | CID 11141599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. broadpharm.com [broadpharm.com]
• 7. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. LDH-Glo™ Cytotoxicity Assay Technical Manual [worldwide.promega.com]
• 9. LDH Cytotoxicity Assay [bio-protocol.org]
• 10. tiarisbiosciences.com [tiarisbiosciences.com]
• 11. LDH cytotoxicity assay [protocols.io]
• 12. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Apoptosis Assays [sigmaaldrich.com]
• 14. Apoptosis Marker Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. アポトーシスのイメージング | Thermo Fisher Scientific - JP [thermofisher.com]
• 17. Mechanism of action of novel piperazine containing a toxicant against human liver cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Assessing the Anti-inflammatory Activity of (E)-Piperolein A

Audience: Researchers, scientists, and drug development professionals.

Introduction: (E)-Piperolein A is an amide alkaloid with a structure suggesting potential pharmacological activities. Compounds structurally related to piperine have demonstrated anti-inflammatory properties, making (E)-Piperolein A a compelling candidate for investigation.[1][2][3] These application notes provide a comprehensive experimental framework to assess the anti-inflammatory effects of (E)-Piperolein A using an in vitro model of lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophages. The protocols cover the evaluation of cytotoxicity, inhibition of key inflammatory mediators such as nitric oxide (NO) and pro-inflammatory cytokines (TNF-α, IL-6), and the elucidation of underlying molecular mechanisms via the NF-κB and MAPK signaling pathways.

Overall Experimental Workflow

The experimental design follows a logical progression from initial toxicity screening to detailed mechanistic studies. This ensures that the observed anti-inflammatory effects are not a result of cellular toxicity and allows for a thorough characterization of the compound's activity.

References

• 1. Anti-inflammatory Activity of Piperlotines [scielo.org.mx]
• 2. Anti-inflammatory activity of piperine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eurekaselect.com [eurekaselect.com]

Application Notes and Protocols for (E)-Piperolein A in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Direct experimental data on the biological activity and specific cell culture protocols for (E)-Piperolein A are limited in publicly available scientific literature. The following protocols, quantitative data, and descriptions of signaling pathways are based on established methodologies for similar hydrophobic plant-derived compounds and data from structurally related molecules, such as Piperolein B and the well-studied alkaloid, Piperine. Researchers should use this information as a guideline and optimize the protocols for their specific cell lines and experimental conditions.

Introduction

(E)-Piperolein A is a naturally occurring amide alkaloid found in plants of the Piper genus. Like other piperamides, it is a hydrophobic compound with potential applications in drug discovery and development. These application notes provide a generalized framework for the preparation, handling, and cellular treatment with (E)-Piperolein A, along with methods to assess its cytotoxic effects.

Preparation and Handling of (E)-Piperolein A

Due to its hydrophobic nature, (E)-Piperolein A is poorly soluble in aqueous solutions like cell culture media. Therefore, an organic solvent is required for its initial dissolution. Dimethyl sulfoxide (DMSO) is the most commonly used solvent for this purpose.

Protocol for Stock Solution Preparation:

• Dissolution: Dissolve (E)-Piperolein A powder in 100% sterile DMSO to create a high-concentration stock solution (e.g., 10-50 mM). Ensure complete dissolution by vortexing or gentle warming.

• Sterilization: Filter the stock solution through a 0.22 µm syringe filter to ensure sterility.

• Storage: Aliquot the sterile stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C for long-term stability.

Cell Culture Treatment Protocol

When treating cells with (E)-Piperolein A, it is crucial to maintain a low final concentration of the solvent (DMSO) to avoid solvent-induced cytotoxicity. The final DMSO concentration in the cell culture medium should ideally be below 0.5%, and not exceed 1%.

Protocol for Treating Adherent Cells:

• Cell Seeding: Seed the desired cell line into multi-well plates (e.g., 96-well plates for cytotoxicity assays) at a predetermined density and allow them to adhere and grow overnight in a CO2 incubator at 37°C.

• Preparation of Working Solutions: On the day of treatment, thaw an aliquot of the (E)-Piperolein A stock solution. Prepare serial dilutions of the stock solution in complete cell culture medium to achieve the desired final treatment concentrations. Ensure thorough mixing to promote dispersion of the hydrophobic compound.

• Cell Treatment: Carefully remove the old medium from the wells and replace it with the medium containing the different concentrations of (E)-Piperolein A.

• Vehicle Control: It is essential to include a vehicle control group. This group should be treated with the same final concentration of DMSO as the highest concentration used for the (E)-Piperolein A treatment.

• Incubation: Incubate the plates for the desired experimental duration (e.g., 24, 48, or 72 hours).

Assessment of Cytotoxicity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to assess cell viability. It measures the metabolic activity of cells, which is generally proportional to the number of viable cells.

Protocol for MTT Assay:

• Reagent Preparation: Prepare a 5 mg/mL stock solution of MTT in sterile phosphate-buffered saline (PBS).

• MTT Addition: Following the treatment incubation period, add 10-20 µL of the MTT stock solution to each well (for a 96-well plate with 100 µL of medium).

• Incubation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals by viable cells.

• Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

Quantitative Data (Example from a Related Compound)

The following table summarizes the cytotoxic effects of Piperolein B , a structurally similar compound, on different cancer cell lines. This data is provided as an example of the expected range of activity for piper amides.

Compound	Cell Line	Assay	Incubation Time (h)	IC50 (µM)
Piperolein B	HCT116 (Colon Carcinoma)	Cell Viability	48	> 30
Piperolein B	EJ (Bladder Carcinoma)	Cell Viability	48	> 30
Isopiperolein B	HCT116 (Colon Carcinoma)	Cell Viability	48	~30
Isopiperolein B	EJ (Bladder Carcinoma)	Cell Viability	48	~30

Data adapted from a study on the cytotoxicity of Piperolein B and Isopiperolein B. The IC50 values represent the concentration at which 50% of cell growth is inhibited.

Visualizations

Experimental Workflow

Applications of (E)-Piperolein A in Natural Product-Based Drug Discovery: An Overview of Current Knowledge

For Researchers, Scientists, and Drug Development Professionals

(E)-Piperolein A, a naturally occurring benzodioxole compound found in Piper nigrum (black pepper), presents a subject of nascent interest within the field of natural product-based drug discovery.[1][2] While its structural analogs, such as piperine, have been extensively studied for their diverse pharmacological effects, research specifically focused on (E)-Piperolein A is currently limited. This document aims to consolidate the available information on (E)-Piperolein A and provide a framework for its potential applications by drawing parallels with closely related compounds and outlining general experimental approaches.

Chemical and Physical Properties

(E)-Piperolein A is a member of the benzodioxole class of organic compounds.[2] Its fundamental properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₉H₂₅NO₃	PubChem[1]
Molecular Weight	315.4 g/mol	PubChem[1]
IUPAC Name	(E)-7-(1,3-benzodioxol-5-yl)-1-piperidin-1-ylhept-6-en-1-one	PubChem[1]
CAS Number	30505-92-1	PubChem[1]

Potential Therapeutic Applications: An Extrapolation from Related Compounds

Direct evidence for the therapeutic applications of (E)-Piperolein A is scarce in published scientific literature. However, the well-documented bioactivities of piperine, a major alkaloid of black pepper with a similar piperidine moiety, may suggest potential avenues of investigation for (E)-Piperolein A.[3] It is crucial to note that these are potential areas for research and the activity of (E)-Piperolein A in these areas has not been experimentally confirmed.

Anti-cancer Potential

Piperine has demonstrated anticancer properties by modulating various signaling pathways, including NF-κB, PI3K/Akt, and STAT-3, which are critical for cancer cell proliferation, survival, and metastasis.[3][4] Future research could explore whether (E)-Piperolein A exhibits similar cytotoxic or cytostatic effects on cancer cell lines.

Anti-inflammatory Effects

Chronic inflammation is a key factor in the pathogenesis of numerous diseases. Piperine has been shown to possess anti-inflammatory properties.[5] Investigating the potential of (E)-Piperolein A to modulate inflammatory pathways, such as those involving cytokines and inflammatory enzymes, could be a valuable research direction.

Neuroprotective Properties

Neurodegenerative diseases are a growing health concern. Studies on piperine have indicated neuroprotective effects, in part through its antioxidant and anti-inflammatory actions.[6][7] The potential for (E)-Piperolein A to protect neuronal cells from damage could be another promising area of study.

Experimental Protocols: A General Framework

Due to the lack of specific published protocols for (E)-Piperolein A, the following sections provide generalized methodologies for the isolation of piper-alkaloids and common bioassays, which can be adapted for the study of (E)-Piperolein A.

Isolation of Piper-Alkaloids from Piper nigrum

This protocol outlines a general method for the extraction and isolation of alkaloids from black pepper, which can be optimized for the specific isolation of (E)-Piperolein A.

Workflow for Isolation of Piper-Alkaloids

Caption: General workflow for the isolation of (E)-Piperolein A.

Methodology:

• Extraction: Powdered black pepper is subjected to solvent extraction, typically using ethanol or dichloromethane, to isolate the alkaloids.

• Filtration and Concentration: The extract is filtered to remove solid plant material, and the solvent is evaporated under reduced pressure to yield a crude extract.

• Chromatographic Separation: The crude extract is then subjected to column chromatography on silica gel. A gradient of solvents (e.g., hexane and ethyl acetate) is used to separate the different components.

• Fraction Analysis: Fractions are collected and analyzed by Thin Layer Chromatography (TLC) to identify those containing the compound of interest.

• Purification: Fractions containing (E)-Piperolein A are pooled, and the compound is further purified by techniques such as recrystallization or High-Performance Liquid Chromatography (HPLC).

In Vitro Cytotoxicity Assay (MTT Assay)

This assay is a common method to assess the effect of a compound on cell viability.

Experimental Workflow for MTT Assay

Caption: Workflow of the MTT assay for cytotoxicity.

Methodology:

• Cell Seeding: Plate cells (e.g., a cancer cell line) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of (E)-Piperolein A.

• Incubation: Incubate the cells with the compound for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.

• Formazan Solubilization: After incubation, add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of approximately 570 nm using a microplate reader. The absorbance is proportional to the number of viable cells.

Signaling Pathways: Insights from Piperine

While the specific signaling pathways modulated by (E)-Piperolein A are unknown, the pathways affected by piperine can serve as a starting point for investigation.

Potential Signaling Pathways for Investigation

Caption: Hypothesized signaling pathways for (E)-Piperolein A investigation.

Conclusion and Future Directions

(E)-Piperolein A remains a largely unexplored natural product with potential for drug discovery, primarily inferred from the activities of its structural analog, piperine. The current lack of specific biological data and experimental protocols for (E)-Piperolein A highlights a significant research gap. Future studies should focus on:

• Efficient Isolation and Synthesis: Developing robust methods for obtaining pure (E)-Piperolein A.

• Broad Biological Screening: Evaluating its activity in a wide range of bioassays to identify its primary pharmacological effects.

• Mechanism of Action Studies: Elucidating the specific molecular targets and signaling pathways modulated by (E)-Piperolein A.

Such research is essential to unlock the potential of (E)-Piperolein A as a lead compound in the development of new therapeutics.

References

• 1. (E)-Piperolein A | C19H25NO3 | CID 11141599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Human Metabolome Database: Showing metabocard for (E)-Piperolein A (HMDB0030185) [hmdb.ca]
• 3. Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Anti-inflammatory activity of piperine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Protective effects of piperine against corticosterone-induced neurotoxicity in PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Neuroprotective effects of piperine on the 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine-induced Parkinson's disease mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]

Isolating (E)-Piperolein A from Black Pepper: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the isolation of (E)-Piperolein A, a minor piperamide from black pepper (Piper nigrum). While piperine is the most abundant and well-studied alkaloid in black pepper, other piperamides like (E)-Piperolein A are of growing interest for their potential biological activities. This protocol outlines a comprehensive workflow from extraction to purification and characterization.

Introduction

(E)-Piperolein A is a naturally occurring piperamide found in black pepper. Like other piperamides, it is characterized by a piperidine ring linked to a fatty acid via an amide bond. The isolation and purification of these minor constituents are crucial for further pharmacological studies and drug discovery efforts. This protocol employs a combination of classical extraction techniques and modern chromatographic methods to achieve the isolation of (E)-Piperolein A.

Experimental Overview

The isolation of (E)-Piperolein A from black pepper involves a multi-step process. The overall workflow begins with the extraction of total piperamides from ground black pepper, followed by a fractionation step to enrich the minor piperamides, and finally, a high-performance liquid chromatography (HPLC) purification to isolate (E)-Piperolein A.

Caption: Experimental workflow for the isolation of (E)-Piperolein A.

Physicochemical and Quantitative Data

The following table summarizes key physicochemical properties of (E)-Piperolein A and typical quantitative data for piperamides in black pepper. It is important to note that the yield of minor piperamides like (E)-Piperolein A can vary significantly depending on the black pepper variety, origin, and processing methods.

Parameter	(E)-Piperolein A	Piperine (for comparison)	Reference
Molecular Formula	C₁₉H₂₅NO₃	C₁₇H₁₉NO₃	[1]
Molecular Weight	315.41 g/mol	285.34 g/mol	[1]
Purity (Commercial Standard)	≥90% (LC/MS-UV)	≥97% (HPLC)
Solubility	1 mg/mL in DMSO	Soluble in ethanol, chloroform
Typical Yield from Black Pepper	Data not available	2.5% - 9.0% (w/w)	[2]
Typical Purity after Isolation	>95% (preparative HPLC)	>98% (recrystallization)	[2]

Detailed Experimental Protocols

Materials and Reagents

• Dried black peppercorns

• Ethanol (95%, analytical grade)

• Hexane (analytical grade)

• Ethyl acetate (analytical grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade, ultrapure)

• Formic acid (LC-MS grade)

• Silica gel (60-120 mesh for column chromatography)

• (E)-Piperolein A analytical standard (if available)

Step 1: Extraction of Crude Piperamides

This step aims to extract the total piperamide content from the black pepper matrix.

Protocol: Soxhlet Extraction

• Grind dried black peppercorns into a fine powder.

• Accurately weigh approximately 50 g of the ground black pepper and place it into a cellulose thimble.

• Place the thimble into a Soxhlet extractor.

• Add 250 mL of 95% ethanol to a round-bottom flask connected to the Soxhlet apparatus.

• Heat the ethanol to its boiling point and allow the extraction to proceed for 6-8 hours, or until the solvent in the siphon arm runs clear.

• After extraction, allow the solution to cool to room temperature.

• Concentrate the ethanolic extract under reduced pressure using a rotary evaporator at 40-50°C to obtain a dark, viscous crude extract.[3]

Step 2: Fractionation of Crude Extract

This step is designed to separate the highly abundant piperine from the minor piperamides, thereby enriching the fraction containing (E)-Piperolein A.

Protocol: Silica Gel Column Chromatography

• Prepare a slurry of silica gel (approx. 100 g) in hexane and pack it into a glass column (e.g., 50 cm length, 4 cm diameter).

• Dissolve a portion of the crude piperamide extract (approx. 5 g) in a minimal amount of chloroform or dichloromethane and adsorb it onto a small amount of silica gel.

• Allow the solvent to evaporate completely, leaving the extract adsorbed on the silica gel.

• Carefully load the dried, extract-adsorbed silica gel onto the top of the packed column.

• Elute the column with a gradient of increasing polarity, starting with 100% hexane and gradually increasing the proportion of ethyl acetate. A suggested gradient is as follows:

  • Hexane (100%)

  • Hexane:Ethyl Acetate (95:5)

  • Hexane:Ethyl Acetate (90:10)

  • Hexane:Ethyl Acetate (80:20)

  • Hexane:Ethyl Acetate (50:50)

  • Ethyl Acetate (100%)

• Collect fractions of approximately 20-30 mL.

• Monitor the fractions by thin-layer chromatography (TLC) using a mobile phase of hexane:ethyl acetate (7:3). Visualize the spots under UV light (254 nm and 366 nm).

• Combine the fractions that show the presence of compounds with Rf values different from that of piperine. These fractions are expected to be enriched in minor piperamides, including (E)-Piperolein A.

• Concentrate the combined fractions using a rotary evaporator.

Step 3: Purification by Preparative HPLC

The final step involves the use of preparative high-performance liquid chromatography to isolate (E)-Piperolein A from the enriched fraction.

Protocol: Preparative Reversed-Phase HPLC

• System Preparation:

  • Column: C18 reversed-phase column (e.g., 250 mm x 20 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Flow Rate: 10-20 mL/min (adjust based on column dimensions).

  • Detection: UV detector at 254 nm and 340 nm.

• Sample Preparation: Dissolve the enriched minor piperamide fraction in a minimal amount of the initial mobile phase composition and filter through a 0.45 µm syringe filter.

• Chromatographic Separation:

  • Equilibrate the column with the initial mobile phase conditions (e.g., 60% A, 40% B).

  • Inject the prepared sample onto the column.

  • Run a linear gradient to increase the concentration of mobile phase B. A suggested gradient is:

    • 0-5 min: 40% B

    • 5-30 min: 40% to 80% B

    • 30-35 min: 80% to 100% B

    • 35-40 min: Hold at 100% B

    • 40-45 min: Return to initial conditions (40% B).

• Fraction Collection: Collect the peaks corresponding to the expected retention time of (E)-Piperolein A. The exact retention time should be determined by preliminary analytical HPLC runs if a standard is available.

• Post-Purification:

  • Combine the fractions containing the pure compound.

  • Remove the organic solvent (acetonitrile) using a rotary evaporator.

  • Lyophilize the remaining aqueous solution to obtain pure (E)-Piperolein A as a solid.

Step 4: Purity Assessment and Structural Confirmation

The purity of the isolated (E)-Piperolein A should be assessed by analytical HPLC. Structural confirmation can be achieved through mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

• Analytical HPLC: Use a C18 analytical column with a suitable gradient to obtain a single, sharp peak. Purity can be calculated based on the peak area percentage.

• LC-MS: Determine the molecular weight of the isolated compound. The expected [M+H]⁺ for (E)-Piperolein A is m/z 316.1907.[1]

• NMR: ¹H and ¹³C NMR spectroscopy can be used to confirm the chemical structure of (E)-Piperolein A by comparing the obtained spectra with literature data.

Potential Signaling Pathways of Piperamides

While the specific signaling pathways modulated by (E)-Piperolein A are not yet well-elucidated, studies on the major piperamide, piperine, have shown its interaction with several key cellular signaling pathways. It is plausible that (E)-Piperolein A and other minor piperamides may share some of these targets or exhibit unique activities. Further research is needed to confirm these interactions for (E)-Piperolein A.

Caption: Potential signaling pathways modulated by piperamides.

Conclusion

The protocol described provides a robust framework for the successful isolation of (E)-Piperolein A from black pepper. The combination of Soxhlet extraction, silica gel column chromatography, and preparative HPLC allows for the purification of this minor piperamide for subsequent biological and pharmacological evaluation. The provided data and diagrams serve as a valuable resource for researchers in the field of natural product chemistry and drug development. Further studies are warranted to elucidate the specific biological activities and mechanisms of action of (E)-Piperolein A.

References

• 1. Analysis by HPLC and LC/MS of pungent piperamides in commercial black, white, green, and red whole and ground peppercorns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. jurnal.penerbitdaarulhuda.my.id [jurnal.penerbitdaarulhuda.my.id]

Proper handling and storage conditions for (E)-Piperolein A

(E)-Piperolein A is a naturally occurring benzodioxole compound found in plants of the Piper genus, such as Piper nigrum (black pepper).[1][2][3] As a member of the unsaturated amide class, its proper handling and storage are crucial to maintain its stability and integrity for research purposes. These application notes provide detailed guidelines for researchers, scientists, and drug development professionals on the proper handling, storage, and use of (E)-Piperolein A in experimental settings.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (E)-Piperolein A is presented in the table below. This information is essential for accurate experimental design, including the preparation of stock solutions and understanding the compound's behavior in different environments.

Property	Value	Source
Molecular Formula	C₁₉H₂₅NO₃	[1]
Molecular Weight	315.4 g/mol	[1]
Appearance	Solid	Sigma-Aldrich
Solubility	DMSO: 1 mg/mL	Sigma-Aldrich
Water Solubility	Practically insoluble	[3]
XLogP3	3.8	[1]
CAS Number	30505-92-1	[1]

Handling and Storage Conditions

Proper handling and storage are critical to prevent the degradation of (E)-Piperolein A. As an unsaturated compound, it is susceptible to oxidation and hydrolysis.[4][5][6]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, gloves, and a lab coat when handling (E)-Piperolein A.

• Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust or aerosols.

• Hygroscopicity: (E)-Piperolein A, like other unsaturated lipids, can be hygroscopic.[4][5][6] Minimize exposure to atmospheric moisture. When weighing the solid compound, allow it to equilibrate to room temperature in a desiccator before opening the container to prevent condensation.[4][5][6]

The recommended storage conditions for both solid (E)-Piperolein A and its solutions are summarized below.

Form	Storage Temperature	Container	Atmosphere	Duration
Solid (Powder)	-20°C	Tightly sealed, amber glass vial	Inert gas (Argon or Nitrogen) recommended	Long-term
In Solvent (e.g., DMSO)	-20°C or -80°C	Tightly sealed, amber glass vial with a Teflon-lined cap	Inert gas (Argon or Nitrogen) recommended	Short to medium-term (weeks to months)

• Light Sensitivity: Store in amber vials to protect from light, which can catalyze degradation.

• Inert Atmosphere: For long-term storage of both solid and solutions, flushing the vial with an inert gas like argon or nitrogen is recommended to minimize oxidation.[4][5][6]

• Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of solutions, as this can increase water absorption by the solvent (e.g., DMSO) and potentially lead to compound precipitation and degradation.[7][8] It is advisable to aliquot stock solutions into smaller, single-use volumes.[8]

Experimental Protocols

(E)-Piperolein A is soluble in dimethyl sulfoxide (DMSO). The following protocol outlines the preparation of a stock solution.

Materials:

• (E)-Piperolein A (solid)

• Anhydrous DMSO

• Sterile, amber glass vials with Teflon-lined caps

• Calibrated balance

• Vortex mixer

• Pipettes

Procedure:

• Allow the vial of solid (E)-Piperolein A to warm to room temperature in a desiccator.

• Weigh the desired amount of (E)-Piperolein A in a sterile microcentrifuge tube or directly into the amber glass vial.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 1 mg/mL).

• Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid dissolution.

• (Optional but recommended) Flush the headspace of the vial with a gentle stream of argon or nitrogen before sealing for storage.

• Label the vial clearly with the compound name, concentration, solvent, and date of preparation.

• Store the stock solution at -20°C or -80°C.

This protocol provides a general framework for assessing the cytotoxic effects of (E)-Piperolein A on a mammalian cell line. This is a common assay for evaluating the biological activity of novel compounds.

Materials:

• Mammalian cell line of interest (e.g., cancer cell line)

• Complete cell culture medium

• (E)-Piperolein A stock solution in DMSO

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (for dissolving formazan crystals)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the (E)-Piperolein A stock solution in a complete culture medium to achieve the desired final concentrations.

  • Ensure the final DMSO concentration in the wells is consistent across all treatments and does not exceed a non-toxic level (typically ≤ 0.5%).[8] Include a vehicle control (medium with the same final concentration of DMSO).

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of (E)-Piperolein A.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Assay:

  • After the incubation period, add 10-20 µL of MTT solution (e.g., 5 mg/mL in PBS) to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C until purple formazan crystals are visible.

  • Carefully remove the medium containing MTT.

  • Add 100-150 µL of DMSO to each well to dissolve the formazan crystals. .

• Data Acquisition: Measure the absorbance at a wavelength of approximately 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Putative Signaling Pathways

While specific signaling pathways for (E)-Piperolein A have not been extensively studied, its structural similarity to piperine allows for the postulation of potential mechanisms of action. Piperine is known to modulate multiple signaling pathways involved in inflammation, cell proliferation, and apoptosis.[9]

The following diagram illustrates a general workflow for investigating the effect of (E)-Piperolein A on a cellular signaling pathway.

Caption: Workflow for studying the effects of (E)-Piperolein A on cellular signaling.

Based on the known activities of the related compound piperine, (E)-Piperolein A may potentially modulate inflammatory and cell survival pathways such as NF-κB and PI3K/Akt.[9] The following diagram illustrates a hypothetical signaling cascade that could be investigated.

References

• 1. (E)-Piperolein A | C19H25NO3 | CID 11141599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Human Metabolome Database: Showing metabocard for (E)-Piperolein A (HMDB0030185) [hmdb.ca]
• 3. Showing Compound Piperolein A (FDB002001) - FooDB [foodb.ca]
• 4. avantiresearch.com [avantiresearch.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. avantiresearch.com [avantiresearch.com]
• 7. ziath.com [ziath.com]
• 8. medchemexpress.cn [medchemexpress.cn]
• 9. Molecular and pharmacological aspects of piperine as a potential molecule for disease prevention and management: evidence from clinical trials - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (E)-Piperolein A Stock Solution Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-Piperolein A is a naturally occurring amide alkaloid belonging to the benzodioxole class of compounds.[1][2] Found in plants of the Piper genus, it is an analog of piperine, the major pungent constituent of black pepper. Like piperine, (E)-Piperolein A and its analogs are of significant interest to the scientific community for their potential therapeutic properties, including anti-cancer, anti-inflammatory, and bioenhancing effects.[3][4] Accurate and reproducible experimental results rely on the correct preparation and storage of stable stock solutions. This document provides detailed protocols and data for preparing, storing, and handling stock solutions of (E)-Piperolein A to ensure their integrity and stability for experimental use.

Chemical Properties of (E)-Piperolein A

A clear understanding of the physicochemical properties of (E)-Piperolein A is crucial for its proper handling and storage.

Property	Value	Source
Molecular Formula	C₁₉H₂₅NO₃	[5]
Molecular Weight	315.4 g/mol	[5]
Appearance	Solid	-
Water Solubility	Practically insoluble	[2]
Solubility	Soluble in DMSO	-
Storage Temperature	-20°C	-

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Primary Stock Solution in DMSO

This protocol describes the preparation of a 10 mM primary stock solution of (E)-Piperolein A in dimethyl sulfoxide (DMSO).

Materials:

• (E)-Piperolein A (solid form)

• Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

• Sterile, amber-colored microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Equilibration: Allow the vial of solid (E)-Piperolein A and the anhydrous DMSO to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weighing: Accurately weigh the desired amount of (E)-Piperolein A using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.154 mg of (E)-Piperolein A.

• Dissolution: Add the weighed (E)-Piperolein A to a sterile amber-colored vial. Add the appropriate volume of anhydrous DMSO. For a 10 mM solution, if you weighed 3.154 mg, add 1 mL of DMSO.

• Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle warming (up to 37°C) may be applied if necessary to aid dissolution.

• Aliquoting: Aliquot the stock solution into smaller volumes in sterile, amber-colored microcentrifuge tubes to avoid repeated freeze-thaw cycles of the main stock.

• Storage: Store the aliquots at -20°C for long-term storage. For short-term storage (up to a few weeks), 4°C may be acceptable, but stability should be verified.

Protocol 2: Preparation of Working Solutions for in vitro Experiments

This protocol outlines the dilution of the primary stock solution to prepare working solutions for cell-based assays.

Materials:

• 10 mM (E)-Piperolein A primary stock solution in DMSO

• Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

• Sterile microcentrifuge tubes or plates

• Pipettes and sterile filter tips

Procedure:

• Thawing: Thaw an aliquot of the 10 mM primary stock solution at room temperature.

• Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the primary stock in cell culture medium. For example, to get a 1 mM intermediate stock, dilute the 10 mM primary stock 1:10 in the culture medium.

• Final Dilution: Further dilute the intermediate or primary stock solution to the desired final concentration in the cell culture medium. For example, to prepare a 10 µM working solution from a 10 mM primary stock, you can perform a 1:1000 dilution. It is crucial to ensure that the final concentration of DMSO in the cell culture medium is non-toxic to the cells, typically below 0.5% (v/v).

• Mixing: Mix the working solution thoroughly by gentle pipetting or vortexing.

• Immediate Use: Use the freshly prepared working solutions for your experiments immediately to avoid degradation.

Stability and Storage

The stability of (E)-Piperolein A stock solutions is critical for obtaining reliable experimental data.

Parameter	Condition	Recommendation	Rationale
Solvent	Anhydrous DMSO	Recommended	(E)-Piperolein A is readily soluble in DMSO. Using anhydrous DMSO minimizes degradation caused by water.[6]
Storage Temperature	-20°C (long-term)	Optimal	Low temperatures slow down potential degradation processes.
4°C (short-term)	Acceptable for a few weeks	For frequent use, to avoid multiple freeze-thaw cycles. However, long-term stability at this temperature is not well-established.
Room Temperature	Not Recommended	Increased risk of degradation over time.[7]
Light Exposure	Protect from light	Critical	(E)-Piperolein A belongs to the benzodioxole class, and its analog piperine is known to be susceptible to photodegradation.[8][9][10] Use amber-colored vials and minimize exposure to light during handling.
Freeze-Thaw Cycles	Minimize	Recommended	While many compounds are stable to a limited number of freeze-thaw cycles in DMSO, it is best practice to aliquot stock solutions to avoid repeated cycling.[6]

Typical Experimental Concentrations

Direct experimental data for (E)-Piperolein A is limited. However, based on studies with its analog piperine and other similar compounds, the following concentration ranges can be considered as a starting point for experiments.

Experiment Type	Concentration Range	Notes	Source
In vitro Cell-Based Assays	1 - 100 µM	The effective concentration can vary significantly depending on the cell line and the specific biological endpoint being measured. Cytotoxicity of piperine analogs has been observed in this range.	[11][12]
In vivo Studies (Animal Models)	10 - 100 mg/kg	Dosing will depend on the animal model, route of administration, and the desired therapeutic effect. Pharmacokinetic properties of piperine analogs are being actively investigated.	[13][14]

Visualizations

Experimental Workflow for Stock Solution Preparation

Caption: Workflow for preparing stable stock solutions of (E)-Piperolein A.

Logical Relationships in Stock Solution Stability

Caption: Key factors influencing the stability of (E)-Piperolein A stock solutions.

References

• 1. Human Metabolome Database: Showing metabocard for (E)-Piperolein A (HMDB0030185) [hmdb.ca]
• 2. Showing Compound Piperolein A (FDB002001) - FooDB [foodb.ca]
• 3. Evaluation of piperine analogs against prostate cancer targeting AKT1 kinase domain through network pharmacological analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Extraction, Characterization, and Evaluation of the Cytotoxic Activity of Piperine in Its Isolated form and in Combination with Chemotherapeutics against Gastric Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. (E)-Piperolein A | C19H25NO3 | CID 11141599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The effect of room-temperature storage on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Stability, bioavailability, and cellular antioxidant activity of piperine complexed with cyclic glucans - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. Semi-Synthesis of N-Aryl Amide Analogs of Piperine from Piper nigrum and Evaluation of Their Antitrypanosomal, Antimalarial, and Anti-SARS-CoV-2 Main Protease Activities [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. ijpsdronline.com [ijpsdronline.com]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

(E)-Piperolein A stability and degradation under experimental conditions

Technical Support Center: (E)-Piperolein A Stability and Degradation

Welcome to the technical support center for (E)-Piperolein A. This resource is designed to assist researchers, scientists, and drug development professionals in understanding and navigating the experimental challenges related to the stability and degradation of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of (E)-Piperolein A that might influence its stability?

A1: (E)-Piperolein A is a member of the benzodioxole class of organic compounds.[1] Its structure includes a benzodioxole ring, an N-acyl-piperidine moiety, and a conjugated alkene. The presence of the amide group and the double bond in the aliphatic chain are potential sites for hydrolysis and oxidation, respectively, which can affect its stability under various experimental conditions.

Q2: What are the primary factors that can lead to the degradation of (E)-Piperolein A during experiments?

A2: Common factors that affect the stability of drug compounds and metabolites in biological matrices include temperature, light, pH, oxidation, and enzymatic degradation.[2] For (E)-Piperolein A, exposure to high temperatures, extreme pH conditions (both acidic and basic), and light can potentially lead to degradation. The N-acylpiperidine structure may be susceptible to enzymatic hydrolysis by amidases present in biological samples.

Q3: Are there any known degradation pathways for compounds structurally similar to (E)-Piperolein A?

A3: While specific degradation pathways for (E)-Piperolein A are not well-documented, studies on similar structures provide insights. For instance, the degradation of piperidine, a core component of (E)-Piperolein A, can be initiated by hydroxyl radicals, leading to the formation of various oxidation products.[3] The degradation of nitrogen heterocyclic compounds may involve the cleavage of the C-N bond, leading to the formation of an intermediary amino acid, followed by deamination and oxidation.

Q4: How can I monitor the stability of (E)-Piperolein A in my samples?

A4: Stability can be monitored by using a stability-indicating analytical method, typically high-performance liquid chromatography (HPLC) or ultra-performance liquid chromatography (UPLC), coupled with a suitable detector (e.g., UV or mass spectrometry). This method should be able to separate the intact (E)-Piperolein A from its potential degradation products. The concentration of (E)-Piperolein A is measured at different time points under specific storage conditions to determine its degradation rate.

Q5: What general storage conditions are recommended for (E)-Piperolein A to minimize degradation?

A5: To minimize degradation, it is advisable to store (E)-Piperolein A in a cool, dark, and dry place. For long-term storage, keeping the compound at -20°C or -80°C is recommended. When in solution, it should be protected from light and stored at low temperatures. The choice of solvent can also impact stability, and it is crucial to use high-purity solvents.

Troubleshooting Guides

Issue 1: Rapid Loss of (E)-Piperolein A in Solution

Potential Cause	Troubleshooting Step
pH-mediated hydrolysis	Buffer the solution to a neutral pH (around 6-8). Avoid highly acidic or alkaline conditions.
Photodegradation	Protect the solution from light by using amber vials or covering the container with aluminum foil.
Oxidation	Degas the solvent before use or add an antioxidant if compatible with the experimental setup.
Contamination	Use high-purity solvents and sterile containers to prevent microbial or chemical contamination.

Issue 2: Inconsistent Results in Stability Studies

Potential Cause	Troubleshooting Step
Inadequate analytical method	Validate the analytical method to ensure it is stability-indicating, meaning it can resolve the parent compound from its degradants.
Variability in storage conditions	Ensure precise control and monitoring of temperature and humidity in stability chambers.
Sample handling errors	Standardize sample preparation and handling procedures to minimize variability between samples.
Freeze-thaw instability	For frozen samples, minimize the number of freeze-thaw cycles. Aliquot samples if they need to be accessed multiple times.

Experimental Protocols

General Protocol for Accelerated Stability Testing

This protocol is a general guideline and should be adapted based on the specific experimental needs.

• Preparation of Stock Solution: Prepare a stock solution of (E)-Piperolein A in a suitable solvent (e.g., ethanol, DMSO) at a known concentration.

• Sample Preparation: Aliquot the stock solution into amber glass vials to protect from light. For testing pH effects, dilute the stock solution in buffers of different pH values (e.g., pH 3, 7, 9).

• Storage Conditions: Place the vials in a stability chamber under accelerated conditions. A common condition is 40°C ± 2°C and 75% ± 5% relative humidity.[4][5]

• Time Points: Collect samples at predetermined time points (e.g., 0, 1, 2, 4, and 6 months for a 6-month study).[6]

• Analysis: At each time point, analyze the samples using a validated stability-indicating HPLC or UPLC method.

• Data Analysis: Calculate the percentage of (E)-Piperolein A remaining at each time point relative to the initial concentration (time 0).

Quantitative Data

Due to the limited published data on (E)-Piperolein A stability, the following tables are illustrative examples based on general principles of drug stability.

Table 1: Illustrative Thermal Degradation of (E)-Piperolein A at Different Temperatures

Temperature	Time (days)	% (E)-Piperolein A Remaining (Hypothetical)
4°C	30	99.5
25°C (Room Temp)	30	95.2
40°C	30	85.1
60°C	30	60.7

Table 2: Illustrative pH Stability of (E)-Piperolein A in Aqueous Buffers at 25°C

pH	Time (hours)	% (E)-Piperolein A Remaining (Hypothetical)
3.0 (Acidic)	24	88.3
7.0 (Neutral)	24	98.9
9.0 (Alkaline)	24	92.5

Visualizations

Signaling Pathways Potentially Modulated by Piperine-like Compounds

(E)-Piperolein A is structurally related to piperine. While the specific signaling pathways modulated by (E)-Piperolein A are not yet elucidated, piperine is known to interact with several key cellular signaling pathways. The following diagram illustrates some of the pathways affected by piperine, which may provide a starting point for investigating the mechanisms of (E)-Piperolein A. Piperine has been shown to modulate pathways such as MAPK, NF-κB, and Wnt/β-catenin.[7][8]

Caption: Potential signaling pathways modulated by piperine-like compounds.

General Workflow for a Stability Study

The following diagram outlines a typical workflow for conducting a stability study of a compound like (E)-Piperolein A.

References

• 1. mdpi.com [mdpi.com]
• 2. Good manufacturing practices guide for natural health products (GUI-0158): NHP GMP guidance, sections 52 to 62 - Canada.ca [canada.ca]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. STABILITY TESTING OF HERBAL NATURAL PRODUCTS | PPTX [slideshare.net]
• 5. scribd.com [scribd.com]
• 6. youtube.com [youtube.com]
• 7. Molecular and pharmacological aspects of piperine as a potential molecule for disease prevention and management: evidence from clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Molecular Aspects of Piperine in Signaling Pathways Associated with Inflammation in Head and Neck Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Solubility of (E)-Piperolein A in Aqueous Media

For researchers, scientists, and drug development professionals, achieving the desired solubility of promising compounds like (E)-Piperolein A is a critical step in experimental design. This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common solubility challenges encountered with (E)-Piperolein A in aqueous media. The information provided is based on established methods for improving the solubility of poorly soluble compounds and data from its close structural analog, piperine.

Frequently Asked Questions (FAQs)

Q1: What is (E)-Piperolein A and why is its aqueous solubility a concern?

(E)-Piperolein A is a benzodioxole compound, a class of molecules often characterized by low water solubility.[1][2] Its hydrophobic nature can lead to challenges in various experimental settings, including in vitro biological assays and formulation development, where aqueous-based systems are common. An estimated water solubility for (E)-Piperolein A is approximately 0.67 mg/L at 25°C, highlighting its poor solubility.[1]

Q2: I am observing precipitation of (E)-Piperolein A when I add it to my aqueous buffer. What is the likely cause?

This is a common issue stemming from the low intrinsic aqueous solubility of (E)-Piperolein A. When a concentrated stock solution (likely in an organic solvent like DMSO) is diluted into an aqueous buffer, the compound may crash out of solution as it exceeds its solubility limit in the final aqueous environment.

Q3: Are there any readily available solvents for (E)-Piperolein A?

(E)-Piperolein A is soluble in dimethyl sulfoxide (DMSO) at a concentration of 1 mg/mL. For experimental purposes, creating a concentrated stock solution in a suitable organic solvent is a common starting point.

Q4: What are the general strategies to improve the aqueous solubility of (E)-Piperolein A?

Several techniques can be employed to enhance the solubility of hydrophobic compounds like (E)-Piperolein A. These include the use of co-solvents, cyclodextrins, and the preparation of solid dispersions.[3][4][5][6]

Troubleshooting Guides

Issue 1: Precipitation of (E)-Piperolein A upon dilution in aqueous media.

Root Cause: The concentration of (E)-Piperolein A in the final aqueous solution exceeds its solubility limit. The organic solvent from the stock solution may also influence precipitation.

Solutions:

• Optimize Co-solvent Concentration: If using a co-solvent like ethanol or methanol, it is crucial to determine the optimal concentration that maintains the solubility of (E)-Piperolein A without adversely affecting the experimental system.

• Utilize Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, increasing their aqueous solubility.[5][7][8] Beta-cyclodextrins and their derivatives, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), have been shown to be effective for structurally similar compounds.[9]

• Prepare a Solid Dispersion: This involves dispersing (E)-Piperolein A in a hydrophilic carrier matrix. This can enhance the dissolution rate and solubility.[3][4][6]

Issue 2: Inconsistent results in biological assays.

Root Cause: Poor solubility can lead to variable concentrations of the active compound in your assay, resulting in inconsistent data. The compound may also precipitate over the course of the experiment.

Solutions:

• Confirm Solubility Under Assay Conditions: Before conducting extensive experiments, perform a simple solubility test in your specific assay medium. This can be done by preparing a dilution series and visually inspecting for precipitation or by using analytical techniques like UV-Vis spectroscopy or HPLC.

• Employ a Validated Solubilization Method: Consistently use a well-defined protocol for preparing your (E)-Piperolein A solutions, such as a co-solvent system with a fixed final solvent concentration or a cyclodextrin inclusion complex.

Quantitative Data: Solubility of Piperine (a Structural Analog)

Due to the limited availability of direct quantitative data for (E)-Piperolein A, the following tables summarize the solubility of piperine, a closely related benzodioxole, in various solvent systems. This data can serve as a valuable guide for selecting appropriate starting points for optimizing the solubility of (E)-Piperolein A.

Table 1: Solubility of Piperine in Different Solvents

Solvent	Temperature (°C)	Solubility (mg/mL)
Water	30	0.01
Water	90	0.14
Transcutol	25	185.29

Data sourced from multiple studies on piperine solubility.

Table 2: Solubility of Piperine in Co-solvent Mixtures

Co-solvent	Co-solvent:Water Ratio	Temperature (°C)	Solubility (Mole Fraction)
Transcutol	100:0	25	7.88 x 10⁻²
Transcutol	80:20	25	1.55 x 10⁻²
Transcutol	60:40	25	2.11 x 10⁻³
Transcutol	40:60	25	2.15 x 10⁻⁴
Transcutol	20:80	25	3.10 x 10⁻⁵
Water	0:100	25	1.03 x 10⁻⁵

Data adapted from a study on piperine solubility in Transcutol-water mixtures.[10]

Experimental Protocols

Protocol 1: Preparation of an (E)-Piperolein A Stock Solution using a Co-solvent

This protocol describes the preparation of a stock solution of (E)-Piperolein A and its subsequent dilution into an aqueous medium.

Materials:

• (E)-Piperolein A

• Dimethyl sulfoxide (DMSO)

• Ethanol (or other suitable co-solvent)

• Aqueous buffer of choice

Procedure:

• Prepare a primary stock solution: Dissolve (E)-Piperolein A in 100% DMSO to a concentration of 10 mg/mL.

• Prepare a working stock solution: Dilute the primary stock solution in ethanol to a final concentration of 1 mg/mL.

• Dilution into aqueous buffer: Add the working stock solution to the aqueous buffer dropwise while vortexing to ensure rapid mixing. The final concentration of the organic co-solvent should be kept to a minimum (typically ≤1%) to avoid detrimental effects on cells or other biological components.

Caption: Workflow for preparing an aqueous solution of (E)-Piperolein A using a co-solvent.

Protocol 2: Preparation of an (E)-Piperolein A-Cyclodextrin Inclusion Complex

This protocol outlines the preparation of an inclusion complex of (E)-Piperolein A with hydroxypropyl-β-cyclodextrin (HP-β-CD) using the kneading method.[7][8]

Materials:

• (E)-Piperolein A

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Mortar and pestle

Procedure:

• Molar Ratio Calculation: Determine the required amounts of (E)-Piperolein A and HP-β-CD for a 1:1 molar ratio.

• Kneading: Place the HP-β-CD in a mortar and add a small amount of deionized water to form a paste. Add the (E)-Piperolein A to the paste and knead for 30-60 minutes.

• Drying: Dry the resulting paste in an oven at 40-50°C until a constant weight is achieved.

• Sieving: Gently grind the dried complex and pass it through a sieve to obtain a fine powder.

• Dissolution: The powdered inclusion complex can then be dissolved in the desired aqueous medium.

Caption: Workflow for preparing an (E)-Piperolein A-cyclodextrin inclusion complex.

Potential Signaling Pathway of (E)-Piperolein A

Based on studies of its structural analog piperine, (E)-Piperolein A may exert its biological effects through the inhibition of key inflammatory and cell survival signaling pathways. Piperine has been shown to inhibit the activation of Nuclear Factor-kappaB (NF-κB) and Signal Transducer and Activator of Transcription 3 (STAT3).[11][12][13][14][15][16]

NF-κB Pathway Inhibition:

(E)-Piperolein A may block the degradation of IκBα, an inhibitor of NF-κB. This prevents the translocation of NF-κB into the nucleus, thereby inhibiting the transcription of pro-inflammatory and pro-survival genes.[15]

STAT3 Pathway Inhibition:

It is hypothesized that (E)-Piperolein A could directly bind to STAT3, preventing its phosphorylation and subsequent dimerization. This would block its translocation to the nucleus and the transcription of genes involved in cell proliferation and survival.[13][17]

Caption: Proposed inhibitory mechanism of (E)-Piperolein A on NF-κB and STAT3 signaling pathways.

References

• 1. Human Metabolome Database: Showing metabocard for (E)-Piperolein A (HMDB0030185) [hmdb.ca]
• 2. Showing Compound Piperolein A (FDB002001) - FooDB [foodb.ca]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. tis.wu.ac.th [tis.wu.ac.th]
• 5. alzet.com [alzet.com]
• 6. researchgate.net [researchgate.net]
• 7. oatext.com [oatext.com]
• 8. oatext.com [oatext.com]
• 9. Enhancing solubility and stability of piperine using β-cyclodextrin derivatives: computational and experimental investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Solubility Data of the Bioactive Compound Piperine in (Transcutol + Water) Mixtures: Computational Modeling, Hansen Solubility Parameters and Mixing Thermodynamic Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Piperine is a potent inhibitor of nuclear factor-kappaB (NF-kappaB), c-Fos, CREB, ATF-2 and proinflammatory cytokine gene expression in B16F-10 melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Network pharmacology and experimental insights into STAT3 inhibition by novel isoxazole derivatives of piperic acid in triple negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Piperine inhibits TNF-alpha induced adhesion of neutrophils to endothelial monolayer through suppression of NF-kappaB and IkappaB kinase activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Piperine Derived from Piper nigrum L. Inhibits LPS-Induced Inflammatory through the MAPK and NF-κB Signalling Pathways in RAW264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Piperlongumine derivative, CG-06, inhibits STAT3 activity by direct binding to STAT3 and regulating the reactive oxygen species in DU145 prostate carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing degradation of (E)-Piperolein A during long-term storage

For researchers, scientists, and drug development professionals utilizing (E)-Piperolein A, this technical support center provides essential guidance on preventing its degradation during long-term storage. Below you will find frequently asked questions and troubleshooting guides to ensure the stability and integrity of your samples for reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for (E)-Piperolein A?

A1: To minimize degradation, (E)-Piperolein A should be stored as a solid at -20°C in a tightly sealed, amber vial to protect it from light and moisture.[1] For solutions, it is recommended to prepare them fresh. If short-term storage of a solution is necessary, it should be kept at -20°C or below, preferably under an inert atmosphere (e.g., argon or nitrogen), and used as quickly as possible.

Q2: What are the primary factors that can cause the degradation of (E)-Piperolein A?

A2: (E)-Piperolein A is susceptible to degradation from several factors, including:

• Temperature: Elevated temperatures can accelerate degradation.[2][3]

• Light: The conjugated diene system in (E)-Piperolein A is sensitive to UV light, which can lead to isomerization and other photochemical reactions.[4]

• Oxygen: The olefinic bonds are prone to oxidation, which can lead to the formation of various oxidation products.

• pH: Both acidic and basic conditions can promote the hydrolysis of the amide bond.[3][5]

Q3: What are the visible signs of (E)-Piperolein A degradation?

A3: Visual signs of degradation can include a change in color of the solid material (e.g., from off-white to yellow or brown) or the appearance of particulates in a solution. However, significant degradation can occur without any visible changes. Therefore, it is crucial to rely on analytical methods to assess the purity and integrity of your sample.

Q4: Which solvents are recommended for dissolving (E)-Piperolein A?

A4: (E)-Piperolein A is soluble in Dimethyl Sulfoxide (DMSO).[1] When preparing solutions, it is advisable to use high-purity, anhydrous solvents to minimize the risk of hydrolysis.

Q5: How can I monitor the stability of my (E)-Piperolein A sample over time?

A5: The stability of (E)-Piperolein A should be monitored using a validated stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection. This method should be able to separate the intact (E)-Piperolein A from its potential degradation products.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Unexpected peaks in HPLC chromatogram	Sample degradation due to improper storage or handling.	1. Verify storage conditions (temperature, light protection). 2. Prepare a fresh solution from a new stock vial. 3. Perform a forced degradation study to identify potential degradation products and confirm their retention times.
Loss of biological activity in experiments	Degradation of (E)-Piperolein A leading to a lower effective concentration.	1. Confirm the purity of the compound using a validated analytical method (e.g., HPLC). 2. Use a freshly prepared solution for your experiments. 3. If using a stored solution, re-quantify the concentration before use.
Inconsistent experimental results	Inconsistent sample integrity due to variable degradation.	1. Strictly adhere to standardized storage and handling protocols. 2. Aliquot stock solutions to avoid repeated freeze-thaw cycles. 3. Routinely check the purity of your (E)-Piperolein A stock.

Quantitative Data on Stability

Table 1: Temperature-Dependent Degradation of Piperine (Proxy for (E)-Piperolein A)

Temperature (°C)	Rate Constant (k) (min⁻¹)	Half-life (t½) (min)
50	0.0003	2310
80	0.0012	577.5
100	0.0031	223.5
110	0.0048	144.4
120	0.0074	91

Data adapted from a study on piperine degradation.[3]

Table 2: Summary of Piperine Degradation Under Forced Stress Conditions (Proxy for (E)-Piperolein A)

Stress Condition	Observation
Acid Hydrolysis (e.g., 0.1 M HCl)	Significant degradation
Base Hydrolysis (e.g., 0.1 M NaOH)	Significant degradation
Oxidation (e.g., 3% H₂O₂)	Significant degradation
Photolysis (UV light)	Some degradation
Thermal (e.g., 80°C)	Moderate degradation

Data compiled from forced degradation studies on piperine.[3][5]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for (E)-Piperolein A (Adapted from Piperine Analysis)

This protocol provides a starting point for developing a validated stability-indicating HPLC method for (E)-Piperolein A.

• Instrumentation: HPLC with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (with an optional acid modifier like 0.1% formic acid to improve peak shape). A starting point could be a 60:40 (v/v) mixture of acetonitrile and water.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Based on the UV spectrum of (E)-Piperolein A, a wavelength around 340 nm is likely to be suitable, similar to piperine.

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

Method Validation: The method should be validated according to ICH guidelines to ensure it is specific, linear, accurate, precise, and robust for the quantification of (E)-Piperolein A and the detection of its degradation products.

Protocol 2: Forced Degradation Study

To understand the degradation pathways and identify potential degradation products, a forced degradation study should be performed.

• Acid Hydrolysis: Incubate a solution of (E)-Piperolein A in 0.1 M HCl at 60°C for a specified period (e.g., 2, 4, 8, 24 hours). Neutralize the solution before HPLC analysis.

• Base Hydrolysis: Incubate a solution of (E)-Piperolein A in 0.1 M NaOH at 60°C for a specified period. Neutralize the solution before HPLC analysis.

• Oxidative Degradation: Treat a solution of (E)-Piperolein A with 3% H₂O₂ at room temperature for a specified period.

• Photolytic Degradation: Expose a solution of (E)-Piperolein A to UV light (e.g., 254 nm) for a specified duration. A control sample should be kept in the dark.

• Thermal Degradation: Heat a solid sample or a solution of (E)-Piperolein A at an elevated temperature (e.g., 80°C) for a defined time.

Samples from each stress condition should be analyzed by the validated HPLC method to observe the formation of degradation products.

Visualizations

Caption: Potential degradation pathways of (E)-Piperolein A.

Caption: Workflow for assessing the stability of (E)-Piperolein A.

References

• 1. organic chemistry - Oxidation of conjugated dienes into carboxylic acids by potassium permanganate - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. Identification and characterization of stress degradation products of piperine and profiling of a black pepper (Piper nigrum L.) extract using LC/Q-TOF-dual ESI-MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Piperine - Wikipedia [en.wikipedia.org]
• 5. Identification and characterization of stress degradation products of piperine and profiling of a black pepper (Piper nigrum L.) extract using LC/Q-TOF-dual ESI-MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Chromatographic Separation of (E)-Piperolein A

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining the chromatographic separation of (E)-Piperolein A from its isomers.

Frequently Asked Questions (FAQs)

Q1: What are the most common isomers of (E)-Piperolein A that I am likely to encounter?

A1: The most common isomer you are likely to encounter is the geometric isomer, (Z)-Piperolein A. This is a cis-isomer, differing from the trans-configuration of (E)-Piperolein A at the double bond in the heptenoyl chain. Isomerization can be induced by exposure to light, so proper sample handling is crucial.

Q2: What type of HPLC column is best suited for separating (E)-Piperolein A and its geometric isomers?

A2: Reversed-phase columns, such as C18 or C8, are commonly used for the separation of similar alkaloid compounds and are a good starting point. For enhanced selectivity based on molecular shape, consider using a cholesterol-bonded (UDC-Cholesterol) or a phenyl-based stationary phase, which can improve the resolution of geometric isomers.[1][2]

Q3: My sample of (E)-Piperolein A shows multiple peaks on the chromatogram even though it should be pure. What could be the cause?

A3: The appearance of multiple peaks from a supposedly pure sample is often due to on-column or pre-analysis isomerization. (E)-Piperolein A, like other similar natural products, can be sensitive to light and may convert to its (Z)-isomer. Ensure that your samples and standards are protected from light during storage and handling.

Q4: Can I use mass spectrometry (MS) to differentiate between (E)-Piperolein A and its isomers?

A4: While mass spectrometry is excellent for identification and quantification, it cannot typically differentiate between isomers as they have the same mass-to-charge ratio. Therefore, chromatographic separation prior to MS detection is essential for accurate quantification of each isomer.

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic separation of (E)-Piperolein A and its isomers.

Problem 1: Poor Resolution Between Isomer Peaks

Symptoms:

• Overlapping peaks for (E)-Piperolein A and its isomer(s).

• Resolution value (Rs) is less than 1.5.

Possible Causes and Solutions:

Possible Cause	Suggested Solution
Inadequate Mobile Phase Composition	Modify the organic solvent ratio (e.g., acetonitrile:water or methanol:water). A lower percentage of the organic modifier generally increases retention times and can improve separation.
Inappropriate Stationary Phase	If using a standard C18 column, consider switching to a stationary phase with different selectivity, such as a phenyl or cholesterol-based column, to exploit subtle differences in the isomers' shapes.
Suboptimal Temperature	Increase the column temperature in small increments (e.g., 5°C). This can improve efficiency and may enhance resolution. However, be mindful of potential on-column degradation at higher temperatures.
Flow Rate is Too High	Reduce the flow rate. This allows for more interaction between the analytes and the stationary phase, which can lead to better separation.

Problem 2: Peak Tailing

Symptoms:

• Asymmetrical peaks with a "tail" extending from the back of the peak.

• Poor peak shape affects integration and quantification.

Possible Causes and Solutions:

Possible Cause	Suggested Solution
Secondary Interactions with Stationary Phase	Add a small amount of a competing base, like triethylamine (TEA), to the mobile phase to block active silanol groups on the silica support. Alternatively, use a highly end-capped column.
Column Overload	Reduce the sample concentration or injection volume.
Inappropriate Mobile Phase pH	Adjust the pH of the mobile phase. For amine-containing compounds, a slightly basic mobile phase can sometimes improve peak shape.

Problem 3: Peak Splitting or Double Peaks

Symptoms:

• A single analyte peak appears as two or more smaller peaks.

Possible Causes and Solutions:

Possible Cause	Suggested Solution
Sample Solvent Incompatibility	Ensure your sample is dissolved in a solvent that is weaker than or the same as your mobile phase. Injecting in a stronger solvent can cause peak distortion.
Column Void or Contamination	A void at the head of the column or contamination can disrupt the sample band. Try flushing the column or, if the problem persists, replace the column.
Co-elution of Isomers	What appears as a split peak may be two closely eluting isomers. Optimize your method for better resolution as described in "Problem 1".

Experimental Protocols

Protocol 1: Analytical HPLC for Isomer Separation

This protocol provides a starting point for the analytical separation of (E)-Piperolein A and its (Z)-isomer.

1. Sample Preparation:

• Accurately weigh and dissolve the Piperolein A sample in the mobile phase or a compatible solvent (e.g., acetonitrile) to a final concentration of 1 mg/mL.
• Protect the solution from light by using amber vials or wrapping the vials in aluminum foil.
• Filter the sample through a 0.45 µm syringe filter before injection.

2. Chromatographic Conditions (Starting Point):

Parameter	Recommended Condition
Column	Reversed-Phase C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Isocratic elution with Acetonitrile:Water (60:40, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 343 nm
Injection Volume	10 µL

3. Data Analysis:

• Identify the peaks corresponding to (E)- and (Z)-Piperolein A based on their retention times (the (E)-isomer is typically less polar and elutes earlier).
• Calculate the resolution (Rs) between the two peaks. An Rs value ≥ 1.5 indicates baseline separation.
• Quantify the isomers using a calibration curve prepared from isolated standards if available.

Protocol 2: Preparative HPLC for Isomer Purification

This protocol outlines a general procedure for scaling up the analytical separation to purify larger quantities of each isomer.

1. Method Development and Optimization:

• Begin with the optimized analytical method.
• Perform loading studies on the analytical column to determine the maximum sample amount that can be injected without significant loss of resolution.

2. Scale-up to Preparative Scale:

• Use a preparative column with the same stationary phase as the analytical column but with a larger internal diameter (e.g., 250 mm x 21.2 mm, 5 µm).
• Adjust the flow rate and injection volume proportionally to the increase in column cross-sectional area.
• Increase the sample concentration to maximize throughput.

3. Fraction Collection:

• Collect the eluent corresponding to each isomer peak in separate fractions.
• Analyze the purity of the collected fractions using the analytical HPLC method.
• Pool the pure fractions for each isomer and remove the solvent under reduced pressure.

Quantitative Data

The following tables provide illustrative data for the separation of (E)-Piperolein A and (Z)-Piperolein A. These are example values to guide your method development and data presentation.

Table 1: Example Chromatographic Parameters for Isomer Separation

Parameter	(E)-Piperolein A	(Z)-Piperolein A
Retention Time (min)	12.5	14.2
Peak Width (min)	0.4	0.45
Tailing Factor	1.1	1.2
Resolution (Rs)	-	2.8

Table 2: Influence of Mobile Phase Composition on Resolution

Acetonitrile:Water (v/v)	Retention Time (E)-isomer (min)	Retention Time (Z)-isomer (min)	Resolution (Rs)
70:30	8.2	9.1	1.5
60:40	12.5	14.2	2.8
50:50	18.9	21.5	3.5

Visualizations

Caption: Experimental workflow for the separation and analysis of (E)-Piperolein A isomers.

Caption: Troubleshooting logic for refining the separation of (E)-Piperolein A isomers.

References

• 1. Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation - Tips & Suggestions [mtc-usa.com]
• 2. mtc-usa.com [mtc-usa.com]

Addressing low reproducibility in (E)-Piperolein A bioactivity assays

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing (E)-Piperolein A in bioactivity assays. Due to the limited published data specifically on (E)-Piperolein A, some guidance is based on the properties of structurally related piper amides and general principles of in vitro pharmacology.

Frequently Asked Questions (FAQs)

1. What is (E)-Piperolein A and what are its expected bioactivities?

(E)-Piperolein A is a natural product found in plants of the Piper genus, such as black pepper (Piper nigrum)[1]. It belongs to the benzodioxole and N-acylpiperidine classes of organic compounds. While specific bioactivity data for (E)-Piperolein A is scarce, related piper amides exhibit a range of biological effects, including anti-inflammatory, cytotoxic, and neuroprotective activities[2][3]. Therefore, it is plausible that (E)-Piperolein A may possess similar properties.

2. How should I dissolve and store (E)-Piperolein A?

(E)-Piperolein A is practically insoluble in water but is soluble in dimethyl sulfoxide (DMSO). It is recommended to prepare a high-concentration stock solution in 100% DMSO and store it at -20°C or -80°C. For cell-based assays, the final concentration of DMSO in the culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

3. What are the common assays to test the bioactivity of (E)-Piperolein A?

Commonly employed assays for compounds like (E)-Piperolein A include:

• Cytotoxicity/Cell Viability Assays: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is frequently used to assess the effect of a compound on cell viability.

• Anti-inflammatory Assays: These often involve measuring the inhibition of inflammatory mediators in stimulated immune cells (e.g., RAW 264.7 macrophages). Key readouts include nitric oxide (NO) production (measured by the Griess assay) and prostaglandin E2 (PGE2) levels (measured by ELISA).

4. How can I ensure the quality and purity of my (E)-Piperolein A sample?

It is crucial to use highly purified (E)-Piperolein A for bioactivity studies to ensure that the observed effects are attributable to the compound itself. The purity can be assessed by techniques such as High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).

Troubleshooting Guide

This guide is designed to help you troubleshoot common issues that may lead to low reproducibility in (E)-Piperolein A bioactivity assays.

I. General Issues

Q1: My results are highly variable between experiments. What are the potential causes?

A1: High variability can stem from several factors:

• Compound Instability: (E)-Piperolein A, as an amide, may be susceptible to hydrolysis under physiological pH and temperature, altering its effective concentration over the course of the experiment[4][5][6]. The presence of a conjugated double bond system may also make it sensitive to light.

• Low Solubility and Precipitation: Due to its hydrophobic nature, (E)-Piperolein A may precipitate out of the aqueous cell culture medium, especially at higher concentrations.

• Inconsistent Cell Culture Conditions: Variations in cell passage number, cell density, and media composition can significantly impact cellular responses.

• Pipetting Errors: Inaccurate pipetting, especially of small volumes of viscous DMSO stock solutions, can lead to significant concentration errors.

II. Cytotoxicity (MTT) Assay

Q2: I am observing inconsistent IC50 values for (E)-Piperolein A in my MTT assays. Why might this be happening?

A2: In addition to the general issues listed above, consider the following:

• Interaction with Assay Reagents: Some natural products can directly react with MTT, leading to a false positive or negative result. It is important to run a control with (E)-Piperolein A in cell-free medium with MTT to check for any direct reduction of the dye.

• Precipitation at High Concentrations: If the compound precipitates, it can interfere with the spectrophotometer reading and will not be available to the cells, leading to an artificially high IC50. Visually inspect your plates for any signs of precipitation.

• Incubation Time: The optimal incubation time with (E)-Piperolein A may vary between cell lines. A time course experiment can help determine the most appropriate duration.

III. Anti-inflammatory (NO and PGE2) Assays

Q3: My (E)-Piperolein A treatment does not consistently inhibit nitric oxide (NO) production in LPS-stimulated RAW 264.7 cells. What should I check?

A3:

• Compound Stability in Media: (E)-Piperolein A might be degrading in the cell culture medium over the 18-24 hour incubation period typically used for NO assays. Consider performing a time-course stability study of the compound in your specific medium.

• Cytotoxicity: At higher concentrations, a decrease in NO production might be due to cytotoxicity rather than a specific anti-inflammatory effect. Always perform a concurrent cytotoxicity assay (e.g., MTT) at the same concentrations and incubation times to ensure that the observed inhibition of NO is not a result of cell death.

• LPS Potency: Ensure that the lipopolysaccharide (LPS) used for stimulation is potent and that the cells are responsive. The level of NO production in the positive control (LPS-stimulated cells without your compound) should be consistent across experiments.

Q4: I am seeing a "bell-shaped" dose-response curve in my assays, where the effect decreases at higher concentrations. What could be the cause?

A4: This can be due to the low solubility of (E)-Piperolein A. At higher concentrations, the compound may aggregate or precipitate out of solution, reducing its effective concentration and bioavailability to the cells.

Data Presentation

Table 1: Physicochemical Properties of (E)-Piperolein A

Property	Value	Source
Molecular Formula	C19H25NO3	[1]
Molecular Weight	315.4 g/mol	[1]
Water Solubility	Practically insoluble
Solubility	DMSO: 1 mg/mL
XLogP3	3.8	[1]

Table 2: Troubleshooting Checklist for Low Reproducibility

Potential Issue	Key Checkpoints	Recommended Action
Compound Integrity	Purity, Storage Conditions, Freeze-Thaw Cycles	Verify purity via HPLC/MS. Aliquot stock solutions to minimize freeze-thaw cycles.
Solubility & Stability	Visual inspection for precipitation, Time-course stability in media	Prepare fresh dilutions for each experiment. Consider using a stabilizing agent or a different delivery vehicle if stability is an issue.
Cell Culture	Consistent passage number, Seeding density, Media components	Use cells within a defined passage number range. Ensure consistent cell seeding density. Use the same batch of media and supplements.
Assay Protocol	Pipetting accuracy, Incubation times, Reagent quality	Calibrate pipettes regularly. Adhere strictly to optimized incubation times. Use fresh, high-quality reagents.
Data Analysis	Appropriate controls, Background subtraction, Statistical analysis	Include appropriate vehicle controls, positive controls, and cell-free controls. Ensure proper background subtraction. Use consistent statistical methods.

Experimental Protocols

MTT Cell Viability Assay

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of (E)-Piperolein A from a DMSO stock solution in cell culture medium. The final DMSO concentration should not exceed 0.5%. Replace the old medium with the medium containing different concentrations of (E)-Piperolein A. Include a vehicle control (medium with the same final concentration of DMSO) and a positive control for cytotoxicity if available.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the MTT-containing medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control.

Nitric Oxide (NO) Inhibition Assay

This protocol is based on the use of RAW 264.7 macrophage cells.

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

• Compound Treatment: Treat the cells with various concentrations of (E)-Piperolein A for 1 hour.

• Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) and incubate for 18-24 hours at 37°C.

• Griess Assay:

  • Transfer 50 µL of the cell culture supernatant to a new 96-well plate.

  • Add 50 µL of Griess Reagent I (1% sulfanilamide in 5% phosphoric acid) to each well and incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) and incubate for 5-10 minutes at room temperature, protected from light.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the concentration of nitrite using a sodium nitrite standard curve. Determine the percentage of NO inhibition relative to the LPS-stimulated control.

Prostaglandin E2 (PGE2) Inhibition Assay

• Cell Seeding and Treatment: Follow the same steps for cell seeding, compound treatment, and LPS stimulation as in the NO inhibition assay.

• Supernatant Collection: After the incubation period, collect the cell culture supernatants.

• PGE2 Measurement: Determine the concentration of PGE2 in the supernatants using a commercially available PGE2 ELISA kit, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage of PGE2 inhibition relative to the LPS-stimulated control.

Visualizations

Experimental and Troubleshooting Workflow

Caption: A general workflow for assessing the bioactivity of (E)-Piperolein A and a logical troubleshooting sequence in case of low reproducibility.

Hypothetical Anti-inflammatory Signaling Pathway

References

• 1. (E)-Piperolein A | C19H25NO3 | CID 11141599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Amides from Piper as a Diuretic: Behind the Ethnopharmacological Uses of Piper glabratum Kunth - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [PDF] Piperine-Type Amides: Review of the Chemical and Biological Characteristics | Semantic Scholar [semanticscholar.org]
• 4. Rapid hydrolysis of amides under physiological conditions: influence of the microenvironment on the stability of the amide bond - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. uregina.ca [uregina.ca]
• 6. The pH dependent mechanisms of non-enzymatic peptide bond cleavage reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scale-Up Production of Synthetic (E)-Piperolein A

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the scale-up production of synthetic (E)-Piperolein A.

Synthetic Pathway Overview

The synthesis of (E)-Piperolein A can be achieved through a convergent approach involving two key stages: the formation of an amide intermediate and a subsequent Wittig reaction to install the (E)-alkene.

Technical Support Center: Investigating the pH Stability of (E)-Piperolein A for Oral Formulation

Welcome to the technical support center for the investigation of (E)-Piperolein A's pH stability. This resource provides troubleshooting guidance and standardized protocols to assist researchers, scientists, and drug development professionals in designing and executing robust pH stability studies for (E)-Piperolein A, a compound with limited published stability data. The following information is based on established principles of forced degradation studies and general knowledge of the stability of amide-containing molecules.

Frequently Asked Questions (FAQs)

Q1: Where should I start with the pH stability study of (E)-Piperolein A?

A1: Begin by conducting a literature search for any stability data on (E)-Piperolein A or structurally similar compounds. Since specific data for (E)-Piperolein A is scarce, your initial experiments should involve a forced degradation study across a wide pH range (e.g., pH 1.2 to 12). This will help identify the pH values at which the compound is most labile and guide the design of more detailed kinetic studies.

Q2: What are the typical pH conditions I should test for an oral formulation?

A2: For an oral formulation, it is crucial to evaluate the stability of (E)-Piperolein A in pH conditions that mimic the gastrointestinal tract. Recommended pH values to test include:

• pH 1.2: Simulating gastric fluid.

• pH 4.5: Simulating the upper intestine.

• pH 6.8: Simulating the lower intestine.

• Neutral pH (7.0-7.4): To understand stability in neutral conditions.

• Basic pH (e.g., pH 9 and 12): To assess susceptibility to base-catalyzed hydrolysis.

Q3: What analytical technique is most suitable for quantifying (E)-Piperolein A and its degradants?

A3: High-Performance Liquid Chromatography (HPLC) with UV detection is a common and reliable method for quantifying small molecules like (E)-Piperolein A and its degradation products.[1][2] A stability-indicating HPLC method should be developed and validated to ensure it can separate the parent compound from all potential degradation products.[2][3]

Q4: How much degradation should I aim for in a forced degradation study?

A4: The goal is to achieve a target degradation of 5-20% of the active pharmaceutical ingredient (API).[4][5] Degradation below 5% may not be sufficient to identify and quantify degradation products accurately, while degradation above 20% can lead to the formation of secondary degradants that may not be relevant to real-time stability.[6]

Q5: (E)-Piperolein A has an amide bond. What kind of degradation should I expect?

A5: Amide bonds are susceptible to hydrolysis, which can be catalyzed by both acids and bases.[7][8] Therefore, you should anticipate degradation at low and high pH values. The degradation products would likely be the corresponding carboxylic acid and amine resulting from the cleavage of the amide linkage.

Troubleshooting Guide

Issue 1: I am not observing any degradation of (E)-Piperolein A, even at extreme pH values.

• Question: Have you tried increasing the temperature?

  • Answer: If no degradation is observed at room temperature, the experiment should be repeated at elevated temperatures (e.g., 50-60°C) to accelerate potential degradation.[9]

• Question: Is your analytical method sensitive enough to detect small changes?

  • Answer: Ensure your HPLC method is validated for its limit of detection (LOD) and limit of quantification (LOQ) to accurately measure small amounts of degradation products.

• Question: Have you extended the duration of the study?

  • Answer: Some compounds are highly stable, and degradation may only be apparent after a longer incubation period, potentially up to 7 days.

Issue 2: The recovery of (E)-Piperolein A is low across all pH values, including at the initial time point (T=0).

• Question: Is (E)-Piperolein A adsorbing to the container surface?

  • Answer: Test for adsorption by using different types of containers (e.g., polypropylene vs. glass) and by analyzing a sample immediately after preparation. Silanized glass vials can also minimize adsorption.

• Question: Is the compound precipitating out of solution?

  • Answer: (E)-Piperolein A may have poor aqueous solubility. Check for visible precipitate. You may need to use a co-solvent, but be aware that the co-solvent could influence the degradation kinetics.

Issue 3: I am seeing multiple degradation peaks in my HPLC chromatogram. How do I know which are the primary degradants?

• Question: Have you analyzed samples at multiple time points?

  • Answer: Analyzing samples at several time points can help distinguish between primary and secondary degradation products. Primary degradants will form first, and their concentration may decrease over time as they convert to secondary degradants.

• Question: Can you perform mass spectrometry (MS) analysis?

  • Answer: Coupling your HPLC to a mass spectrometer (LC-MS) can help in the identification of the degradation products by providing molecular weight information.

Issue 4: My HPLC peak for (E)-Piperolein A is showing significant tailing or broadening.

• Question: Is the pH of your mobile phase appropriate?

  • Answer: Ensure the pH of the mobile phase is compatible with the pKa of (E)-Piperolein A. For basic compounds, a mobile phase pH 2-3 units away from the pKa is recommended to ensure a single ionic form.

• Question: Have you checked for column overload?

  • Answer: Injecting too high a concentration of the sample can lead to peak asymmetry. Try diluting your sample.

• Question: Is there a possibility of interaction with the silica stationary phase?

  • Answer: Residual silanol groups on the column can interact with basic compounds. Using an end-capped column or adding a competing base (e.g., triethylamine) to the mobile phase can mitigate this.

Experimental Protocols

Protocol 1: pH Stability Study of (E)-Piperolein A

This protocol outlines the steps for conducting a forced degradation study to evaluate the pH stability of (E)-Piperolein A.

1. Materials and Reagents:

• (E)-Piperolein A reference standard

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Phosphate and citrate buffer salts

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• pH meter

2. Buffer Preparation: Prepare a series of buffers covering a wide pH range. Suggested buffers include:

• pH 1.2 (0.1 N HCl)

• pH 2.5 (Citrate buffer)

• pH 4.5 (Acetate buffer)

• pH 6.8 (Phosphate buffer)

• pH 7.4 (Phosphate buffer)

• pH 9.0 (Borate buffer)

• pH 12 (0.01 N NaOH)

3. Sample Preparation:

• Prepare a stock solution of (E)-Piperolein A in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• For each pH condition, dilute the stock solution with the respective buffer to a final concentration of approximately 100 µg/mL. Ensure the final concentration of the organic solvent is low (e.g., <5%) to avoid influencing the degradation kinetics.

4. Incubation:

• Incubate the prepared samples at a controlled temperature (e.g., 40°C or 60°C).

• Protect samples from light to prevent photolytic degradation.[10]

• Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, 12, 24, 48, and 72 hours).

• Immediately neutralize the acidic and basic samples to prevent further degradation before analysis. For example, acidic samples can be neutralized with an equivalent amount of base, and basic samples with an equivalent amount of acid.

5. HPLC Analysis:

• Analyze the samples using a validated stability-indicating HPLC method. An example of starting HPLC conditions could be:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or an appropriate buffer)

  • Flow Rate: 1.0 mL/min

  • Detection: UV at a wavelength where (E)-Piperolein A has maximum absorbance.

  • Injection Volume: 10 µL

• Quantify the amount of (E)-Piperolein A remaining at each time point relative to the T=0 sample.

6. Data Analysis:

• Calculate the percentage of (E)-Piperolein A remaining at each time point for each pH condition.

• Plot the natural logarithm of the percentage remaining versus time to determine the degradation rate constant (k) for each pH.

• A plot of log(k) versus pH can be generated to illustrate the pH-rate profile.

Data Presentation

Summarize the quantitative results from your pH stability study in a table similar to the one below for clear comparison.

pH	Temperature (°C)	Time (hours)	Initial Concentration (µg/mL)	Remaining (E)-Piperolein A (%)	Appearance of Solution
1.2	60	0	100.2	100.0	Clear
2
4
8
24
4.5	60	0	99.8	100.0	Clear
2
4
8
24
6.8	60	0	100.1	100.0	Clear
2
4
8
24
9.0	60	0	99.9	100.0	Clear
2
4
8
24

Mandatory Visualizations

Caption: Experimental workflow for pH stability testing of (E)-Piperolein A.

Caption: Troubleshooting workflow for common issues in pH stability studies.

References

• 1. Analytical Techniques for Stability Testing: HPLC – StabilityStudies.in [stabilitystudies.in]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. altabrisagroup.com [altabrisagroup.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. ajpsonline.com [ajpsonline.com]
• 6. acdlabs.com [acdlabs.com]
• 7. researchgate.net [researchgate.net]
• 8. uregina.ca [uregina.ca]
• 9. ijcrt.org [ijcrt.org]
• 10. database.ich.org [database.ich.org]

Technical Support Center: Optimizing Dosing Concentrations for (E)-Piperolein A In Vivo Studies

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in optimizing dosing concentrations for in vivo studies of (E)-Piperolein A and other novel natural compounds with limited prior characterization.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions researchers may have when designing and conducting in vivo studies with (E)-Piperolein A.

Q1: There is limited in vivo data available for (E)-Piperolein A. How do I determine a starting dose for my animal studies?

A1: For a novel compound like (E)-Piperolein A, a dose-range finding (DRF) study is the essential first step.[1] The starting dose for a DRF study can be estimated from in vitro cytotoxicity data (e.g., IC50 values). However, there is no direct mathematical conversion from an in vitro IC50 to an in vivo dose.[2] A common approach is to start with a low dose and gradually increase it to observe for any signs of toxicity.[3] It is also beneficial to review literature on structurally similar compounds. For instance, piperine, an analog of (E)-Piperolein A, has been studied in vivo, and its dosing in rodents can provide a preliminary reference point.

Q2: What are the key signs of toxicity I should monitor for in my dose-finding studies?

A2: Comprehensive safety and toxicity assessments are crucial.[3] Key indicators of toxicity in rodents include:

• Changes in body weight: A reduction in weight gain or a weight loss of up to 20% can be a sign of moderate toxicity.[4]

• Clinical observations: Monitor for changes in skin and fur, eyes and mucous membranes, respiratory and circulatory systems, autonomic and central nervous system responses, and changes in behavior such as lethargy.[5]

• Organ-specific toxicity: Blood tests for liver and kidney function can indicate organ-specific toxicity.[4]

• Mortality: While not the intended endpoint for a Maximum Tolerated Dose (MTD) study, any deaths must be recorded.[4]

Q3: (E)-Piperolein A is poorly soluble in water. What are the best formulation strategies for in vivo oral administration?

A3: Poor solubility is a common challenge with natural compounds.[6][7] Several strategies can be employed to improve the bioavailability of (E)-Piperolein A for oral administration:

• Solvent Selection: Utilize safe and tolerable excipients. A database of such excipients can aid in selecting an appropriate vehicle.[6]

• Particle Size Reduction: Decreasing the particle size through methods like micronization or nanosizing increases the surface area and can improve dissolution.[6][8]

• Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS) can enhance the solubility and absorption of lipophilic compounds.[7]

• Use of Surfactants: Surfactants like Tween 80 can be used to create stable suspensions or micellar solutions.[6]

Q4: How can I design an effective dose-range finding study?

A4: A well-designed dose-range finding study is critical for determining the Minimum Effective Dose (MED) and the Maximum Tolerated Dose (MTD).[1] Key considerations include:

• Animal Model: Select an appropriate animal model based on the research question.[3]

• Dosing Strategy: A dose escalation design is commonly used, where the dose is gradually increased until signs of toxicity are observed.[3]

• Group Size: Use a minimum number of animals to obtain statistically relevant data while adhering to ethical guidelines.

• Endpoints: Clearly define the toxicological and efficacy endpoints to be measured.[4]

Section 2: Troubleshooting Guide

This guide provides solutions to common problems encountered during in vivo studies with novel compounds like (E)-Piperolein A.

Problem	Potential Cause(s)	Troubleshooting Steps
High variability in animal response at a given dose.	- Improper animal handling and dosing technique.- Inconsistent formulation preparation.- Genetic or physiological differences within the animal cohort.	- Ensure all personnel are properly trained in oral gavage or other administration routes.[3][9]- Standardize the formulation preparation protocol to ensure homogeneity and consistent dosing.[6]- Randomize animals to different treatment groups to minimize the impact of individual variability.
No observable therapeutic effect even at the highest tolerated dose.	- Insufficient bioavailability of the compound.- The compound is not effective in the chosen animal model.- The selected dose range is too low.	- Re-evaluate the formulation to enhance solubility and absorption. Consider using bioavailability enhancers like piperine.[10][11]- Review the literature to confirm the appropriateness of the animal model for the disease under investigation.- If no toxicity is observed, consider cautiously escalating the dose further.
Unexpected animal mortality at a dose previously considered safe.	- Error in dose calculation or administration.- Contamination of the compound or vehicle.- Underlying health issues in the animal cohort.	- Double-check all dose calculations and ensure the accuracy of administration volumes.- Verify the purity of the compound and the sterility of the vehicle.- Perform a health screen of the animal colony to rule out underlying diseases.
Difficulty in administering the full dose due to formulation viscosity or precipitation.	- Poor solubility of the compound in the chosen vehicle.- High concentration of the compound leading to a viscous solution or suspension.	- Explore alternative vehicles or co-solvents to improve solubility.- Consider particle size reduction techniques to create a more stable suspension.[6]- If possible, reduce the concentration and increase the dosing volume (within acceptable limits for the animal model).[12]

Section 3: Quantitative Data Summary

The following tables summarize in vivo data for piperine and its analogs, which can serve as a reference for estimating the potential pharmacokinetic and toxicological profile of (E)-Piperolein A.

Table 1: Acute Toxicity of Piperine in Rodents

Species	Route of Administration	LD50 (mg/kg)	Reference(s)
Male Mice	Intravenous (i.v.)	15.1	[1]
Male Mice	Intraperitoneal (i.p.)	43	[1]
Male Mice	Subcutaneous (s.c.)	200	[1]
Male Mice	Intragastric (i.g.)	330	[1]
Male Mice	Intramuscular (i.m.)	400	[1]
Female Rats	Intraperitoneal (i.p.)	33.5	[1]
Female Rats	Intragastric (i.g.)	514	[1]

Table 2: Pharmacokinetic Parameters of Piperine in Rodents

Species	Dose and Route	Cmax	Tmax (hr)	t1/2 (hr)	AUC (µg*hr/mL)	Bioavailability (%)	Reference(s)
Wistar Rats	20 mg/kg (oral)	0.983 µg/mL	~2	1.224	7.53	24	[5]
Wistar Rats	10 mg/kg (i.v.)	-	-	7.999	15.6	-	[5]
Wistar Rats	10 mg/kg (oral)	~59 ng/mL	-	~6	-	-	[13]
Mice	20 mg/kg (i.p.)	51 ± 9 ng/g (brain)	3	-	-	-	[13]

Table 3: In Vivo Efficacy Doses of Piperine and Analogs in Mice

Compound	Animal Model	Dose and Route	Observed Effect	Reference(s)
Piperine	Swiss Male Mice	1.12, 2.25, 4.5 mg/kg (gavage) for 5 days	Immunomodulatory effects	[14]
Piperine Analog (HE-02)	Ehrlich Ascites Carcinoma	6.25, 12.5, 25 mg/kg (i.p.)	Reduced tumor cell viability	[15]
Piperine Analog (DE-07)	Ehrlich Ascites Carcinoma	12.5, 25, 50 mg/kg (i.p.)	Decreased tumor cell viability	[16]
Piperine	Magnesium Bioenhancer	10 mg/kg (i.p. or p.o.) for 5 days	Increased magnesium bioavailability in the lung	[17]

Section 4: Experimental Protocols

This section provides detailed methodologies for key experiments in the process of optimizing in vivo dosing for (E)-Piperolein A.

Protocol 1: Dose-Range Finding (DRF) and Maximum Tolerated Dose (MTD) Study in Mice

1. Objective: To determine the MTD of (E)-Piperolein A following a single oral administration in mice.

2. Materials:

• (E)-Piperolein A

• Vehicle (e.g., 0.5% carboxymethylcellulose in sterile water)

• Male and female mice (e.g., C57BL/6, 8-10 weeks old)

• Oral gavage needles (20-22 gauge)

• Syringes

• Animal balance

3. Procedure:

• Animal Acclimatization: Acclimatize animals to the facility for at least one week before the experiment.

• Dose Preparation: Prepare a stock solution of (E)-Piperolein A in the chosen vehicle. Prepare serial dilutions to achieve the desired dose concentrations.

• Dose Groups: Start with a minimum of 3 dose groups and a vehicle control group (n=3-5 mice per group, per sex). Based on piperine data, a starting dose could be in the range of 10-50 mg/kg. Subsequent dose levels can be increased by a factor of 2-3.

• Fasting: Fast the mice for 4-6 hours before dosing.

• Administration: Administer a single oral dose of the test compound or vehicle using an appropriate gavage needle. The volume should not exceed 10 mL/kg.[12]

• Observations:

  • Monitor animals continuously for the first 30 minutes, then periodically for the first 24 hours, and daily thereafter for 14 days.[5]

  • Record clinical signs of toxicity, including changes in behavior, appearance, and physiological functions.

  • Measure body weight daily for the first week and then weekly.

• Endpoint: The MTD is defined as the highest dose that does not cause mortality or serious signs of toxicity (e.g., >20% body weight loss).[4]

• Data Analysis: Analyze body weight changes and clinical observation scores.

Protocol 2: Preliminary In Vivo Efficacy Study

1. Objective: To evaluate the preliminary efficacy of (E)-Piperolein A in a relevant disease model.

2. Materials:

• (E)-Piperolein A

• Vehicle

• Appropriate animal model of disease

• Dosing equipment as in Protocol 1

3. Procedure:

• Dose Selection: Based on the MTD study, select 2-3 dose levels for the efficacy study (e.g., MTD, 1/2 MTD, and 1/4 MTD).

• Animal Groups: Randomize animals into treatment groups, a vehicle control group, and potentially a positive control group (n=8-10 animals per group).

• Administration: Administer the compound or vehicle according to a predetermined schedule (e.g., once daily by oral gavage) for the duration of the study.

• Efficacy Assessment: Monitor relevant efficacy endpoints throughout the study. This will be specific to the disease model (e.g., tumor volume in a cancer model, inflammatory markers in an inflammation model).

• Toxicity Monitoring: Continue to monitor for signs of toxicity as described in the MTD protocol.

• Data Analysis: Analyze the efficacy endpoints using appropriate statistical methods to determine if there is a significant therapeutic effect of (E)-Piperolein A compared to the control group.

Section 5: Visualizations

Diagram 1: Experimental Workflow for In Vivo Dosing Optimization

References

• 1. researchgate.net [researchgate.net]
• 2. Dot Language (graph based diagrams) | by Dinis Cruz | Medium [medium.com]
• 3. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. livar.net [livar.net]
• 11. EVALUATION OF BIOENHANCING EFFECT OF PIPERINE AND ITS ANALOGS ON THE PHARMACOKINETICS OF VERAPAMIL | International Journal of Pharmaceutical Sciences and Drug Research [ijpsdronline.com]
• 12. iacuc.wsu.edu [iacuc.wsu.edu]
• 13. Molecular and pharmacological aspects of piperine as a potential molecule for disease prevention and management: evidence from clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Immunotoxicological effects of piperine in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Th1-Biased Immunomodulation and In Vivo Antitumor Effect of a Novel Piperine Analogue - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Piperine's Anticancer Efficacy on Various Cancer Cell Lines

An Objective Guide for Researchers and Drug Development Professionals

In the quest for novel anticancer agents, natural compounds have emerged as a promising frontier. This guide provides a comprehensive comparison of the anticancer effects of piperine, an alkaloid derived from black pepper and a structural analog of (E)-Piperolein A, on various cancer cell lines. While direct experimental data on (E)-Piperolein A is limited in the public domain, the extensive research on piperine offers valuable insights into the potential mechanisms and efficacy of this class of compounds. This document summarizes key quantitative data, details experimental methodologies, and visualizes the underlying signaling pathways to aid researchers in their exploration of piperine and related molecules as potential therapeutic agents.

Data Presentation: Anticancer Effects of Piperine

The following tables summarize the cytotoxic, apoptotic, and cell cycle effects of piperine on different cancer cell lines as reported in various studies.

Table 1: Cytotoxicity of Piperine (IC50 Values)

Cell Line	Cancer Type	IC50 (µM)	Reference
Tongue Squamous Cell Carcinoma	Oral Cancer	21.2	[1][2]
SK-MEL-28	Melanoma	Concentration-dependent inhibition	[3][4]
B16F0	Melanoma	Concentration-dependent inhibition	[3][4]
HGC-27	Gastric Cancer	Dose-dependent inhibition	[5]
DLD-1	Colorectal Cancer	Significant reduction at 125 µM and 250 µM	[6][7]
SW480	Colorectal Cancer	Effective suppression of viability	[6][8]
HT-29	Colorectal Cancer	Effective suppression of viability	[6][8]
Caco-2	Colorectal Cancer	Effective suppression of viability	[6][8][9]
A375SM	Melanoma	Growth inhibition	[10]
A375P	Melanoma	Growth inhibition	[10]
HCT 116	Colon Cancer	More sensitive than Caco-2	[9]
CCRF-CEM	Leukemia	More sensitive than CEM/ADR 5000	[9]

Table 2: Apoptotic and Cell Cycle Effects of Piperine

Cell Line	Effect	Observations	Reference
Tongue Squamous Cell Carcinoma	Apoptosis Induction	Combined apoptotic and necrotic cells: 31.14%	[1][2]
Tongue Squamous Cell Carcinoma	Cell Cycle Arrest	Increase in G1 to S phases, reduction in G2/M phase	[1][2]
Melanoma (SK-MEL-28, B16F0)	Cell Cycle Arrest	G1 phase arrest	[3][4]
Gastric Cancer (HGC-27)	Apoptosis Induction	Dose-dependent increase in apoptosis	[5]
Colorectal Cancer (DLD-1)	Apoptosis Induction & Cell Cycle Arrest	G1 phase arrest and promotion of apoptosis	[6][8]
Oral Squamous Carcinoma (KB)	Cell Cycle Arrest	G2/M phase arrest	[11]
Ovarian Cancer (OVCAR-3)	Cell Cycle Arrest	G2/M phase arrest	[12]

Experimental Protocols

This section outlines the methodologies for key experiments frequently cited in the studies of piperine's anticancer effects.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Cancer cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Treatment: The cells are then treated with various concentrations of piperine (or a vehicle control, typically DMSO) and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for a few hours. Viable cells with active mitochondrial dehydrogenases convert the yellow MTT to purple formazan crystals.

• Solubilization: The formazan crystals are solubilized by adding a solubilizing agent, such as DMSO or isopropanol.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured at a specific wavelength (typically between 500 and 600 nm) using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: The percentage of cell viability is calculated relative to the control group. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then determined.[13]

Apoptosis Assay (Flow Cytometry with Annexin V/PI Staining)

• Cell Treatment: Cells are treated with piperine at the desired concentrations and for the specified time.

• Cell Harvesting: Both floating and adherent cells are collected, washed with cold phosphate-buffered saline (PBS).

• Staining: The cells are resuspended in Annexin V binding buffer and stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol. Annexin V binds to phosphatidylserine on the outer leaflet of the cell membrane of apoptotic cells, while PI stains the nucleus of late apoptotic or necrotic cells with compromised membranes.

• Flow Cytometry Analysis: The stained cells are analyzed by a flow cytometer. The data allows for the quantification of viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.[1][5]

Cell Cycle Analysis (Flow Cytometry with PI Staining)

• Cell Treatment and Harvesting: Similar to the apoptosis assay, cells are treated with piperine and then harvested.

• Fixation: The cells are fixed in cold 70% ethanol to permeabilize the cell membrane.

• Staining: The fixed cells are washed and then stained with a solution containing PI and RNase A. PI intercalates with DNA, and RNase A ensures that only DNA is stained.

• Flow Cytometry Analysis: The DNA content of the cells is measured by a flow cytometer. The resulting histogram allows for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[1][3][4]

Mandatory Visualizations

Experimental Workflow for Assessing Anticancer Effects

Caption: General experimental workflow for validating the anticancer effects of a compound on specific cell lines.

Signaling Pathways Modulated by Piperine

Caption: Simplified diagram of signaling pathways modulated by piperine leading to cell cycle arrest and apoptosis.

References

• 1. The Anticancer Effect of Piperine on Tongue Squamous Cell Carcinoma Cell Line [journals.ekb.eg]
• 2. asdj.journals.ekb.eg [asdj.journals.ekb.eg]
• 3. Piperine Causes G1 Phase Cell Cycle Arrest and Apoptosis in Melanoma Cells through Checkpoint Kinase-1 Activation | PLOS One [journals.plos.org]
• 4. Piperine Causes G1 Phase Cell Cycle Arrest and Apoptosis in Melanoma Cells through Checkpoint Kinase-1 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanism of piperine in affecting apoptosis and proliferation of gastric cancer cells via ROS‐mitochondria‐associated signalling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Piperine Induces Apoptosis and Cell Cycle Arrest via Multiple Oxidative Stress Mechanisms and Regulation of PI3K/Akt and MAPK Signaling in Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Piperine Induces Apoptosis and Cell Cycle Arrest via Multiple Oxidative Stress Mechanisms and Regulation of PI3K/Akt and MAPK Signaling in Colorectal Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives [frontiersin.org]
• 13. Piperine Enhances the Anticancer Effects of Cisplatin on Tongue Squamous Cell Carcinoma Cell Line by Inducing Cell Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of (E)-Piperolein A and its Synthetic Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of (E)-Piperolein A and its synthetic analogs, focusing on their anti-inflammatory and cytotoxic properties. Due to the limited availability of comprehensive SAR studies specifically on (E)-Piperolein A, this guide draws upon data from structurally related compounds, primarily other piperamides and piperlotines, to infer potential relationships and guide future research.

Introduction to (E)-Piperolein A

(E)-Piperolein A, chemically known as (E)-7-(1,3-benzodioxol-5-yl)-1-(piperidin-1-yl)hept-6-en-1-one, is a naturally occurring compound found in plants of the Piper genus. It belongs to the family of piperamides, which are known for a wide range of biological activities. The core structure of (E)-Piperolein A features a benzodioxole ring connected via an unsaturated acyl chain to a piperidine moiety. This structural motif is shared by many bioactive natural products, including piperine, the major alkaloid in black pepper.

Comparative Biological Activity

The biological activities of (E)-Piperolein A and its analogs are influenced by modifications to three key structural components: the benzodioxole ring, the unsaturated acyl chain, and the piperidine ring. This section compares the anti-inflammatory and cytotoxic activities of various analogs, with data compiled from studies on structurally similar compounds.

Anti-inflammatory Activity

The anti-inflammatory potential of (E)-Piperolein A and its analogs is often evaluated using the carrageenan-induced paw edema model in rodents. The following table summarizes the anti-inflammatory activity of a series of "piperlotines," which share the core structure of (E)-Piperolein A but with variations in the acyl chain and substitutions on the aromatic ring.

Table 1: Anti-inflammatory Activity of (E)-Piperolein A Analogs (Piperlotines)

Compound	Structure	% Inhibition of Edema (5h)
Indomethacin	(Positive Control)	55.4 ± 3.2
Piperlotine A	R = H, n=1	32.21
Analog 1	R = 3-OMe, n=1	41.76
Piperlotine C	R = 3,4,5-triOMe, n=1	42.24
Analog 2	R = 4-CF3, n=1	48.9
Analog 3	R = 4-NO2, n=1	- (Pro-inflammatory)

Data adapted from a study on piperlotines. The exact structure of (E)-Piperolein A was not explicitly tested in this series, but Piperlotine A is a close structural analog.

Structure-Activity Relationship for Anti-inflammatory Activity:

• Aromatic Ring Substitution: The presence of electron-donating groups (e.g., methoxy) on the aromatic ring appears to enhance anti-inflammatory activity compared to the unsubstituted analog (Piperlotine A). The trifluoromethyl group (a strong electron-withdrawing group) at the para position also shows good activity. In contrast, a nitro group at the para position resulted in a pro-inflammatory effect.

• Acyl Chain: While not systematically varied in this dataset, the length and degree of unsaturation of the acyl chain are known to be critical for the activity of piperamides.

Cytotoxic Activity

The cytotoxic activity of piperamides is of interest for their potential as anticancer agents. The following table presents the cytotoxic activity of Piperolein B, a close structural analog of (E)-Piperolein A, and its synthetic derivatives against various cancer cell lines.

Table 2: Cytotoxic Activity of Piperolein B and its Analogs (IC50 in µM)

Compound	Structure	HCT116 (Colon)	EJ (Bladder)	HeLa (Cervical)
Piperolein B	Piperidine amide	> 50	> 50	> 50
Isopiperolein B	Pyrrolidine amide	25	30	20
Piperamide C9:1(8E)	Pyrrolidine amide, shorter chain	15	20	12

Data adapted from a study on Piperolein B and its analogs.[1]

Structure-Activity Relationship for Cytotoxic Activity:

• Amide Moiety: Replacement of the piperidine ring with a pyrrolidine ring (Isopiperolein B and Piperamide C9:1(8E)) significantly increases cytotoxic activity.[1]

• Acyl Chain Length: A shorter acyl chain, as seen in Piperamide C9:1(8E) compared to Isopiperolein B, appears to enhance cytotoxicity.[1]

Experimental Protocols

Carrageenan-Induced Paw Edema Assay

This in vivo assay is a standard method for evaluating the acute anti-inflammatory activity of compounds.[2][3][4][5]

Protocol:

• Animal Model: Male Swiss albino mice (25-30 g) are typically used.

• Groups: Animals are divided into control, standard (e.g., Indomethacin, 10 mg/kg), and test groups (various doses of the compound).

• Compound Administration: Test compounds and the standard drug are administered orally or intraperitoneally 1 hour before carrageenan injection. The control group receives the vehicle.

• Induction of Edema: 0.1 mL of 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw.

• Measurement of Paw Volume: Paw volume is measured using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.

• Calculation of Inhibition: The percentage of inhibition of edema is calculated using the formula: % Inhibition = [ (Vc - Vt) / Vc ] * 100 where Vc is the mean paw volume in the control group and Vt is the mean paw volume in the treated group.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[6][7][8][9][10]

Protocol:

• Cell Culture: Human cancer cell lines (e.g., HCT116, HeLa, MCF-7) are cultured in appropriate media and conditions.

• Seeding: Cells are seeded in 96-well plates at a density of 1 x 10^4 cells/well and allowed to attach overnight.

• Compound Treatment: Cells are treated with various concentrations of the test compounds for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Calculation of IC50: The concentration of the compound that causes 50% inhibition of cell growth (IC50) is determined by plotting the percentage of viable cells against the compound concentration.

Signaling Pathways

The biological activities of piperamides are often mediated through the modulation of key signaling pathways involved in inflammation and cancer. Based on studies of related compounds like piperine, (E)-Piperolein A and its analogs may exert their effects through the following pathways:

TGF-β Signaling Pathway

The Transforming Growth Factor-β (TGF-β) pathway plays a dual role in cancer, acting as a tumor suppressor in the early stages and a promoter of metastasis in later stages.[1][11][12][13][14] Piperine has been shown to inhibit TGF-β signaling, which is implicated in epithelial-mesenchymal transition (EMT), a key process in cancer metastasis.

Caption: TGF-β signaling pathway and potential inhibition by (E)-Piperolein A.

PI3K/Akt Signaling Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is a crucial intracellular signaling pathway that regulates cell survival, proliferation, and apoptosis.[15][16][17][18][19] Its dysregulation is frequently observed in cancer. Piperine has been shown to induce apoptosis in cancer cells by inhibiting the PI3K/Akt pathway.

Caption: PI3K/Akt signaling pathway and potential inhibition by (E)-Piperolein A.

Conclusion and Future Directions

The structure-activity relationship of (E)-Piperolein A and its analogs suggests that modifications to the aromatic ring, acyl chain, and amide moiety can significantly impact their anti-inflammatory and cytotoxic activities. The replacement of the piperidine ring with a pyrrolidine and optimization of the acyl chain length appear to be promising strategies for enhancing cytotoxicity. For anti-inflammatory activity, substitutions on the benzodioxole ring play a crucial role.

Future research should focus on the systematic synthesis and biological evaluation of a focused library of (E)-Piperolein A analogs to establish a more definitive SAR. This should include variations in:

• Aromatic ring substitutions: Exploring a wider range of electron-donating and electron-withdrawing groups at different positions.

• Acyl chain: Varying the length, saturation, and isomerization of the acyl chain.

• Amide moiety: Investigating a broader range of cyclic and acyclic amine substitutions.

Such studies, coupled with detailed mechanistic investigations into their effects on signaling pathways like TGF-β and PI3K/Akt, will be crucial for the development of potent and selective therapeutic agents based on the (E)-Piperolein A scaffold.

References

• 1. researchgate.net [researchgate.net]
• 2. Piperine and Derivatives: Trends in Structure-Activity Relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis and Anti-Melanoma Activity of Acryloyl Pyridinone Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Benzophenone-N-ethyl piperidine ether analogues--synthesis and efficacy as anti-inflammatory agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and Biological Evaluation of Piperazine Hybridized Coumarin Indolylcyanoenones with Antibacterial Potential [mdpi.com]
• 10. Design, synthesis and in vitro cytotoxicity evaluation of indolo–pyrazoles grafted with thiazolidinone as tubulin polymerization inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. oaji.net [oaji.net]
• 12. researchgate.net [researchgate.net]
• 13. (E,E)-1-[7-(1,3-Benzodioxol-5-yl)-2,6-heptadienoyl]piperidine | C19H23NO3 | CID 10041277 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. (E)-Piperolein A | C19H25NO3 | CID 11141599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Synthesis and biological evaluation of piperamide analogues as HDAC inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. dndi.org [dndi.org]
• 18. search.library.dartmouth.edu [search.library.dartmouth.edu]
• 19. mdpi.com [mdpi.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for (E)-Piperolein A

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various analytical methods for the qualitative and quantitative analysis of (E)-Piperolein A, a naturally occurring amide found in various Piper species. The selection of an appropriate analytical technique is critical for ensuring the accuracy, precision, and reliability of experimental data in research, quality control, and drug development. This document outlines the performance characteristics of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Thin-Layer Chromatography (HPTLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy, supported by experimental data and detailed methodologies for similar compounds.

Data Presentation: A Comparative Analysis of Method Performance

The following tables summarize the key performance indicators for HPLC, GC-MS, and HPTLC, derived from validation studies on piperine and other closely related Piper amides. These values provide a benchmark for what can be expected when developing and validating methods for (E)-Piperolein A.

Table 1: High-Performance Liquid Chromatography (HPLC) Method Parameters

Parameter	Reported Performance for Piper Amides	Reference
Linearity (r²)	> 0.998	[1][2]
Precision (%RSD)	< 2%	[2][3]
Accuracy (% Recovery)	99.29% - 103.78%	[1][3]
Limit of Detection (LOD)	0.015 µg/mL	[2]
Limit of Quantification (LOQ)	0.044 µg/mL - 4.03 µg/mL	[1][2]

Table 2: Gas Chromatography-Mass Spectrometry (GC-MS) Method Parameters

Parameter	Reported Performance for Piper Amides and other Phytochemicals	Reference
Linearity (r²)	> 0.999	[4]
Precision (%RSD)	< 2.56%	[4]
Accuracy (% Recovery)	98.3% - 101.6%	[4]
Limit of Detection (LOD)	0.002 µg/mL	[5]
Limit of Quantification (LOQ)	0.008 µg/mL	[5]

Table 3: High-Performance Thin-Layer Chromatography (HPTLC) Method Parameters

Parameter	Reported Performance for Piper Amides	Reference
Linearity (r²)	> 0.997	[6]
Precision (%CV)	< 2%	[7]
Accuracy (% Recovery)	98.82% - 101.84%	[8]
Limit of Detection (LOD)	3.38 ng/band	[8]
Limit of Quantification (LOQ)	10.14 ng/band	[8]

Experimental Protocols

Detailed methodologies for each analytical technique are provided below. These protocols are based on established methods for related compounds and can be adapted for the analysis of (E)-Piperolein A.

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and widely used technique for the quantification of non-volatile and thermally unstable compounds like (E)-Piperolein A.

Methodology:

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector (DAD) is suitable.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[3]

• Mobile Phase: A gradient or isocratic elution using a mixture of acetonitrile and water, often with a small percentage of acid (e.g., 0.1% formic acid or acetic acid) to improve peak shape. A typical mobile phase composition is acetonitrile:water (60:40, v/v).[2][3]

• Flow Rate: A flow rate of 1.0 mL/min is generally employed.[2][3]

• Detection: Detection is typically performed at the maximum absorbance wavelength (λmax) of the analyte. For piperine, this is around 340-343 nm.[2][9] The λmax for (E)-Piperolein A should be determined experimentally.

• Sample Preparation: Samples are typically extracted with a suitable organic solvent such as methanol or ethanol, filtered, and diluted to an appropriate concentration with the mobile phase.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and thermally stable compounds. While amides can be analyzed by GC-MS, derivatization may sometimes be necessary to improve volatility and thermal stability.

Methodology:

• Instrumentation: A GC system coupled to a Mass Spectrometer (MS) with an electron ionization (EI) source.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness) is typically used.[10]

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[10]

• Oven Temperature Program: A temperature gradient is used to separate compounds with different boiling points. A typical program might start at a lower temperature (e.g., 100°C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 280-300°C).[10][11]

• Injector and Detector Temperature: The injector and detector temperatures are typically set at 250°C and 280°C, respectively.[11]

• Mass Spectrometry: Mass spectra are acquired in full scan mode over a mass range of m/z 50-550. Identification is based on the comparison of retention times and mass spectra with those of reference standards or spectral libraries.[11]

• Sample Preparation: Samples are extracted with a volatile organic solvent (e.g., hexane, ethyl acetate), filtered, and concentrated. Derivatization with an agent like BSTFA may be employed if necessary.

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a planar chromatographic technique that is well-suited for the rapid and simultaneous analysis of multiple samples. It is a cost-effective method for screening and quantification.

Methodology:

• Plates: Pre-coated silica gel 60 F254 HPTLC plates are commonly used as the stationary phase.[7]

• Sample Application: Samples and standards are applied to the plate as bands using an automated applicator.[7]

• Mobile Phase: A mixture of non-polar and polar solvents is used for development. A common mobile phase for piperine is toluene:ethyl acetate (7:3, v/v).[7]

• Development: The plate is developed in a saturated twin-trough chamber.[7]

• Detection and Quantification: After development, the plate is dried and the spots are visualized under UV light (e.g., 254 nm or 366 nm). Densitometric scanning is used for quantification at the λmax of the analyte.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled technique for the structural elucidation of organic molecules. It provides detailed information about the chemical environment of atoms within a molecule.

Methodology:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is required for detailed structural analysis.[12]

• Sample Preparation: A few milligrams of the purified compound are dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).[12]

• Experiments: A suite of 1D and 2D NMR experiments are performed to fully characterize the structure:

  • ¹H NMR: Provides information about the number, type, and connectivity of protons.

  • ¹³C NMR: Provides information about the carbon skeleton.

  • COSY (Correlation Spectroscopy): Shows correlations between coupled protons.[12]

  • HSQC (Heteronuclear Single Quantum Coherence): Shows correlations between protons and their directly attached carbons.[12]

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds, which is crucial for piecing together the molecular structure.[12]

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information about the spatial proximity of protons, which is important for determining stereochemistry.[12]

• Data Analysis: The chemical shifts, coupling constants, and cross-peaks from the various NMR spectra are analyzed to deduce the complete chemical structure of (E)-Piperolein A.

Mandatory Visualizations

Experimental Workflow for Method Cross-Validation

The following diagram illustrates a typical workflow for the cross-validation of different analytical methods.

Caption: Workflow for the cross-validation of analytical methods.

Logical Relationship of Analytical Techniques

The following diagram illustrates the logical relationship and primary applications of the discussed analytical techniques for the analysis of (E)-Piperolein A.

Caption: Applications of analytical techniques for (E)-Piperolein A.

Conclusion

The choice of an analytical method for (E)-Piperolein A depends on the specific research question. For accurate and precise quantification, a validated HPLC method is often the gold standard. GC-MS offers excellent sensitivity and selectivity, particularly for volatile impurities, and provides structural information for identification. HPTLC is a valuable tool for high-throughput screening and quality control due to its speed and cost-effectiveness. For unambiguous structure elucidation and confirmation, NMR spectroscopy is indispensable.

Cross-validation of these methods is crucial to ensure data consistency and reliability, especially when transferring methods between laboratories or using different techniques within a single study. By understanding the strengths and limitations of each method, researchers can make informed decisions to ensure the quality and integrity of their data.

References

• 1. Analysis of amide compounds in different parts of Piper ovatum Vahl by high-performance liquid chromatographic - PMC [pmc.ncbi.nlm.nih.gov]
• 2. archives.ijper.org [archives.ijper.org]
• 3. florajournal.com [florajournal.com]
• 4. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scholars.direct [scholars.direct]
• 6. researchgate.net [researchgate.net]
• 7. A rapid HPTLC method to estimate piperine in Ayurvedic formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Combining Normal/Reversed-Phase HPTLC with Univariate Calibration for the Piperine Quantification with Traditional and Ultrasound-Assisted Extracts of Various Food Spices of Piper nigrum L. under Green Analytical Chemistry Viewpoint - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]

A Comparative Analysis of Piper Alkaloids: Unveiling Their Therapeutic Potential

While a direct comparative study involving (E)-Piperolein A is not feasible due to a lack of available scientific data on its biological activities, this guide provides a comprehensive comparison of other well-researched Piper alkaloids, primarily focusing on Piperine and Piperlongumine. This document is intended for researchers, scientists, and drug development professionals, offering a synthesis of current experimental data on the cytotoxic, anti-inflammatory, and antimicrobial properties of these compounds, alongside detailed experimental protocols and visualization of key signaling pathways.

Introduction to Piper Alkaloids

The Piper genus of plants is a rich source of bioactive amide alkaloids, which have been extensively studied for their diverse pharmacological effects. Among these, piperine, the primary pungent component of black pepper (Piper nigrum), and piperlongumine, found in long pepper (Piper longum), have emerged as promising candidates for drug development due to their potent anti-inflammatory, anticancer, and antimicrobial activities.[1][2] This guide delves into a comparative analysis of these and other related Piper alkaloids, presenting quantitative data, experimental methodologies, and the molecular mechanisms underlying their biological actions.

Data Presentation: A Comparative Overview of Biological Activities

The following tables summarize the quantitative data on the cytotoxic, anti-inflammatory, and antimicrobial activities of various Piper alkaloids based on available experimental evidence.

Table 1: Cytotoxic Activity of Piper Alkaloids against Cancer Cell Lines

Alkaloid	Cancer Cell Line	Assay	IC50 (µM)	Reference
Piperine	HepG2 (Hepatocellular carcinoma)	MTT Assay	97	[3]
Hep3B (Hepatocellular carcinoma)	MTT Assay	58	[3]
K562 (Chronic Myeloid Leukemia)	MTT Assay	>150 (96h)	[4]
Lucena-1 (MDR Leukemia)	MTT Assay	~75 (96h)	[4]
FEPS (MDR Leukemia)	MTT Assay	~25 (96h)	[4]
Piperlongumine	HL-60 (Human Leukemia)	Cell Proliferation	Moderate	[4]
Piperolein B	HCT116 (Colon Carcinoma)	Cell Viability	>10, <100	[5]
EJ (Bladder Carcinoma)	Cell Viability	>10, <100	[5]
Isopiperolein B	HCT116 (Colon Carcinoma)	Cell Viability	~30	[5]
EJ (Bladder Carcinoma)	Cell Viability	~30	[5]
Piperamide C9:1(8E)	HCT116 (Colon Carcinoma)	Cell Viability	>10, <100	[5]
EJ (Bladder Carcinoma)	Cell Viability	>10, <100	[5]

Table 2: Anti-inflammatory Activity of Piper Alkaloids

Alkaloid	Model	Parameter Measured	Inhibition	Reference
Piperine	IL-1β-stimulated synoviocytes	PGE2 production	Significant at 10 µg/mL	[6][7]
Adjuvant-induced arthritic rats	Paw volume, lysosomal enzymes	Significant reduction	[8]
Carrageenan-induced paw edema	Edema	Significant reduction	[9]
Piperlongumine	Not specified	Not specified	Not specified	Not specified
(E)-Piperolein A	No data available	No data available	No data available

Table 3: Antimicrobial Activity of Piper Alkaloids

Alkaloid	Microorganism	Assay	MIC (µg/mL)	Reference
Piperine	Staphylococcus aureus	Not specified	Not specified	[10]
Piperolein B	MRSA	Molecular Docking	Strong binding affinity	[10]
(E)-Piperolein A	No data available	No data available	No data available

Experimental Protocols

This section provides an overview of the methodologies used in the cited studies to evaluate the biological activities of Piper alkaloids.

Cytotoxicity Assays

MTT Assay: The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of the Piper alkaloids for a specified duration (e.g., 48 or 72 hours).

• MTT Incubation: MTT solution is added to each well and incubated to allow the formation of formazan crystals by viable cells.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is then calculated.[3]

Anti-inflammatory Assays

Inhibition of Prostaglandin E2 (PGE2) Production: This assay measures the ability of a compound to inhibit the production of the pro-inflammatory mediator PGE2 in stimulated cells.

• Cell Culture: Fibroblast-like synoviocytes are cultured and stimulated with interleukin-1β (IL-1β) in the presence or absence of the test compound.[6][7]

• Supernatant Collection: After incubation, the cell culture supernatant is collected.

• PGE2 Measurement: The concentration of PGE2 in the supernatant is quantified using an Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions.

Adjuvant-Induced Arthritis in Rats: This in vivo model is used to evaluate the anti-arthritic and anti-inflammatory potential of compounds.

• Induction of Arthritis: Arthritis is induced in rats by intradermal injection of heat-killed Mycobacterium tuberculosis.[8]

• Compound Administration: The test compound (e.g., piperine) is administered to the rats, typically orally or intraperitoneally, for a defined period.

• Assessment of Inflammation: The severity of arthritis is assessed by measuring paw volume, and by histological analysis of the joints to evaluate synovial hyperplasia and mononuclear infiltration.[8]

Antimicrobial Assays

Molecular Docking: This computational method is used to predict the binding affinity and interaction between a ligand (e.g., a Piper alkaloid) and a target protein of a microorganism.

• Target and Ligand Preparation: The 3D structures of the target protein (e.g., MRSA proteins) and the ligand are prepared.

• Docking Simulation: A docking program is used to simulate the binding of the ligand to the active site of the target protein.

• Analysis: The binding energy and the interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein are analyzed to predict the inhibitory potential of the compound.[10]

Signaling Pathways and Mechanisms of Action

The biological activities of piperine and piperlongumine are mediated through their interaction with various cellular signaling pathways.

Piperine Signaling Pathways

Piperine has been shown to exert its anti-inflammatory and anticancer effects by modulating several key signaling pathways, including the NF-κB and MAPK pathways.

Caption: Piperine's anti-inflammatory mechanism via inhibition of NF-κB and MAPK pathways.

Piperlongumine Signaling Pathways

Piperlongumine's anticancer activity is largely attributed to its ability to induce oxidative stress and modulate signaling pathways involved in cell survival and apoptosis.

Caption: Piperlongumine induces apoptosis via ROS generation and modulation of PI3K/Akt/mTOR and JNK pathways.

Conclusion

The available scientific literature provides a strong foundation for the therapeutic potential of Piper alkaloids, particularly piperine and piperlongumine. Their demonstrated efficacy in preclinical models of cancer and inflammation, coupled with a growing understanding of their molecular mechanisms, positions them as valuable lead compounds for drug discovery and development. While data on (E)-Piperolein A remains elusive, the broader family of Piper amides continues to be a fertile ground for the discovery of novel therapeutic agents. Further research is warranted to fully elucidate the structure-activity relationships within this class of compounds and to translate the promising preclinical findings into clinical applications.

References

• 1. (E)-Piperolein A | C19H25NO3 | CID 11141599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Two new amides with cytotoxic activity from the fruits of Piper longum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel Amides Derivative with Antimicrobial Activity of Piper betle var. nigra Leaves from Indonesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Eight new amide alkaloids from Piper Longum and their anti-inflammatory activities [pubmed.ncbi.nlm.nih.gov]
• 8. Cytotoxic amides from Piper sintenense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Cytotoxic amide alkaloids from Piper boehmeriaefolium - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Action of (E)-Piperolein A: A Comparative Guide to its Proposed Mechanism

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the proposed mechanism of action for (E)-Piperolein A, benchmarked against established alternative therapeutic agents. Due to the limited direct experimental data on (E)-Piperolein A, its mechanism is inferred from its structurally similar and well-researched analog, piperine.

(E)-Piperolein A, a natural compound found in plants of the Piper genus, shares significant structural homology with piperine, the major alkaloid in black pepper.[1][2][3] Extensive research into piperine has revealed its potent anti-cancer and anti-inflammatory properties, primarily attributed to its modulation of the Transforming Growth Factor-beta (TGF-β) and Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathways.[4][5][6][7][8] This guide will, therefore, explore the proposed mechanism of (E)-Piperolein A through the lens of piperine's established biological activities and compare its potential efficacy with alternative inhibitors of these critical cellular pathways.

Proposed Signaling Pathways of (E)-Piperolein A

Based on the evidence from its structural analog piperine, (E)-Piperolein A is proposed to exert its biological effects through the modulation of two key signaling cascades: the TGF-β and PI3K/Akt pathways.

TGF-β Signaling Pathway

The TGF-β signaling pathway is a crucial regulator of cell growth, differentiation, and apoptosis. Its dysregulation is often implicated in cancer progression and fibrosis. Piperine has been shown to inhibit this pathway, thereby reducing the expression of downstream targets associated with cell proliferation and epithelial-mesenchymal transition (EMT).[4][8]

Proposed inhibition of the TGF-β signaling pathway by (E)-Piperolein A.

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a central signaling node that governs cell survival, proliferation, and metabolism. Constitutive activation of this pathway is a hallmark of many cancers. Piperine has been demonstrated to induce apoptosis in cancer cells by downregulating the PI3K/Akt pathway.[6][7]

Proposed inhibition of the PI3K/Akt signaling pathway by (E)-Piperolein A.

Comparative Performance Data

The following tables summarize the experimental data for piperine (as a proxy for (E)-Piperolein A) and alternative inhibitors of the TGF-β and PI3K/Akt pathways.

Table 1: Comparison of Inhibitory Activity on the TGF-β Pathway

Compound	Target	Cell Line	Assay	Key Findings	Reference
Piperine	TGF-β Signaling	A549 (Lung Adenocarcinoma)	Western Blot	Pretreatment with 40 and 80 µM piperine abrogated TGF-β1-induced expression of mesenchymal markers fibronectin (FN) and N-cadherin (N-cad).[4]	[4]
A549	qPCR	80 µM piperine significantly repressed TGF-β1-induced upregulation of mRNA levels for FN and N-cad.[4]	[4]
Galunisertib (LY2157299)	TGF-βRI (ALK5)	4T1-LP (Breast Tumor)	In vivo tumor growth	Dose-dependent anti-tumor activity with 50% of animals showing complete regressions at 150 mg/kg BID.[9]	[9]
HCC	Clinical Trial (Phase 2)	Median overall survival of 18.8 months in patients receiving 150 mg b.i.d. in combination with sorafenib.[10]	[10]

Table 2: Comparison of Inhibitory Activity on the PI3K/Akt Pathway

Compound	Target	Cell Line	Assay	Key Findings	Reference
Piperine	PI3K/Akt Signaling	SNU-16 (Gastric Cancer)	Western Blot	Dose-dependently decreased the expression of p-PI3K and p-Akt.[6]	[6]
SNU-16	Annexin V/PI Staining	Induced apoptosis in a dose-dependent manner.[6]	[6]
Buparlisib (BKM120)	Pan-Class I PI3K	Various Solid Tumors	Clinical Trials	Showed modest clinical efficacy as a single agent but promising when combined with other agents.[11]	[11]
Breast Cancer	Preclinical Models	Synergistic activity when combined with paclitaxel.[11]	[11]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate reproducibility and further investigation.

Western Blot Analysis for TGF-β and PI3K/Akt Pathway Proteins

This protocol provides a general framework for assessing the phosphorylation status and expression levels of key proteins in the TGF-β and PI3K/Akt signaling pathways.

General workflow for Western Blot analysis.

1. Cell Culture and Treatment:

• Culture cells (e.g., A549 or SNU-16) in appropriate media and conditions.

• Treat cells with desired concentrations of (E)-Piperolein A, piperine, or alternative inhibitors for the specified duration. Include a vehicle control.

2. Protein Extraction:

• Wash cells with ice-cold PBS.

• Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.

3. Protein Quantification:

• Determine the protein concentration of each lysate using a BCA protein assay kit.

4. SDS-PAGE:

• Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

• Load samples onto a polyacrylamide gel and separate proteins by electrophoresis.

5. Protein Transfer:

• Transfer the separated proteins from the gel to a PVDF membrane.

6. Blocking:

• Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

7. Antibody Incubation:

• Incubate the membrane with primary antibodies specific for the proteins of interest (e.g., p-SMAD2/3, SMAD2/3, p-Akt, Akt, GAPDH) overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST.

• Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again three times with TBST.

8. Detection:

• Add an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

9. Data Analysis:

• Quantify the band intensities using densitometry software and normalize to a loading control (e.g., GAPDH or β-actin).

Cell Viability Assay (MTT Assay)

1. Cell Seeding:

• Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and allow them to adhere overnight.

2. Compound Treatment:

• Treat cells with various concentrations of the test compounds for the desired time period (e.g., 24, 48, 72 hours).

3. MTT Incubation:

• Add MTT solution to each well and incubate for 4 hours at 37°C.

4. Formazan Solubilization:

• Remove the MTT solution and add DMSO to dissolve the formazan crystals.

5. Absorbance Measurement:

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the control.

Conclusion

While direct experimental evidence for the mechanism of action of (E)-Piperolein A is currently lacking, its structural similarity to piperine provides a strong rationale for proposing its role as an inhibitor of the TGF-β and PI3K/Akt signaling pathways. The compiled data on piperine demonstrates significant activity in these pathways, suggesting that (E)-Piperolein A may hold similar therapeutic potential. Further direct investigation into the biological effects of (E)-Piperolein A is warranted to confirm these proposed mechanisms and to fully elucidate its pharmacological profile in comparison to other established inhibitors. The experimental protocols provided herein offer a foundation for such future studies.

References

• 1. (E)-Piperolein A | C19H25NO3 | CID 11141599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Human Metabolome Database: Showing metabocard for (E)-Piperolein A (HMDB0030185) [hmdb.ca]
• 3. Showing Compound Piperolein A (FDB002001) - FooDB [foodb.ca]
• 4. Piperine Inhibits TGF-β Signaling Pathways and Disrupts EMT-Related Events in Human Lung Adenocarcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Multi-omics analysis reveals ACOT1 as the key target of piperine in Piper Longum-mediated gastric cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Piperine Inhibits Cell Proliferation and Induces Apoptosis of Human Gastric Cancer Cells by Downregulating Phosphatidylinositol 3-Kinase (PI3K)/Akt Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Piperine Inhibits TGF-β Signaling Pathways and Disrupts EMT-Related Events in Human Lung Adenocarcinoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Targeting the TGFβ pathway with galunisertib, a TGFβRI small molecule inhibitor, promotes anti-tumor immunity leading to durable, complete responses, as monotherapy and in combination with checkpoint blockade - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Phase 2 Study of Galunisertib (TGF-β1 Receptor Type I Inhibitor) and Sorafenib in Patients With Advanced Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Profile of buparlisib and its potential in the treatment of breast cancer: evidence to date - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Cytotoxic Effects of Piperidine Alkaloids on Cancerous versus Non-Cancerous Cells

An Examination of (E)-Piperolein A and its Analogue, Piperine

For researchers and professionals in drug development, understanding the differential effects of potential therapeutic compounds on cancerous and non-cancerous cells is paramount. This guide provides a comparative analysis of (E)-Piperolein A and the closely related, extensively studied compound, Piperine. Due to the limited availability of public data on (E)-Piperolein A, this guide will first present the existing findings for this compound and then leverage the comprehensive data available for Piperine to draw a broader comparative picture of the effects of this class of molecules.

(E)-Piperolein A: An Overview of Available Cytotoxicity Data

(E)-Piperolein A, also referred to in some literature as Piperolein B, is a naturally occurring amide alkaloid found in plants of the Piper genus.[1] While its biological activities have been explored to some extent, including larvicidal and hepatoprotective properties, its differential effects on cancerous versus non-cancerous cells are not well-documented.[1]

A study by Kayamba et al. (2013) investigated the cytotoxicity of synthesized (E)-Piperolein A (referred to as piperolein B in the paper) against two human carcinoma cell lines: HCT116 (colon carcinoma) and EJ (bladder carcinoma). The findings indicated a differential cytotoxic response between these two cancer cell lines.[1]

Table 1: Cytotoxicity of (E)-Piperolein A on Different Cancer Cell Lines

Compound	Concentration (µM)	Cancer Cell Line	% Cell Viability
(E)-Piperolein A	100	HCT116	0%
(E)-Piperolein A	100	EJ	>0% (not specified)

Data extracted from Kayamba et al., 2013.[1]

This data, while limited, suggests that (E)-Piperolein A possesses cytotoxic activity against cancer cells and that its efficacy can be cell-type dependent.[1] However, a critical gap remains in the literature, as no studies directly comparing its effects on non-cancerous cells were found.

Piperine: A Proxy for Understanding Differential Cytotoxicity

Given the scarcity of data for (E)-Piperolein A, we turn to Piperine, a structurally similar and extensively researched piperidine alkaloid. Piperine has demonstrated a notable characteristic of selective cytotoxicity, exhibiting greater potency against cancerous cells while showing reduced toxicity towards their normal counterparts.[2][3] This makes Piperine an excellent model for understanding the potential therapeutic window of this class of compounds.

Multiple studies have demonstrated Piperine's selective cytotoxic effects across various cancer types when compared to non-cancerous cell lines.

Table 2: Comparative IC50 Values of Piperine in Cancerous vs. Non-Cancerous Cell Lines

Cancer Type	Cancer Cell Line	IC50 (µM)	Normal Cell Line	IC50 (µM)	Reference
Ovarian Cancer	A2780	~20 (after 48h)	Normal Ovarian Surface Epithelial (OSE) cells	No significant effect	[4]
Prostate Cancer	PC-3, LNCaP, DU145	Varies	Prostate Epithelial Cells (RWPE-1)	No cytotoxicity up to 80 µM	[3][5]
Osteosarcoma	Not specified	Lower	hFOB osteoblasts	Weaker growth inhibition at 200 µM	[3]
Leukemia	FEPS	~41 (after 72h)	Peripheral Blood Mononuclear Cells (PBMC)	~350	[2]
Lung Cancer	A549	Not specified	Human Lung Fibroblasts (W138)	No toxicity	[4]

IC50 values are approximate and depend on the specific experimental conditions.

The data consistently indicates that Piperine's cytotoxic effects are more pronounced in cancer cells, suggesting a therapeutic window that could be exploited in cancer therapy.[2][3][4]

Experimental Protocols

To ensure the reproducibility and clear understanding of the presented data, this section details the standard methodologies used to assess the differential effects of compounds like (E)-Piperolein A and Piperine.

Cell Viability Assessment: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[6]

• Cell Seeding: Plate cells (both cancerous and non-cancerous) in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., (E)-Piperolein A or Piperine) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by metabolically active cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is then determined.

Apoptosis Analysis: Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay is used to detect and quantify apoptosis.

• Cell Culture and Treatment: Culture and treat cells with the compound of interest as described for the MTT assay.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold phosphate-buffered saline (PBS).

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide (PI).

• Incubation: Incubate the cells in the dark at room temperature for 15-30 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The different cell populations are distinguished as follows:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Cell Cycle Analysis: Propidium Iodide (PI) Staining

This method is used to determine the distribution of cells in the different phases of the cell cycle.

• Cell Preparation and Treatment: Grow and treat the cells with the test compound.

• Cell Fixation: Harvest the cells and fix them in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and then stain them with a solution containing Propidium Iodide (PI) and RNase A.

• Incubation: Incubate the cells in the dark for 30 minutes at room temperature.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer. The percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle is then quantified.

Visualizing the Mechanisms of Action and Experimental Design

To better illustrate the processes involved, the following diagrams are provided in the DOT language for Graphviz.

Workflow for comparing compound effects on cells.

Signaling Pathways Modulated by Piperine in Cancer Cells

Piperine's anticancer effects are mediated through the modulation of several key signaling pathways that regulate cell proliferation, survival, and apoptosis.[6][7]

Piperine's impact on key cancer signaling pathways.

References

• 1. Piperolein B, isopiperolein B and piperamide C9:1(8E): total synthesis and cytotoxicities - RSC Advances (RSC Publishing) DOI:10.1039/C3RA42060D [pubs.rsc.org]
• 2. Selective Cytotoxicity of Piperine over Multidrug Resistance Leukemic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. Piperine Induces Apoptosis and Autophagy in HSC-3 Human Oral Cancer Cells by Regulating PI3K Signaling Pathway [mdpi.com]
• 7. Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Purity Assessment of Synthesized (E)-Piperolein A using qNMR

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with other analytical techniques for the purity assessment of synthesized (E)-Piperolein A. The content is supported by experimental data from analogous compounds and detailed methodologies to assist researchers in making informed decisions for their analytical workflows.

(E)-Piperolein A , a naturally occurring amide found in plants of the Piper genus, belongs to the class of N-acyl-piperidines and possesses a benzodioxole moiety. Its synthesis is of interest to researchers exploring its potential pharmacological activities. Ensuring the purity of synthesized (E)-Piperolein A is a critical step in its development as a potential therapeutic agent.

Comparison of Purity Assessment Methods

Quantitative NMR (qNMR) has emerged as a powerful and versatile tool for the purity determination of organic molecules, offering several advantages over traditional chromatographic methods.[1] This section compares qNMR with High-Performance Liquid Chromatography (HPLC) and other common analytical techniques.

Table 1: Comparison of Analytical Methods for Purity Assessment of (E)-Piperolein A

Feature	qNMR	HPLC-UV	Gas Chromatography (GC-FID)	Mass Spectrometry (MS)
Principle	Signal intensity is directly proportional to the number of nuclei.[1]	Separation based on polarity, detection by UV absorbance.	Separation based on volatility, detection by flame ionization.	Separation based on mass-to-charge ratio.
Primary/Relative	Primary method (can be used without a reference standard of the analyte).[1]	Relative method (requires a reference standard of the analyte).	Relative method (requires a reference standard of the analyte).	Primarily for identification; quantification requires isotopic labeling.
Sample Preparation	Simple dissolution in a deuterated solvent with an internal standard.[2]	Dissolution in a suitable mobile phase, may require filtration.	Derivatization may be required for non-volatile compounds.	Dissolution in a suitable solvent.
Analysis Time	Rapid (typically 5-15 minutes per sample).	Moderate (typically 10-30 minutes per sample).	Moderate to long, depending on the temperature program.	Rapid for direct infusion, longer with chromatographic coupling.
Selectivity	High; distinguishes between structurally similar isomers.	Good; can be optimized with different columns and mobile phases.	High for volatile compounds.	Very high; can distinguish compounds with the same molecular weight.
Accuracy	High (typically >99%).[2]	High (typically >99% with proper calibration).	High for suitable analytes.	High with appropriate standards.
Precision	High (RSD <1%).[2]	High (RSD <2%).	High (RSD <2%).	Varies with instrumentation and method.
LOD/LOQ	Moderate (µg to mg range).	Low (ng to µg range).	Very low (pg to ng range).	Very low (pg to fg range).
Destructive?	No, the sample can be recovered.[2]	Yes, the sample is consumed.	Yes, the sample is consumed.	Yes, the sample is consumed.
Impurity Identification	Possible through structural elucidation from the NMR spectrum.	Requires isolation or MS coupling for identification.	Requires MS coupling for identification.	Excellent for identification.
Cost	High initial instrument cost, lower running costs.	Moderate instrument cost, ongoing solvent and column costs.	Moderate instrument cost, ongoing gas and column costs.	High instrument cost.

Data presented is a synthesis of typical performance characteristics and may vary depending on the specific instrumentation and experimental conditions.

Experimental Protocols

Hypothetical Synthesis of (E)-Piperolein A

A plausible synthetic route for (E)-Piperolein A involves the amidation of (E)-7-(1,3-benzodioxol-5-yl)hept-6-enoic acid with piperidine. The unsaturated carboxylic acid can be prepared from piperonal (3,4-methylenedioxybenzaldehyde) through a Wittig or Horner-Wadsworth-Emmons reaction to introduce the heptenoate chain, followed by hydrolysis.

Potential Impurities:

• Starting materials: Unreacted (E)-7-(1,3-benzodioxol-5-yl)hept-6-enoic acid and piperidine.

• Side-products: Isomers of the double bond (Z-isomer), byproducts from the coupling reaction.

• Solvents: Residual solvents from the reaction and purification steps (e.g., dichloromethane, ethyl acetate, hexanes).

Detailed qNMR Experimental Protocol

This protocol is based on established guidelines for the purity assessment of small organic molecules.[2]

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the synthesized (E)-Piperolein A into a clean, dry NMR tube.

• Accurately weigh approximately 2 mg of a suitable internal standard (e.g., maleic acid, 1,4-dinitrobenzene) into the same NMR tube. The internal standard should have a known purity and signals that do not overlap with the analyte signals.

• Add 0.6 mL of a deuterated solvent (e.g., Chloroform-d, DMSO-d6) to the NMR tube.

• Cap the tube and gently vortex to ensure complete dissolution of both the analyte and the internal standard.

2. NMR Data Acquisition:

• Spectrometer: 400 MHz or higher field NMR spectrometer.

• Pulse Program: A standard 90° pulse-acquire sequence.

• Acquisition Time (at): ≥ 3 seconds to ensure full signal acquisition.

• Relaxation Delay (d1): 5 x T1 (longest relaxation time of the signals of interest, typically 15-30 seconds for quantitative analysis).

• Number of Scans (ns): 16 to 64, depending on the sample concentration, to achieve a signal-to-noise ratio of at least 250:1 for the signals of interest.

• Temperature: Maintain a constant temperature (e.g., 298 K).

3. Data Processing and Purity Calculation:

• Apply a line broadening factor of 0.3 Hz to the FID before Fourier transformation.

• Manually phase the spectrum and perform baseline correction.

• Integrate a well-resolved, characteristic signal of (E)-Piperolein A (e.g., the olefinic protons or the methylene protons adjacent to the carbonyl group) and a well-resolved signal of the internal standard.

• Calculate the purity of (E)-Piperolein A using the following formula:

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • A = Analyte ((E)-Piperolein A)

  • IS = Internal Standard

Visualizations

Experimental Workflow for qNMR Purity Assessment

Caption: Workflow for the purity assessment of (E)-Piperolein A using qNMR.

Logical Relationship of Analytical Methods

Caption: Interrelationship of analytical methods for purity and identity confirmation.

References

• 1. pubsapp.acs.org [pubsapp.acs.org]
• 2. qNMR--a versatile concept for the validation of natural product reference compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of (E)-Piperolein A: A Guide to Dose-Response Validation and IC50 Determination

This guide provides a comparative analysis of (E)-Piperolein A, focusing on its dose-response validation and half-maximal inhibitory concentration (IC50) determination in the context of cytotoxicity and anti-inflammatory activities. Due to the limited availability of direct experimental data for (E)-Piperolein A, this document leverages data from closely related piper amides, such as Piperine and Piperolein B, to provide a comparative framework for researchers, scientists, and drug development professionals.

Introduction to (E)-Piperolein A

(E)-Piperolein A is a naturally occurring amide alkaloid found in plants of the Piper genus, notably black pepper (Piper nigrum)[1][2][3]. Like other piper amides, it is recognized for its potential biological activities, which are of significant interest in drug discovery and development[4]. This guide outlines the standard experimental protocols to assess its efficacy and potency, crucial steps in the validation of any new therapeutic agent.

Dose-Response Validation and IC50 Determination: A Comparative Overview

Cytotoxicity Assessment

A standard method to determine the cytotoxic potential of a compound is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability[8][9][10][11]. A decrease in metabolic activity in the presence of a compound suggests a cytotoxic effect.

Table 1: Comparative Cytotoxicity Data of Related Piper Amides

Compound/Extract	Cell Line	IC50 Value	Reference
Piper cubeba methanolic extract	MCF-7 (Breast Cancer)	< 4 µg/mL	[12]
Piper cubeba fraction CE	MCF-7 (Breast Cancer)	2.69 ± 0.09 µg/mL	[12]
Fenugreek Fraction C	HeLa, SKOV-3, MOLT-4	3.91-7.75 µg/mL	[13]

Note: The data presented is for related compounds and extracts to provide a comparative context for the potential cytotoxicity of (E)-Piperolein A.

Anti-inflammatory Activity Assessment

The anti-inflammatory properties of a compound can be assessed by its ability to inhibit the production of inflammatory mediators, such as nitric oxide (NO), in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cell line)[14][15][16][17][18]. The Griess assay is a common method to quantify nitrite, a stable product of NO, in the cell culture supernatant[16][18].

Table 2: Comparative Anti-inflammatory Activity of a Related Piper Amide

Compound	Assay	Effect	Reference
Piperine	Carrageenan-induced rat paw edema	Significant inhibition	[6]
Piperlotine A	TPA acute inflammation model	32.21% edema inhibition	[19]

Note: This table provides an example of the anti-inflammatory activity of a related compound.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are standard protocols for the MTT and Nitric Oxide assays.

MTT Cytotoxicity Assay Protocol

This protocol is a standard procedure for assessing cell viability.

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 104 to 1 x 105 cells/well and incubate for 24 hours[11].

• Compound Treatment: Treat the cells with various concentrations of (E)-Piperolein A and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C[8][11].

• Formazan Solubilization: Add 100 µL of a solubilization solution (e.g., SDS-HCl) to each well to dissolve the formazan crystals[11].

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader[11]. The cell viability is calculated as a percentage of the control (untreated cells).

Nitric Oxide (NO) Inhibition Assay Protocol

This protocol outlines the procedure to measure the anti-inflammatory effect of a compound by quantifying NO production.

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 4 x 104 cells/well and incubate overnight[14].

• Compound Treatment and Stimulation: Pre-treat the cells with different concentrations of (E)-Piperolein A for 1-2 hours, followed by stimulation with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours to induce an inflammatory response[14][18].

• Griess Reagent Addition: Collect 100 µL of the cell culture supernatant and mix it with an equal volume of Griess reagent. Incubate for 10 minutes at room temperature[14][16].

• Absorbance Measurement: Measure the absorbance at 570 nm[14]. The amount of nitrite is determined using a sodium nitrite standard curve, and the percentage of NO inhibition is calculated relative to the LPS-stimulated control.

Signaling Pathways and Experimental Workflow

Understanding the molecular mechanisms of a compound is essential. Based on studies of the related compound Piperine, (E)-Piperolein A may modulate various signaling pathways involved in cell proliferation and inflammation.

Caption: Putative signaling pathways modulated by (E)-Piperolein A.

The diagram above illustrates the potential signaling pathways that (E)-Piperolein A might influence, based on the known mechanisms of the closely related compound, piperine[20][21][22][23][24]. These pathways are central to cellular processes like inflammation, proliferation, and apoptosis.

Caption: Workflow for IC50 determination of (E)-Piperolein A.

This workflow diagram provides a logical sequence for conducting dose-response validation and IC50 determination for (E)-Piperolein A, from initial compound preparation to the final comparative analysis of its cytotoxic and anti-inflammatory effects.

References

• 1. (E)-Piperolein A | C19H25NO3 | CID 11141599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound Piperolein A (FDB002001) - FooDB [foodb.ca]
• 3. Human Metabolome Database: Showing metabocard for (E)-Piperolein A (HMDB0030185) [hmdb.ca]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Anti-inflammatory activity of piperine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anti-Inflammatory and Antioxidant Properties of Piper Species: A Perspective from Screening to Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 9. broadpharm.com [broadpharm.com]
• 10. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 11. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 12. Cytotoxic activity of Piper cubeba extract in breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cytotoxic activity of standardized extracts, a fraction, and individual secondary metabolites from fenugreek seeds against SKOV-3, HeLa and MOLT-4 cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Determination of inflammatory in RAW 264.7 cells using nitric oxide assay [bio-protocol.org]
• 15. mdpi.com [mdpi.com]
• 16. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. Anti-inflammatory Activity of Piperlotines [scielo.org.mx]
• 20. Piperine Promotes Glucose Uptake through ROS-Dependent Activation of the CAMKK/AMPK Signaling Pathway in Skeletal Muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Molecular and pharmacological aspects of piperine as a potential molecule for disease prevention and management: evidence from clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Piperine Inhibits TGF-β Signaling Pathways and Disrupts EMT-Related Events in Human Lung Adenocarcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]
• 24. Molecular Aspects of Piperine in Signaling Pathways Associated with Inflammation in Head and Neck Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Neuroprotective Potential of (E)-Piperolein A and Structurally Related Compounds

An Objective Evaluation for Researchers and Drug Development Professionals

The quest for novel neuroprotective agents to combat the rising tide of neurodegenerative diseases is a paramount challenge in modern medicine. Natural products and their synthetic analogs represent a promising avenue for the discovery of new therapeutic leads. Among these, (E)-Piperolein A, an alkaloid found in black pepper (Piper nigrum), and its structural relatives have garnered interest for their potential to shield neurons from damage and degeneration. This guide provides a comparative overview of the neuroprotective effects of (E)-Piperolein A and related compounds, supported by available experimental data, detailed methodologies, and visualizations of key cellular pathways.

While direct comparative studies evaluating the neuroprotective efficacy of (E)-Piperolein A against its analogs are limited in the current scientific literature, this guide synthesizes available data to offer valuable insights. The information presented herein is intended to aid researchers in navigating the landscape of these compounds and to inform future drug development efforts.

Quantitative Comparison of Neuroprotective Effects

The following table summarizes the quantitative data from various studies on the neuroprotective effects of piperine, a major bioactive compound in black pepper and a close structural relative of (E)-Piperolein A, and other synthetic molecules with neuroprotective properties. This data provides a baseline for understanding the potential efficacy of this class of compounds.

Compound	Experimental Model	Inducing Agent	Concentration(s)	Key Results	Reference(s)
Piperine	SH-SY5Y cells (in vitro)	Oxygen-Glucose Deprivation (OGD)	Not specified	Mitigated I/R injury, lowered p-JAK2 and p-STAT3 levels	[1]
Piperine	Rat model of Ischemic Stroke (in vivo)	Middle Cerebral Artery Occlusion (MCAO)	Not specified	Reduced infarction volume and neuronal apoptosis, promoted neurological function recovery	[1]
Piperine	Rat model of Huntington's-like disease (in vivo)	3-nitropropinoic acid (3-NP)	10 mg/kg b.wt.	Attenuated behavioral impairments, reduced neuronal loss and astrocyte activation in the striatum	[2]
Compound 5j (indole-piperazine pyrimidine derivative)	BV2 cells (in vitro)	Oxygen-Glucose Deprivation/Reoxygenation (OGD/R)	Not specified	Displayed the most attractive cytoprotective effect among the series	[3]
Compound 5j (indole-piperazine pyrimidine derivative)	Mouse brain neuroinflammation model (in vivo)	Lipopolysaccharide (LPS)	Not specified	Decreased the release of TNF-α and IL-1β	[3]
Compound 5j (indole-piperazine pyrimidine derivative)	Rat model of Ischemic Stroke (in vivo)	Middle Cerebral Artery Occlusion (MCAO)	Not specified	Reduced infarct volumes and neurological deficit scores	[3]
Viphyllin (standardized extract of β-caryophyllene)	SH-SY5Y cells (in vitro)	Hydrogen Peroxide (H₂O₂)	Not specified	Showed neuroprotective effect against neuronal oxidative damage, lessened the expression of apoptotic proteins (Bax, cleaved caspase-9, PARP-1)	[4]

Experimental Protocols

The following are detailed methodologies for key experiments frequently cited in the evaluation of neuroprotective compounds.

In Vitro Neuroprotection Assay Using SH-SY5Y Cells

This protocol describes a common method for assessing the neuroprotective effects of a compound against an oxidative stress-induced cell death model.

• Cell Culture: Human neuroblastoma SH-SY5Y cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment: Cells are seeded in multi-well plates. After reaching appropriate confluency, they are pre-treated with various concentrations of the test compound (e.g., (E)-Piperolein A, piperine) for a specific duration (e.g., 24 hours).

• Induction of Neurotoxicity: A neurotoxic agent, such as hydrogen peroxide (H₂O₂) or 6-hydroxydopamine (6-OHDA), is added to the culture medium to induce oxidative stress and cell death.

• Assessment of Cell Viability: Cell viability is measured using assays like the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or by quantifying the release of lactate dehydrogenase (LDH) into the culture medium.

• Data Analysis: The percentage of viable cells in the compound-treated groups is compared to the control group (cells treated only with the neurotoxin) to determine the neuroprotective effect.

In Vivo Neuroprotection Assay in a Rat Model of Ischemic Stroke

This protocol outlines a standard procedure for evaluating the neuroprotective potential of a compound in a living organism.

• Animal Model: Ischemic stroke is induced in adult male rats (e.g., Sprague-Dawley) using the middle cerebral artery occlusion (MCAO) model. This involves temporarily blocking the MCAO to induce focal cerebral ischemia.

• Compound Administration: The test compound is administered to the rats (e.g., via intraperitoneal injection or oral gavage) at a specific dose and time point relative to the MCAO procedure (e.g., before or after the ischemic insult).

• Neurological Deficit Scoring: Neurological function is assessed at various time points after MCAO using a standardized neurological deficit scoring system.

• Infarct Volume Measurement: After a set period (e.g., 24 or 48 hours), the rats are euthanized, and their brains are removed. The brains are then sliced and stained with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area. The infarct volume is then calculated.

• Histopathological Analysis: Brain tissue sections may be further analyzed using histological techniques (e.g., Nissl staining) to assess neuronal damage and apoptosis (e.g., TUNEL staining).[1]

Signaling Pathways and Experimental Visualization

The neuroprotective effects of piperine and related compounds are often attributed to their ability to modulate specific intracellular signaling pathways. The diagrams below illustrate some of these key pathways and a typical experimental workflow.

Caption: A typical workflow for an in vitro neuroprotection assay.

Caption: Inhibition of the JAK2/STAT3 pathway by piperine.[1]

Discussion of Mechanisms

The neuroprotective effects of piperine and related compounds are believed to be multifactorial. Key mechanisms include:

• Antioxidant Activity: Many of these compounds can scavenge free radicals and reduce oxidative stress, a major contributor to neuronal damage in neurodegenerative diseases.[5][6][7]

• Anti-inflammatory Effects: Neuroinflammation plays a crucial role in the progression of many neurological disorders. Piperine has been shown to suppress the production of pro-inflammatory cytokines like TNF-α and IL-1β.[3][4]

• Modulation of Signaling Pathways: As illustrated, piperine can inhibit the JAK2/STAT3 signaling pathway, which is involved in inflammatory responses and apoptosis.[1] Other pathways, such as the MAPK/NF-κB and PI3K/Akt pathways, have also been implicated in the neuroprotective effects of natural compounds.[8]

• Anti-apoptotic Effects: By modulating the expression of proteins involved in programmed cell death, such as those from the Bcl-2 family and caspases, these compounds can help prevent neuronal loss.[4]

Conclusion

While direct comparative data for (E)-Piperolein A is still emerging, the available evidence for its close relative, piperine, and other structurally similar compounds suggests a promising potential for neuroprotection. Their multifaceted mechanisms of action, including antioxidant, anti-inflammatory, and anti-apoptotic properties, make them attractive candidates for further investigation in the context of neurodegenerative diseases. Future research should focus on head-to-head comparative studies to elucidate the structure-activity relationships within this class of compounds and to identify the most potent and promising candidates for clinical development. The experimental protocols and pathway visualizations provided in this guide offer a foundational framework for researchers to design and interpret such studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Piperine mitigates behavioral impairments and provides neuroprotection against 3-nitropropinoic acid-induced Huntington disease-like symptoms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design and synthesis of novel indole and indazole-piperazine pyrimidine derivatives with anti-inflammatory and neuroprotective activities for ischemic stroke treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Neuroprotective Effects of Black Pepper and Its Bioactive Compounds in Age-Related Neurological Disorders [aginganddisease.org]
• 6. Neuroprotective Effects of Black Pepper and Its Bioactive Compounds in Age-Related Neurological Disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Signaling Pathways Involved in the Neuroprotective Effect of Osthole: Evidence and Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-Head Comparison: (E)-Piperolein A and Standard-of-Care Drugs in Oncology

A Note on (E)-Piperolein A: Comprehensive literature searches reveal a significant lack of available data regarding the biological activity, mechanism of action, and therapeutic potential of (E)-Piperolein A. To provide a relevant comparative analysis for researchers, this guide will focus on piperine , a major alkaloid from black pepper (Piper nigrum) and a structurally related compound. Piperine has been extensively studied and has demonstrated notable anticancer properties, offering a valuable proxy for understanding the potential of piperidine alkaloids in oncology.

This guide provides a head-to-head comparison of piperine with standard-of-care chemotherapy agents, paclitaxel and doxorubicin, in the context of breast cancer, a therapeutic area where piperine has shown promising preclinical activity.

Data Presentation: In Vitro Cytotoxicity

The following table summarizes the half-maximal inhibitory concentration (IC50) values of piperine, paclitaxel, and doxorubicin in two common breast cancer cell lines: MDA-MB-231 (triple-negative) and MCF-7 (estrogen receptor-positive). Lower IC50 values indicate greater potency.

Compound	Cell Line	IC50 Value (µM)	Citation
Piperine	MDA-MB-231	173.4	[1]
MCF-7	94.50	[2]
MCF-7	111.0	[1]
MCF-7	15	[3]
Paclitaxel	MDA-MB-231	0.3	[4]
MCF-7	3.5	[4]
Doxorubicin	MDA-MB-231	6.602	[5]
MDA-MB-231	1.38 (µg/ml)	[6]
MDA-MB-231	1	[7]
MCF-7	8.306	[5]
MCF-7	1.1 (µg/ml)	[6]
MCF-7	4	[7]

Signaling Pathways and Experimental Workflow

Signaling Pathway of Piperine in Cancer Cells

Piperine has been shown to exert its anticancer effects by modulating several key signaling pathways. One of the central pathways identified is the PI3K/Akt/mTOR pathway, which is crucial for cell survival, proliferation, and growth. By inhibiting this pathway, piperine can induce apoptosis (programmed cell death) and autophagy in cancer cells.

Caption: PI3K/Akt/mTOR signaling pathway inhibited by piperine.

Signaling Pathways of Standard-of-Care Drugs

Paclitaxel and Doxorubicin, as established chemotherapeutic agents, have distinct mechanisms of action targeting fundamental cellular processes.

Caption: Mechanisms of action for paclitaxel and doxorubicin.

Experimental Workflow: MTT Assay for Cell Viability

The IC50 values presented in this guide are typically determined using a colorimetric method such as the MTT assay. This workflow illustrates the key steps involved in this common experimental procedure.

Caption: A typical experimental workflow for an MTT cell viability assay.

Experimental Protocols

MTT Assay for Determination of IC50

This protocol provides a representative method for assessing the cytotoxic effects of a compound on adherent breast cancer cell lines.

1. Cell Seeding:

• Harvest breast cancer cells (e.g., MDA-MB-231, MCF-7) during their logarithmic growth phase.
• Perform a cell count and assess viability using a method such as trypan blue exclusion.
• Seed the cells into a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.
• Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for cell attachment.

2. Compound Treatment:

• Prepare a stock solution of the test compound (piperine, paclitaxel, or doxorubicin) in a suitable solvent (e.g., DMSO).
• Perform serial dilutions of the compound in culture medium to achieve a range of final concentrations.
• Remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of the test compound. Include a vehicle control (medium with the solvent at the highest concentration used) and a no-treatment control.
• Incubate the plate for the desired exposure time (e.g., 48 or 72 hours) at 37°C and 5% CO2.

3. MTT Addition and Incubation:

• Following the treatment period, add 10-20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (typically 5 mg/mL in PBS) to each well.
• Incubate the plate for an additional 2-4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

4. Solubilization of Formazan:

• Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.
• Add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.
• Gently shake the plate on an orbital shaker for 5-15 minutes to ensure complete dissolution.

5. Absorbance Measurement and Data Analysis:

• Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.
• Calculate the percentage of cell viability for each concentration relative to the vehicle control.
• Plot the percentage of cell viability against the log of the compound concentration and use a non-linear regression analysis to determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. go.drugbank.com [go.drugbank.com]
• 4. What is the mechanism of Paclitaxel? [synapse.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. Piperine promotes PI3K/AKT/mTOR-mediated gut-brain autophagy to degrade α-Synuclein in Parkinson's disease rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ClinPGx [clinpgx.org]

Safety & Regulatory Compliance

Navigating the Disposal of (E)-Piperolein A: A Guide for Laboratory Professionals

The fundamental principle of chemical disposal is that hazardous waste must be managed in a controlled and compliant manner, which typically prohibits disposal via standard trash or sanitary sewer systems.[3][4] All chemical waste is regulated, and laboratories must adhere to the guidelines set forth by their institution's Environmental Health and Safety (EHS) department.[3]

Core Disposal Protocol for (E)-Piperolein A

Given that (E)-Piperolein A is an organic compound belonging to the benzodioxole and tertiary carboxylic acid amide classes, it should be treated as a chemical waste product and disposed of through your institution's hazardous waste program.[1][2]

Key Procedural Steps:

• Waste Collection:

  • Designate a specific, compatible container for (E)-Piperolein A waste. Plastic containers are often preferred to glass to minimize the risk of breakage.[3]

  • The container must be in good condition, with a secure, leak-proof screw-on cap.[5] Makeshift closures such as corks or parafilm are not acceptable.[5]

• Labeling:

  • As soon as waste is added, affix a hazardous waste tag provided by your EHS office to the container.[6]

  • The label must include the full chemical name, "(E)-Piperolein A," and the quantity of the waste. Abbreviations or chemical formulas are not permissible.[3][7]

  • Also, include the date of waste generation, the location of origin (e.g., department, room number), and the principal investigator's name and contact information.[3]

  • The container must be clearly marked with the words "Hazardous Waste."[3]

• Storage:

  • Store the waste container in a designated satellite accumulation area within the laboratory.

  • Ensure the container is kept closed except when adding waste.[5][7]

  • Utilize secondary containment, such as a lab tray, to capture any potential leaks or spills. The secondary container should be capable of holding 110% of the volume of the primary container.[5]

  • Segregate the (E)-Piperolein A waste from incompatible materials. As an amide, it should not be stored with strong oxidizing agents.[8][9]

• Disposal Request:

  • Once the container is full or waste collection is complete, submit a hazardous waste collection request to your institution's EHS department.[5]

  • Do not transport the hazardous waste yourself; this should be handled by trained EHS personnel.[6]

Disposal of Empty Containers

Containers that previously held (E)-Piperolein A must be decontaminated before they can be disposed of as regular trash.

Decontamination Protocol:

• Triple Rinse: Rinse the empty container three times with a suitable solvent that can dissolve (E)-Piperolein A.

• Collect Rinsate: The solvent used for rinsing must be collected and disposed of as hazardous waste along with the (E)-Piperolein A waste.[7]

• Deface Label: Completely remove or deface the original chemical label on the container.[6]

• Final Disposal: Once thoroughly rinsed and with the label removed, the container can typically be disposed of in the regular trash.[6][7]

Quantitative Data Summary

While specific quantitative toxicity or ecotoxicity data for (E)-Piperolein A is not available, the following table summarizes general quantitative limits for hazardous waste accumulation in a laboratory setting. These are typical limits and may vary by institution.

Parameter	Limit	Citation
Maximum Hazardous Waste per SAA	55 gallons	[4]
Maximum Acutely Toxic Waste (P-list)	1 quart (liquid)	[4]
1 kg (solid)	[4]
Time Limit for Removal Once Full/Limit Reached	3 calendar days	[4]

Experimental Workflow for Disposal

Below is a diagram illustrating the decision-making process and workflow for the proper disposal of (E)-Piperolein A.

Caption: Disposal workflow for (E)-Piperolein A and associated empty containers.

References

• 1. (E)-Piperolein A | C19H25NO3 | CID 11141599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound Piperolein A (FDB002001) - FooDB [foodb.ca]
• 3. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 6. vumc.org [vumc.org]
• 7. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 8. calpaclab.com [calpaclab.com]
• 9. fishersci.com [fishersci.com]

Essential Safety and Logistical Information for Handling (E)-Piperolein A

Hazard Identification and Personal Protective Equipment

The primary hazards associated with (E)-Piperolein A are inferred from the hazardous properties of benzodioxoles and piperidine derivatives. These include potential for skin and eye irritation, harmful effects if swallowed or inhaled, and potential for flammability. Strict adherence to Personal Protective Equipment (PPE) protocols is mandatory to minimize exposure.

Hazard Class	Potential Hazards	Required Personal Protective Equipment (PPE)
Skin Contact	May cause skin irritation or burns. Toxic in contact with skin.[1][2]	Chemical-resistant gloves (e.g., nitrile), flame-retardant lab coat, and appropriate protective clothing to prevent skin exposure.[3]
Eye Contact	May cause serious eye irritation or damage.[1]	Tightly fitting safety goggles or a face shield.[3]
Inhalation	May be toxic if inhaled, causing respiratory irritation.[1]	Work in a well-ventilated area or under a chemical fume hood.[4] If ventilation is inadequate, a NIOSH-approved respirator is necessary.[5]
Ingestion	Harmful if swallowed.[1]	Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.
Flammability	Potential for flammability, as related compounds are flammable liquids.[2]	Keep away from heat, sparks, open flames, and other ignition sources. Use non-sparking tools and explosion-proof equipment.[4]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling (E)-Piperolein A is crucial for maintaining a safe laboratory environment. The following protocol outlines the essential steps for preparation, handling, and cleanup.

• Preparation :

  • Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

  • Verify that all necessary PPE is available and in good condition.

  • Locate the nearest emergency eyewash station and safety shower before beginning work.

  • Have spill control materials (e.g., absorbent pads, neutralizers) readily accessible.

• Handling :

  • Wear all required PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

  • Conduct all manipulations of (E)-Piperolein A within a certified chemical fume hood to minimize inhalation exposure.

  • Use the smallest quantity of the compound necessary for the experiment.

  • Avoid direct contact with the skin, eyes, and clothing.

• Post-Handling :

  • Decontaminate all surfaces and equipment that came into contact with (E)-Piperolein A using an appropriate solvent.

  • Remove and dispose of contaminated gloves and other disposable PPE as hazardous waste.

  • Wash hands thoroughly with soap and water after completing the work.

Figure 1: Standard workflow for safely handling (E)-Piperolein A.

Disposal Plan

Proper disposal of (E)-Piperolein A and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste : All unused (E)-Piperolein A and solutions containing the compound must be collected in a designated, properly labeled hazardous waste container. The container should be kept closed when not in use and stored in a secondary containment vessel in a well-ventilated area.

• Contaminated Materials : Any materials that have come into contact with (E)-Piperolein A, such as pipette tips, gloves, and absorbent pads, must be disposed of as hazardous waste. These items should be collected in a separate, clearly labeled solid waste container.

• Waste Disposal : Follow all institutional, local, and national regulations for the disposal of hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS) office for specific guidance on waste pickup and disposal procedures.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. carlroth.com [carlroth.com]
• 4. chemos.de [chemos.de]
• 5. capotchem.cn [capotchem.cn]